2-(Thiophen-2-ylthio)acetic acid

• CAS: 7342-42-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties and Synthetic Strategies for 2-(Thiophen-2-ylthio)acetic acid

Abstract

This technical guide provides a comprehensive analysis of 2-(Thiophen-2-ylthio)acetic acid (CAS No. 7342-42-9), a bifunctional organosulfur compound. By examining its constituent structural motifs—the thiophene ring, a thioether linkage, and a carboxylic acid moiety—we delineate its core chemical properties, predict its spectroscopic characteristics, and propose a robust synthetic pathway. This document is intended for researchers, medicinal chemists, and drug development professionals. We explore the compound's reactivity at each functional site, presenting it as a versatile scaffold for chemical modification. Furthermore, we discuss its potential applications as a building block in medicinal chemistry, drawing parallels with structurally related compounds that have shown promise in targeting enzymes like microsomal prostaglandin E synthase-1 (mPGES-1). This guide serves as a foundational resource, synthesizing established chemical principles to illuminate the properties and potential of this under-documented molecule.

Introduction: The Role of Thiophene Scaffolds in Modern Drug Discovery

The thiophene ring is a five-membered aromatic heterocycle that has earned the status of a "privileged pharmacophore" in medicinal chemistry. Its significance stems from its role as a bioisostere of the benzene ring; this structural mimicry allows thiophene-containing molecules to interact with biological targets in a manner similar to their phenyl counterparts, often with advantageous modulations in potency, selectivity, and pharmacokinetic profiles. The incorporation of the sulfur heteroatom alters the electronic distribution and metabolic stability of the ring system, providing a powerful tool for fine-tuning the properties of drug candidates.

Numerous successful therapeutic agents across various classes—from the antiplatelet agent clopidogrel to the antipsychotic olanzapine—feature a thiophene core, underscoring its versatility and acceptance in drug design. 2-(Thiophen-2-ylthio)acetic acid represents a strategic entry point into this chemical space. It is not merely a thiophene derivative but a multi-functionalized building block, presenting three distinct points for chemical elaboration: the aromatic thiophene ring, the nucleophilic thioether linkage, and the versatile carboxylic acid handle. This unique combination allows for the systematic exploration of chemical space and the generation of diverse molecular libraries for screening and lead optimization.

Physicochemical and Spectroscopic Profile

While extensive experimental data for 2-(Thiophen-2-ylthio)acetic acid is not widely published, its properties can be reliably predicted based on its structure and data from commercial suppliers.

Core Chemical Properties

The fundamental identifiers and properties of the molecule are summarized below.

Property	Value	Source
CAS Number	7342-42-9	[1][2]
Molecular Formula	C₆H₆O₂S₂	[1]
Molecular Weight	174.24 g/mol	[1]
IUPAC Name	2-(Thiophen-2-ylthio)acetic acid
Physical Form	Solid
Purity	≥95% (Commercially available)
Storage Temp.	Room Temperature

Predicted Spectroscopic Analysis

The structural features of 2-(Thiophen-2-ylthio)acetic acid allow for a confident prediction of its key spectroscopic signatures.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the thiophene and acetic acid moieties. The three protons on the thiophene ring will appear in the aromatic region (typically δ 7.0-7.6 ppm), exhibiting characteristic coupling patterns (doublet of doublets). The methylene protons (–S–CH₂ –COOH) will appear as a singlet, likely deshielded by the adjacent sulfur and carbonyl group, in the range of δ 3.5-4.0 ppm. The acidic proton of the carboxylic acid (–COOH) will be a broad singlet at a downfield shift, typically δ 10-12 ppm, and its presence can be confirmed by D₂O exchange.

• ¹³C NMR Spectroscopy: The carbon spectrum will feature six distinct signals. Four signals will correspond to the aromatic carbons of the thiophene ring (δ 125-140 ppm). The methylene carbon (–C H₂–) is expected around δ 35-45 ppm, while the carbonyl carbon (–C OOH) will be the most downfield signal, typically in the δ 170-175 ppm range.

• Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong, broad absorption band for the O–H stretch of the carboxylic acid, centered around 3000 cm⁻¹. A sharp and intense C=O stretching absorption will be prominent around 1700 cm⁻¹. C–S stretching vibrations are expected in the fingerprint region (600-800 cm⁻¹).

• Mass Spectrometry (MS): In an ESI-MS experiment under negative ion mode, the primary ion observed would be the deprotonated molecule [M-H]⁻ at an m/z of approximately 173.0. Fragmentation may involve the loss of CO₂ (44 Da) from the carboxyl group.

Synthesis and Chemical Reactivity

Proposed Synthesis via S-Alkylation

A logical and efficient route to synthesize 2-(Thiophen-2-ylthio)acetic acid is through the nucleophilic substitution of a haloacetic acid derivative by 2-thiophenethiol (also known as 2-mercaptothiophene).[3] This is a standard and reliable method for forming thioether bonds. The reaction proceeds by deprotonating the thiol with a suitable base (e.g., sodium hydroxide, sodium ethoxide) to form the highly nucleophilic thiolate anion, which then displaces the halide from the haloacetic acid.

Diagram 1: Proposed Synthetic Workflow This diagram illustrates the straightforward S-alkylation reaction for the synthesis of the target compound.

Field-Proven Experimental Protocol

This protocol describes a robust, self-validating procedure for the synthesis of 2-(Thiophen-2-ylthio)acetic acid.

Materials:

• 2-Thiophenethiol (1.0 equiv)

• Sodium hydroxide (2.1 equiv)

• Chloroacetic acid (1.0 equiv)

• Ethanol

• Water

• Concentrated Hydrochloric Acid

• Diethyl ether or Ethyl acetate

Procedure:

• Preparation of Sodium Chloroacetate: In a flask, dissolve chloroacetic acid (1.0 equiv) in a minimal amount of water. Cool the flask in an ice bath and slowly add an aqueous solution of sodium hydroxide (1.0 equiv) while stirring. This in-situ formation is a common practice to handle the hygroscopic nature of sodium chloroacetate.

• Thiolate Formation: In a separate reaction vessel equipped with a magnetic stirrer, dissolve 2-thiophenethiol (1.0 equiv) in ethanol. Add an aqueous solution of sodium hydroxide (1.1 equiv) dropwise. The formation of the sodium thiolate salt should be evident.

• S-Alkylation Reaction: Slowly add the aqueous solution of sodium chloroacetate from Step 1 to the stirred solution of the thiolate from Step 2. Allow the mixture to warm to room temperature and then heat to a gentle reflux (approx. 60-70 °C) for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: After cooling the reaction mixture to room temperature, remove the ethanol under reduced pressure. Dilute the remaining aqueous residue with water and wash with diethyl ether to remove any unreacted thiol.

• Acidification and Product Precipitation: Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid. The target compound, 2-(Thiophen-2-ylthio)acetic acid, should precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum. For higher purity, the crude product can be recrystallized from a suitable solvent system such as hexane/ethyl acetate or water.

Chemical Reactivity and Derivatization Potential

The molecule's three functional regions offer distinct opportunities for chemical modification.

Diagram 2: Reactivity Map A logical diagram showing the key reactive sites and potential transformations of the core molecule.

• Reactions at the Carboxylic Acid: The carboxylic acid is a versatile handle for forming esters and amides.

  • Esterification: Standard Fischer esterification conditions (an alcohol in the presence of a catalytic amount of strong acid) will yield the corresponding esters, which can serve as prodrugs or modify solubility.

  • Amide Coupling: This is arguably the most critical reaction for drug development. Using standard peptide coupling reagents (e.g., EDC, HOBt, HATU), the carboxylic acid can be activated and coupled with a wide array of primary and secondary amines to build larger, more complex molecules. This is the primary method for linking this scaffold to other pharmacophores.

• Reactions at the Thioether Linkage: The thioether sulfur is susceptible to oxidation.

  • Oxidation: Treatment with mild oxidizing agents like hydrogen peroxide can produce the corresponding sulfoxide. Stronger oxidizing agents, such as meta-chloroperoxybenzoic acid (m-CPBA), can further oxidize the sulfoxide to the sulfone. This transformation has profound effects on the molecule's properties: it increases polarity and hydrogen bonding capacity, which can be used to modulate solubility and interaction with biological targets.

• Reactions at the Thiophene Ring: The thiophene ring can undergo electrophilic aromatic substitution. The thioether group is an ortho-, para-directing activator, though in the 5-membered ring, this directs substitution primarily to the C5 position.

  • Halogenation: Reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) can be used to selectively install halogen atoms, providing another point for further modification (e.g., through cross-coupling reactions).

  • Nitration/Sulfonation: While possible, these reactions require harsh conditions that may not be compatible with the rest of the molecule.

Applications in Medicinal Chemistry and Drug Development

2-(Thiophen-2-ylthio)acetic acid is a valuable scaffold for fragment-based drug discovery (FBDD) and lead optimization.

• Scaffold for Enzyme Inhibitors: The structural motif is analogous to other compounds that have been explored as enzyme inhibitors. For example, the related molecule 2-(thiophen-2-yl)acetic acid has been used as a platform to develop inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1), a target in inflammation and cancer therapy.[4] The thioether linkage in our title compound offers a different spatial and electronic presentation that could be exploited to target the same or different enzymes.

• Linker/Building Block: The carboxylic acid function is an ideal attachment point for building combinatorial libraries. By coupling this fragment to various amine-containing molecules, researchers can rapidly generate a diverse set of compounds to screen for biological activity.

• Modulation of Physicochemical Properties: The three reactive sites allow for systematic modification to optimize drug-like properties. The thioether can be oxidized to the sulfoxide or sulfone to increase polarity and solubility. The thiophene ring can be substituted to alter lipophilicity or introduce new vector interactions. The carboxylic acid can be converted to esters or amides to tune cell permeability and metabolic stability.

Conclusion

2-(Thiophen-2-ylthio)acetic acid is a strategically designed chemical entity with significant potential in synthetic and medicinal chemistry. Although not extensively documented in academic literature, its chemical properties can be confidently inferred from fundamental principles. It is readily accessible through robust synthetic methods like S-alkylation. Its true value lies in its versatility as a trifunctional building block, offering independent and predictable reactivity at the carboxylic acid, thioether, and thiophene moieties. This allows for a rational and systematic approach to the design and synthesis of novel compounds for drug discovery and materials science, making it a valuable tool for researchers aiming to explore new chemical space.

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Introduction: The Versatility of a Core Heterocyclic Scaffold

An In-Depth Technical Guide to 2-(Thiophen-2-yl)acetic Acid: Synthesis, Properties, and Applications in Drug Discovery

A Note on Chemical Identification: This guide focuses on the compound 2-(Thiophen-2-yl)acetic acid, which is widely referenced in scientific literature and corresponds to CAS number 1918-77-0. The CAS number 7342-42-9 provided in the topic query is associated with limited and disparate information, suggesting a potential typographical error. Given the extensive research and application data available for 2-(Thiophen-2-yl)acetic acid, this document will proceed with a comprehensive analysis of this scientifically significant molecule.

2-(Thiophen-2-yl)acetic acid is a pivotal organic intermediate characterized by a thiophene ring linked to an acetic acid moiety.[1][2] This unique structural combination imparts a favorable balance of reactivity and stability, establishing it as a valuable building block in the synthesis of a wide array of bioactive molecules.[3] Its derivatives have demonstrated significant potential in the development of anti-inflammatory, antimicrobial, and cardiovascular agents, making it a compound of considerable interest to researchers in medicinal chemistry and drug development.[3][4] This guide provides a detailed exploration of its chemical properties, synthesis methodologies, and its role as a precursor in the creation of complex therapeutic compounds.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of 2-(Thiophen-2-yl)acetic acid is fundamental for its application in synthesis and formulation. The compound typically presents as a white to light yellow crystalline powder.[5]

Property	Value	Source
Molecular Formula	C6H6O2S	[1][5]
Molecular Weight	142.18 g/mol	[1]
Melting Point	63-64 °C	[5]
Boiling Point	160 °C at 22 mmHg	[5]
Solubility	Soluble in water, ethanol, ether, and carbon tetrachloride.	[5]
pKa	4.23±0.10 (Predicted)	[5]

Spectroscopic data is crucial for the unambiguous identification and characterization of 2-(Thiophen-2-yl)acetic acid. While specific spectra are dependent on the acquisition parameters, typical analytical results are well-documented. For instance, in mass spectrometry, a common observation is the deprotonated molecule [M-H]⁻ at an m/z of 141.0.[5]

Synthesis Methodologies: A Comparative Overview

Several synthetic routes to 2-(Thiophen-2-yl)acetic acid have been developed, each with distinct advantages concerning starting materials, reaction conditions, and scalability.

Hydrolysis of Ethyl 2-(Thiophen-2-yl)acetate

A straightforward and high-yielding laboratory-scale synthesis involves the hydrolysis of the corresponding ethyl ester.[5] This method is favored for its simplicity and near-quantitative conversion.

Protocol:

• Dissolve ethyl 2-(thiophen-2-yl)acetate in ethanol.

• Add an aqueous solution of sodium hydroxide (e.g., 4N NaOH).

• Stir the reaction mixture at room temperature for approximately one hour.

• Acidify the reaction mixture to a pH of 1 using a strong acid like 1N HCl.

• Extract the product with a suitable organic solvent, such as dichloromethane.

• Remove the solvent under reduced pressure to yield 2-(Thiophen-2-yl)acetic acid.[5]

Causality in Experimental Design: The choice of a strong base like NaOH is critical for the efficient saponification of the ester. Subsequent acidification is necessary to protonate the carboxylate salt and isolate the final carboxylic acid product. The use of a volatile organic solvent for extraction simplifies the final purification step.

Willgerodt-Kindler Reaction and Subsequent Hydrolysis

For larger-scale industrial production, methods like the Willgerodt-Kindler reaction are often employed. This involves the reaction of 2-acetylthiophene with sulfur and a secondary amine (like morpholine) to form a thioamide, which is then hydrolyzed to the desired acetic acid.

Oxidation of 2-Thiophene Ethanol

Another viable synthetic route is the direct oxidation of 2-thiophene ethanol.[6] This method offers a more direct conversion to the final product.

Protocol:

• Dissolve 2-thiophene ethanol in an appropriate organic solvent.

• Introduce a suitable oxidizing agent.

• Maintain the reaction at a controlled temperature (ranging from -20 to 80°C) for a duration of 0.5 to 24 hours.[6]

• Upon completion, quench the reaction and perform a work-up to obtain the crude product.

• Recrystallize the crude product from a suitable solvent to yield high-purity 2-(Thiophen-2-yl)acetic acid.[6]

Self-Validating System: The purity of the final product from any synthetic route should be rigorously assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) to confirm its identity and purity against a reference standard.

Caption: Comparative workflows for the synthesis of 2-(Thiophen-2-yl)acetic acid.

Applications in Drug Discovery and Development

The thiophene ring is a well-known bioisostere for the phenyl ring, often introduced into drug candidates to modulate their pharmacokinetic and pharmacodynamic properties. 2-(Thiophen-2-yl)acetic acid serves as a key starting material for several classes of therapeutic agents.

Precursor for Cephalosporin Antibiotics

This compound is a crucial intermediate in the synthesis of broad-spectrum cephalosporin antibiotics such as cefoxitin and cefalotin.[4][7] The 2-(thiophen-2-yl)acetyl side chain is incorporated into the 7-aminocephalosporanic acid core structure to enhance antibacterial activity and stability.[7]

Scaffold for Anti-inflammatory Agents: mPGES-1 Inhibition

Recent research has identified 2-(thiophen-2-yl)acetic acid as a promising scaffold for the development of inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1).[8] mPGES-1 is a key enzyme in the inflammatory cascade, catalyzing the final step in the biosynthesis of prostaglandin E2 (PGE2).[8] Inhibition of mPGES-1 is a targeted approach to reducing inflammation with potentially fewer side effects than traditional non-steroidal anti-inflammatory drugs (NSAIDs).[8]

Derivatives of 2-(thiophen-2-yl)acetic acid have been synthesized and shown to exhibit low micromolar inhibitory activity against mPGES-1.[8] Some of these compounds have also demonstrated cytotoxic effects on cancer cell lines, suggesting a dual therapeutic potential in both inflammation and oncology.[8]

Caption: Mechanism of mPGES-1 inhibition by 2-(Thiophen-2-yl)acetic acid derivatives.

Building Block for Diverse Bioactive Molecules

Beyond these specific examples, the versatile reactivity of the carboxylic acid group allows for its conversion into a wide range of functional groups, including amides, esters, and ketones. This facilitates the use of 2-(thiophen-2-yl)acetic acid in the synthesis of compounds targeting various biological pathways, including those involved in cardiovascular diseases, ulcers, and platelet aggregation.[4]

Conclusion

2-(Thiophen-2-yl)acetic acid is a compound of significant industrial and academic importance. Its straightforward synthesis and versatile chemical nature have established it as a cornerstone in the development of numerous pharmaceuticals. As research continues to uncover new biological targets, the demand for innovative molecular scaffolds will undoubtedly grow. The proven track record and inherent potential of 2-(thiophen-2-yl)acetic acid ensure its continued relevance in the field of drug discovery for the foreseeable future.

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• CN105906604B - A kind of synthetic method of 2 thiophene acetic acid - Google Patents.

• 2-Thiopheneacetic acid | C6H6O2S | CID 15970 - PubChem. Available at: [Link]

• CN102977073A - Method for synthesizing 2-thiophene acetic acid through 2-thiophene alcohol - Google Patents.

• Synthesis and Reactivity of 2-Acetylthiophenes Derivatives - MDPI. Available at: [Link]

• Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities - Taylor & Francis Online. Available at: [Link]

• Uses of 2-(Thiophene-2-carbonylcarbamothioylthio)acetic Acid as a Good Synthon for Construction of Some New Thiazole and Annulated Thiazole Derivatives - PubMed. Available at: [Link]

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• Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Available at: [Link]

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Physicochemical properties of 2-(thiophen-2-ylthio)acetic acid

An In-depth Technical Guide to the Physicochemical Properties of 2-(thiophen-2-ylthio)acetic acid: A Methodological and Predictive Analysis

Abstract

This technical guide provides a comprehensive analysis of the physicochemical properties of 2-(thiophen-2-ylthio)acetic acid (CAS No. 7342-42-9). Given the limited availability of experimental data in peer-reviewed literature, this document adopts a dual approach: firstly, to present predicted properties based on the analysis of its constituent functional groups and structurally analogous compounds; and secondly, to provide detailed, field-proven experimental protocols for the definitive determination of these properties. This guide is intended for researchers, medicinal chemists, and drug development professionals who require a deep understanding of this compound's characteristics for applications in synthesis, formulation, and biological screening. We will explore its molecular structure, predicted physicochemical parameters, spectroscopic characteristics, and stability considerations, grounding our analysis in established chemical principles and methodologies.

Introduction and Molecular Structure Analysis

2-(thiophen-2-ylthio)acetic acid is an organosulfur compound featuring a thiophene ring linked via a thioether bridge to an acetic acid moiety.[1][2] This unique combination of a heteroaromatic system, a flexible thioether linkage, and an ionizable carboxylic acid group suggests its potential as a versatile building block in medicinal chemistry and material science. Its structural relative, 2-(thiophen-2-yl)acetic acid, is a known precursor to cephalosporin antibiotics, highlighting the pharmaceutical relevance of this structural class.[3] Understanding the physicochemical properties of 2-(thiophen-2-ylthio)acetic acid is paramount for predicting its behavior in both chemical reactions and biological systems.

Key Structural Features:

• Thiophene Ring: A five-membered aromatic heterocycle that contributes to the molecule's overall lipophilicity and provides sites for further functionalization. It also acts as the primary chromophore for UV-Vis absorption.

• Thioether Linkage (-S-): This group provides conformational flexibility and can influence the electronic properties of the thiophene ring. It is also susceptible to oxidation, which is a key stability consideration.

• Carboxylic Acid (-COOH): This functional group governs the compound's acidity (pKa) and aqueous solubility. Its ability to exist in both neutral and anionic forms is critical for its behavior in physiological environments and its potential for forming salts.

Physicochemical Properties: A Predictive Summary

Direct experimental values for many of the core physicochemical properties of 2-(thiophen-2-ylthio)acetic acid are not widely reported. The following table summarizes its known identifiers and provides predicted values based on established chemical principles and data from analogous compounds.

Property	Value / Predicted Value	Basis for Prediction / Comments
CAS Number	7342-42-9	-
Molecular Formula	C₆H₆O₂S₂	-[2]
Molecular Weight	174.24 g/mol	Calculated from the molecular formula.
Appearance	Crystalline solid (predicted)	Similar thioacetic acid derivatives are often crystalline solids at room temperature.[4]
Melting Point	Not available	Expected to be a solid at room temperature. For comparison, 2-(thiophen-2-yl)acetic acid has a melting point of 63-64 °C.[5]
Boiling Point	Not available	Likely to decompose upon heating at atmospheric pressure. Vacuum distillation may be possible.
pKa	~3.5 - 4.0 (predicted)	The thioether linkage is electron-withdrawing, which should increase the acidity (lower the pKa) compared to 2-(thiophen-2-yl)acetic acid (predicted pKa ~4.23).[5] The value is likely to be slightly higher than that of thioacetic acid (pKa ~3.4).[6]
LogP (o/w)	1.5 - 2.5 (predicted)	The presence of two sulfur atoms and the thiophene ring increases lipophilicity compared to a simple aliphatic acid. This prediction is based on computational models and comparison with similar structures.[7][8]
Solubility	Sparingly soluble in water; Soluble in polar organic solvents (e.g., Ethanol, DMSO, Methanol).[5][9]	The carboxylic acid group imparts some water solubility, especially at pH > pKa (as the carboxylate salt). The thiophene and thioether components contribute to solubility in organic solvents.

Experimental Protocols for Physicochemical Characterization

To move beyond prediction, rigorous experimental determination of the compound's properties is essential. The following section details standardized, self-validating protocols for key parameters.

Determination of the Acid Dissociation Constant (pKa)

Rationale: The pKa value is critical as it dictates the ionization state of the molecule at a given pH. This influences solubility, membrane permeability, and receptor-binding interactions. Potentiometric titration is a robust and accurate method for its determination.

Step-by-Step Protocol (Potentiometric Titration):

• Sample Preparation: Accurately weigh ~10-20 mg of 2-(thiophen-2-ylthio)acetic acid and dissolve it in a known volume (e.g., 50 mL) of a suitable co-solvent/water mixture (e.g., 50:50 Methanol:Water) to ensure complete dissolution.

• System Calibration: Calibrate a pH meter using at least two standard buffer solutions (e.g., pH 4.0 and 7.0) at a constant temperature (e.g., 25 °C).

• Titration: Place the sample solution in a jacketed beaker to maintain constant temperature. Immerse the calibrated pH electrode and a magnetic stir bar.

• Data Acquisition: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments (e.g., 0.05 mL). Record the pH value after each addition, allowing the reading to stabilize.

• Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa is determined as the pH at the half-equivalence point (where half of the acid has been neutralized). The first derivative of the titration curve (ΔpH/ΔV) can be used to accurately locate the equivalence point.

Caption: Workflow for pKa determination via potentiometric titration.

Assessment of Lipophilicity (LogP)

Rationale: The n-octanol/water partition coefficient (LogP) is the primary measure of a compound's lipophilicity, a key predictor of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While the traditional shake-flask method is foundational, reverse-phase high-performance thin-layer chromatography (RP-HPTLC) offers a faster, more efficient alternative.[7]

Step-by-Step Protocol (RP-HPTLC):

• Standard Selection: Choose a set of 3-5 reference compounds with known LogP values that bracket the expected LogP of the analyte.

• Plate & Mobile Phase Preparation: Use RP-18 HPTLC plates. Prepare a series of mobile phases consisting of varying ratios of an organic modifier (e.g., methanol) and an aqueous buffer (e.g., phosphate buffer at a pH where the analyte is in its neutral form, typically pH 2-3).

• Sample Application: Apply spots of the analyte and reference compounds onto the HPTLC plate.

• Chromatographic Development: Develop the plate in a chromatography chamber saturated with the chosen mobile phase.

• Data Collection: After development, dry the plate and visualize the spots under UV light. Determine the Retention factor (Rf) for each spot. Calculate the Rm value using the equation: Rm = log((1/Rf) - 1).

• Analysis and Calculation: For each mobile phase composition, plot the Rm values of the standard compounds against their known LogP values. This should yield a linear relationship. Extrapolate this calibration curve to Rm = 0 to find the Rₘ₀ value. The LogP of the analyte is determined from the Rₘ₀ value using the established linear correlation.[7]

Caption: Workflow for LogP determination via RP-HPTLC.

Spectroscopic Profile

• UV-Vis Spectroscopy: The thiophene ring is the dominant chromophore. Thiophene itself exhibits a strong absorption band around 235 nm.[10] The presence of the thioether and carboxyl substituents is expected to cause a bathochromic (red) shift in the absorption maximum. A UV-Vis spectrum recorded in ethanol or methanol would likely show a λ-max in the range of 240-260 nm.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show characteristic signals for the three protons on the thiophene ring (typically between 6.5 and 7.5 ppm), a singlet for the methylene protons (-S-CH₂-COOH) adjacent to the sulfur and carbonyl group (likely between 3.5 and 4.5 ppm), and a broad singlet for the acidic proton of the carboxylic acid (>10 ppm), which may be absent if a deuterated protic solvent is used.

  • ¹³C NMR: Distinct signals would be expected for the carbonyl carbon (~170-180 ppm), the methylene carbon, and the four unique carbons of the substituted thiophene ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI) in negative mode is expected to readily show the deprotonated molecule [M-H]⁻ at m/z 173.0. In positive mode, the protonated molecule [M+H]⁺ at m/z 175.0 may be observed.

Stability and Storage

Chemical Stability: The primary points of potential degradation in 2-(thiophen-2-ylthio)acetic acid are the thioether linkage and the carboxylic acid group.

• Oxidation: The thioether is susceptible to oxidation, which can convert it to the corresponding sulfoxide and then to the sulfone, especially in the presence of oxidizing agents or prolonged exposure to air.

• Hydrolysis: While the thioether bond is generally stable, related compounds like thioacetic acid are known to be susceptible to hydrolysis.[6][13] The stability of 2-(thiophen-2-ylthio)acetic acid in aqueous solutions, particularly at non-neutral pH and elevated temperatures, should be experimentally verified using a stability-indicating HPLC method.

• Decarboxylation: Thiophene acetic acids can undergo decarboxylation under harsh thermal conditions, though this is not typically a concern under standard storage or experimental conditions.

Recommended Storage: To ensure long-term integrity, the compound should be stored in a cool, dry, dark place under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.[14] For thiolated polymers, storage at -18°C has been shown to maintain stability for several months.[15]

Conclusion

2-(thiophen-2-ylthio)acetic acid is a compound of significant interest for chemical and pharmaceutical research. While a complete experimental profile is not yet publicly available, this guide has established a robust framework for its characterization. Through predictive analysis based on well-understood chemical principles and analogous structures, we anticipate it to be a moderately lipophilic acid with a pKa around 3.5-4.0. The detailed experimental protocols provided herein offer a clear path for researchers to definitively measure its key physicochemical properties, thereby enabling its effective use in drug discovery, synthesis, and materials science applications.

References

• Zhang, J., et al. (2018). Theoretical Study on Structures and UV-Vis Spectra of Macrocyclic Thiophene Derivatives. IOP Conference Series: Earth and Environmental Science.
• Sugimoto, Y., Nishimura, S., & Imoto, E. (1959). The Ultraviolet Spectra of the Thiophene Derivatives. Bulletin of University of Osaka Prefecture.
• Di Micco, S., et al. (2019). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry.
• Boig, F. S., Costa, G. W., & Osvar, I. (1953). Ultraviolet absorption spectra in the thiophene series halogen and nitro derivatives. The Journal of Organic Chemistry.

• Khan, M., et al. (2016). UV-vis absorption spectra of (a) thiophene[16]Rotaxane and (b) polythiophene polyrotaxane. ResearchGate.

• Gusev, D. G., et al. (2022). Cycloruthenated Imines: A Step into the Nanomolar Region. Molecules.
• Google Patents. CN105906604B - A kind of synthetic method of 2 thiophene acetic acid.

• Quinoline. Thiophene-2-acetic Acid (2-Thienylacetic Acid) - Properties, Uses, Safety, Supplier & Chemical Data. Available from: [Link]

• Google Patents. US6011173A - Stabilization of thioacetic acid.

• Frontiers Media S.A. (2019). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Available from: [Link]

• PubChem. 2-Thiopheneacetic acid | C6H6O2S | CID 15970. Available from: [Link]

• Wikipedia. Thiophene-2-acetic acid. Available from: [Link]

• Google Patents. CN103992302A - Synthesis process of 2-thiopheneacetic acid.

• PubChem. 2-Amino-2-(thiophen-3-yl)acetic acid | C6H7NO2S | CID 102577. Available from: [Link]

• Ruiz Bermejo, M., et al. (2017). A way to thioacetate esters compatible with non-oxidative prebiotic conditions. Scientific Reports.

• Angene Chemical. 2-(Thiophen-2-yl)acetic acid(CAS# 1918-77-0). Available from: [Link]

• PubChem. Thioacetic acid | C2H4OS | CID 10484. Available from: [Link]

• Leonaviciute, G., et al. (2015). Thiolated polymers: Stability of thiol moieties under different storage conditions. European Journal of Pharmaceutics and Biopharmaceutics.

• Axios Research. 2-(5-(thiophen-2-ylmethyl)thiophen-2-yl)acetic acid. Available from: [Link]

• CP Lab Safety. 2-(Thiophen-2-ylthio)acetic acid, 95% Purity, C6H6O2S2, 250 mg. Available from: [Link]

• PubChem. 2-((Phenylmethyl)thio)acetic acid | C9H10O2S | CID 66897. Available from: [Link]

• Ciesielski, W., et al. (2022).
• Li, C., et al. (2021). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PMC.

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An In-depth Technical Guide to 2-(Thiophen-2-ylthio)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Thiophen-2-ylthio)acetic acid, a sulfur-containing heterocyclic compound. This document delves into its fundamental chemical properties, a proposed synthesis pathway, and its potential applications in the fields of medicinal chemistry and materials science. While publicly available data on this specific molecule is limited, this guide synthesizes the known information and provides expert insights based on the chemistry of related thiophene derivatives.

Core Molecular Attributes

2-(Thiophen-2-ylthio)acetic acid is an organic compound featuring a thiophene ring linked through a sulfur atom (thioether linkage) to an acetic acid moiety.

Molecular Formula and Weight

The chemical formula of 2-(Thiophen-2-ylthio)acetic acid is C6H6O2S2 [1]. Its molecular weight is 174.24 g/mol [1].

Structural Representation

The structural formula of 2-(Thiophen-2-ylthio)acetic acid is presented below:

Physicochemical and Spectroscopic Profile

Detailed experimental data for the physicochemical properties of 2-(Thiophen-2-ylthio)acetic acid are not extensively reported in publicly available literature. However, based on its structure and data from commercial suppliers, the following characteristics can be summarized.

Quantitative Data Summary

Property	Value/Information	Source(s)
CAS Number	7342-42-9	[1][2]
Molecular Formula	C6H6O2S2	[1]
Molecular Weight	174.24 g/mol	[1]
Physical Form	Solid
Purity	Typically ≥95%
Storage Temperature	Room temperature

Spectroscopic Characteristics

• ¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the protons on the thiophene ring, a singlet for the methylene (-CH2-) protons of the acetic acid group, and a broad singlet for the carboxylic acid proton.

• ¹³C NMR: The carbon NMR spectrum would display signals for the four distinct carbons of the thiophene ring, the methylene carbon, and the carbonyl carbon of the carboxylic acid.

• IR Spectroscopy: The infrared spectrum would be characterized by a broad absorption band for the O-H stretch of the carboxylic acid, a sharp peak for the C=O stretch of the carbonyl group, and bands corresponding to the C-S and C-H bonds of the thiophene ring.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound.

Commercial suppliers like BLD Pharm indicate the availability of analytical data such as NMR, HPLC, and LC-MS for this compound upon request[3].

Synthesis and Reaction Chemistry

A specific, detailed, and peer-reviewed synthesis protocol for 2-(Thiophen-2-ylthio)acetic acid is not widely published. However, a plausible and chemically sound synthetic route can be proposed based on established reactions of thiols with haloacetic acids. A likely method involves the nucleophilic substitution reaction between 2-mercaptothiophene and a haloacetic acid, such as chloroacetic acid or bromoacetic acid, under basic conditions.

Proposed Synthesis Pathway

The synthesis can be envisioned as a two-step process: the deprotonation of 2-mercaptothiophene to form the more nucleophilic thiolate, followed by its reaction with the haloacetic acid.

Caption: Proposed synthesis of 2-(Thiophen-2-ylthio)acetic acid.

Experimental Protocol: A Representative Methodology

The following protocol is a generalized procedure based on similar known reactions and should be optimized for specific laboratory conditions.

Materials:

• 2-Mercaptothiophene

• Chloroacetic acid

• Sodium hydroxide (NaOH)

• Water

• Hydrochloric acid (HCl) for acidification

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

• Preparation of the Thiolate: In a reaction vessel, dissolve 2-mercaptothiophene in an aqueous solution of sodium hydroxide. The base will deprotonate the thiol to form the sodium thiophen-2-thiolate.

• Nucleophilic Substitution: To the solution of the thiolate, slowly add a solution of chloroacetic acid. The reaction mixture is typically stirred at room temperature or with gentle heating to facilitate the substitution reaction.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Acidification: Once the reaction is complete, the mixture is cooled to room temperature. The aqueous solution is then acidified with hydrochloric acid to protonate the carboxylate and precipitate the 2-(Thiophen-2-ylthio)acetic acid product.

• Isolation and Purification: The precipitated solid can be collected by filtration. Further purification can be achieved by recrystallization from an appropriate solvent system. Alternatively, the product can be extracted into an organic solvent, dried over an anhydrous salt, and the solvent evaporated to yield the purified product.

Potential Applications in Research and Development

While specific applications of 2-(Thiophen-2-ylthio)acetic acid are not well-documented, the structural motifs present in the molecule suggest its potential utility in several areas of chemical and pharmaceutical research. Thiophene derivatives, in general, are known to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties[4][5].

Medicinal Chemistry

• Scaffold for Drug Discovery: This compound can serve as a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The carboxylic acid group provides a handle for further chemical modifications, such as amide bond formation, to create libraries of compounds for biological screening.

• Enzyme Inhibition: The thioether and carboxylic acid functionalities suggest that this molecule could be explored as an inhibitor for various enzymes, where these groups can interact with active site residues.

Materials Science

• Polymer Chemistry: Thiophene-containing molecules are precursors to conductive polymers. While this specific molecule's utility in this area is unexplored, it could potentially be used to synthesize functionalized polymers with unique properties.

Safety and Handling

Based on information from commercial suppliers, 2-(Thiophen-2-ylthio)acetic acid should be handled with care. The provided GHS hazard statements indicate that the compound may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, are recommended when handling this chemical.

Conclusion

2-(Thiophen-2-ylthio)acetic acid is a thiophene derivative with a confirmed molecular formula and weight. While detailed scientific literature on its synthesis, properties, and applications is sparse, this guide provides a foundational understanding of the compound based on available data and established chemical principles. Its structure suggests potential as a versatile intermediate in medicinal chemistry and materials science. Further research is warranted to fully elucidate its chemical and biological properties and to explore its potential in various scientific and industrial applications.

References

• Di Micco, S., Terracciano, S., Ruggiero, D., Potenza, M., Vaccaro, M. C., Fischer, K., Werz, O., Bruno, I., & Bifulco, G. (2019). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry, 7, 73. [Link]

• Google Patents. EP0824532A1 - Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs.

• abcr Gute Chemie. AB623606 | CAS 7342-42-9. [Link]

• PubChem. 2-Thiopheneacetic acid. [Link]

• Angene Chemical. 2-(Thiophen-2-yl)acetic acid(CAS# 1918-77-0). [Link]

• Matrix Fine Chemicals. 2-(THIOPHEN-3-YL)ACETIC ACID | CAS 6964-21-2. [Link]

• de F. S. Alves, C., da S. A. de Faria, A. R., & de C. P. de Faria, D. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Molecules, 26(14), 4323. [Link]

• ResearchGate. Biological and Pharmacological Activity of Thiophene and its Derivatives. [Link]

• PubMed. Uses of 2-(Thiophene-2-carbonylcarbamothioylthio)acetic Acid as a Good Synthon for Construction of Some New Thiazole and Annulated Thiazole Derivatives. [Link]

• Google Patents. WO2015039266A1 - Method for synthesising 2-thiopheneacetic acid.

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• 5. researchgate.net [researchgate.net]

The Versatile Thiophene Scaffold: A Technical Guide to its Biological Potential in Drug Discovery

An In-depth Technical Guide

Abstract

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, represents a cornerstone in modern medicinal chemistry. Its unique electronic properties and ability to act as a bioisostere for the benzene ring have cemented its status as a "privileged scaffold" in drug discovery. This guide provides an in-depth exploration of the biological potential of thiophene-containing compounds, from their fundamental physicochemical properties and synthesis to their diverse therapeutic applications. We will delve into the mechanisms of action, structure-activity relationships, and key experimental workflows for evaluating these promising molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the thiophene core in the design of next-generation therapeutics.

Part 1: The Thiophene Core: Physicochemical Properties and Synthetic Strategies

Introduction to the Thiophene Moiety: Structure and Electronic Properties

Thiophene is an aromatic heterocycle with the formula C₄H₄S. The sulfur atom in the ring significantly influences its electronic and conformational properties. Unlike its carbocyclic analog, benzene, thiophene possesses a dipole moment and a lower resonance energy, which can be advantageous for molecular interactions with biological targets. The sulfur atom can also participate in hydrogen bonding and other non-covalent interactions, further enhancing its binding capabilities.

The thiophene ring is considered a bioisostere of the benzene ring, meaning it can often replace a phenyl group in a drug molecule without significantly altering its biological activity, while potentially improving its physicochemical properties such as solubility and metabolic stability. This bioisosteric relationship has been a key driver for the widespread use of thiophene in drug design.

Key Synthetic Routes to Functionalized Thiophenes

The synthesis of thiophene derivatives is a well-established field, with several named reactions providing versatile routes to a wide array of functionalized scaffolds. The choice of synthetic strategy is crucial as it dictates the substitution patterns and, consequently, the biological activity of the final compounds.

Gewald Aminothiophene Synthesis: This is a one-pot multicomponent reaction that yields highly functionalized 2-aminothiophenes. The reaction typically involves an α-cyano ester, an aldehyde or ketone, and elemental sulfur in the presence of a base. The resulting 2-aminothiophene scaffold is a valuable precursor for the synthesis of various biologically active compounds, including kinase inhibitors and anti-inflammatory agents.

Paal-Knorr Thiophene Synthesis: This method involves the reaction of a 1,4-dicarbonyl compound with a sulfurizing agent, such as phosphorus pentasulfide or Lawesson's reagent, to form the thiophene ring. The Paal-Knorr synthesis is a robust and high-yielding reaction that allows for the introduction of a variety of substituents at different positions of the thiophene core.

How Physicochemical Properties Influence Biological Activity

The biological activity of thiophene-containing compounds is intimately linked to their physicochemical properties. Key parameters that medicinal chemists modulate include:

• Lipophilicity (logP): The sulfur atom in thiophene generally leads to a more lipophilic character compared to a phenyl ring. This can enhance membrane permeability and access to intracellular targets. However, excessive lipophilicity can lead to poor solubility and off-target effects.

• Hydrogen Bonding: The sulfur atom can act as a weak hydrogen bond acceptor. Additionally, substituents on the thiophene ring can be introduced to act as hydrogen bond donors or acceptors, thereby fine-tuning the interaction with the target protein.

• Metabolic Stability: The thiophene ring can be susceptible to metabolic oxidation by cytochrome P450 enzymes. Medicinal chemists often introduce blocking groups, such as halogens, at metabolically labile positions to enhance the compound's half-life.

Part 2: Thiophene in Action: A Survey of Biological Activities

The thiophene scaffold is found in a plethora of compounds with a wide range of biological activities. Its versatility allows it to be incorporated into molecules targeting various enzymes, receptors, and ion channels.

Anticancer Agents

Thiophene derivatives have emerged as a significant class of anticancer agents, with several compounds demonstrating potent activity against various cancer cell lines. Their mechanisms of action are diverse and often involve the inhibition of key signaling pathways implicated in cancer progression.

A notable example is the class of thiophene-based kinase inhibitors. Kinases are crucial regulators of cell signaling, and their aberrant activity is a hallmark of many cancers. Thiophene-containing compounds have been designed to target specific kinases, such as epidermal growth factor receptor (EGFR), vascular endothelial growth factor receptor (VEGFR), and Bruton's tyrosine kinase (BTK), thereby inhibiting tumor growth and angiogenesis.

Antimicrobial Agents

The thiophene nucleus is a key component of many antimicrobial agents with activity against bacteria, fungi, and viruses. Thiophene-containing compounds can exert their antimicrobial effects through various mechanisms, including:

• Inhibition of essential enzymes: Targeting enzymes involved in microbial cell wall synthesis, DNA replication, or metabolic pathways.

• Disruption of cell membranes: Intercalating into the microbial cell membrane, leading to increased permeability and cell death.

• Generation of reactive oxygen species (ROS): Inducing oxidative stress within the microbial cell, leading to damage of cellular components.

CNS-Active Compounds

The ability of thiophene-containing compounds to cross the blood-brain barrier has made them attractive candidates for the development of drugs targeting the central nervous system (CNS). Several thiophene derivatives have been investigated for their potential as antidepressants, antipsychotics, and neuroprotective agents.

For instance, the antidepressant drug Duloxetine contains a thiophene ring and functions as a serotonin-norepinephrine reuptake inhibitor (SNRI). The thiophene moiety in Duloxetine is crucial for its binding to the serotonin and norepinephrine transporters.

Anti-inflammatory Drugs

Thiophene-based compounds have demonstrated significant anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. These enzymes are key players in the inflammatory cascade, responsible for the production of prostaglandins and leukotrienes. By inhibiting COX and LOX, thiophene derivatives can effectively reduce inflammation and pain. Tenoxicam is an example of a non-steroidal anti-inflammatory drug (NSAID) that features a thiophene ring.

Part 3: Rational Drug Design with Thiophene Scaffolds

Structure-Activity Relationship (SAR) Studies: A Case Study Approach

SAR studies are fundamental to understanding how the chemical structure of a molecule relates to its biological activity. For thiophene-containing compounds, SAR studies typically involve systematically modifying the substituents on the thiophene ring and evaluating the impact on potency, selectivity, and pharmacokinetic properties.

Case Study: Thiophene-based EGFR Inhibitors

In the design of EGFR inhibitors for cancer therapy, the thiophene ring often serves as a hinge-binding motif, interacting with the kinase hinge region of the ATP-binding pocket. SAR studies have shown that:

• Substitution at the 2-position: Introduction of a small, electron-withdrawing group, such as a cyano or nitro group, can enhance hinge-binding interactions.

• Substitution at the 3-position: A bulky hydrophobic group at this position can occupy a hydrophobic pocket in the enzyme, leading to increased potency.

• Substitution at the 5-position: This position is often used to attach a solubilizing group to improve the compound's pharmacokinetic profile.

Bioisosteric Replacement of Benzene and Other Rings

As previously mentioned, the bioisosteric replacement of a benzene ring with a thiophene ring is a common strategy in drug design. This substitution can lead to several advantages:

• Improved Potency: The unique electronic properties of the thiophene ring can lead to more favorable interactions with the target protein.

• Enhanced Selectivity: The thiophene ring may provide a better fit for the target's binding site compared to a benzene ring, leading to improved selectivity over related proteins.

• Favorable ADME Properties: Thiophene can alter a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, potentially leading to improved bioavailability and a longer half-life.

Computational Modeling in Thiophene Drug Design

Computational tools, such as molecular docking and molecular dynamics simulations, play a crucial role in the rational design of thiophene-containing drugs. These methods allow researchers to:

• Predict binding modes: Docking studies can predict how a thiophene-containing ligand will bind to its target protein, providing insights into key interactions.

• Estimate binding affinities: Computational methods can be used to estimate the binding affinity of a ligand for its target, helping to prioritize compounds for synthesis and testing.

• Guide lead optimization: By simulating the dynamic behavior of the ligand-protein complex, researchers can identify opportunities to improve the ligand's potency and selectivity.

Part 4: Experimental Workflows for Evaluating Thiophene Compounds

In Vitro Assay Protocol: Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of thiophene compounds against a specific kinase.

Objective: To determine the IC₅₀ value of a test compound against a target kinase.

Materials:

• Recombinant kinase enzyme

• Kinase substrate (peptide or protein)

• ATP (adenosine triphosphate)

• Test compound (dissolved in DMSO)

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

• 384-well microplate

• Plate reader

Procedure:

• Compound Preparation: Serially dilute the test compound in DMSO to create a range of concentrations.

• Reaction Setup: In a 384-well plate, add the kinase, substrate, and test compound to the kinase assay buffer.

• Initiate Reaction: Add ATP to initiate the kinase reaction.

• Incubation: Incubate the plate at the optimal temperature and time for the specific kinase.

• Stop Reaction: Stop the reaction according to the detection reagent manufacturer's instructions.

• Detection: Add the detection reagent and incubate as required.

• Data Acquisition: Read the plate on a plate reader at the appropriate wavelength.

• Data Analysis: Plot the percentage of kinase inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

In Vitro Assay Protocol: Antimicrobial Susceptibility Testing (MIC Determination)

This protocol outlines the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of a thiophene compound against a microbial strain.

Objective: To determine the lowest concentration of a test compound that inhibits the visible growth of a microorganism.

Materials:

• Test compound (dissolved in a suitable solvent)

• Bacterial or fungal strain

• Growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• 96-well microplate

• Spectrophotometer or plate reader

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism in the appropriate growth medium.

• Compound Dilution: Serially dilute the test compound in the growth medium in a 96-well plate.

• Inoculation: Add the microbial inoculum to each well of the plate.

• Controls: Include a positive control (microorganism with no compound) and a negative control (medium only).

• Incubation: Incubate the plate at the optimal temperature and duration for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

Workflow for ADMET Profiling

The evaluation of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is critical for its development as a drug.

The Thiophene Moiety: A Privileged Scaffold in Drug-Receptor Interactions

An In-depth Technical Guide for Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The thiophene ring, a five-membered sulfur-containing heterocycle, stands as a cornerstone in modern medicinal chemistry, recognized as a "privileged pharmacophore" due to its widespread presence in a multitude of clinically successful drugs.[1][2] This guide provides an in-depth exploration of the multifaceted role of the thiophene moiety in drug-receptor interactions. We will dissect its fundamental physicochemical properties, its critical function as a bioisosteric replacement for the ubiquitous phenyl group, and the nuanced ways in which it engages with biological targets. Furthermore, this document will delve into the metabolic fate of thiophene-containing drugs, a crucial consideration in drug design due to the potential for bioactivation, and present case studies of prominent thiophene-based pharmaceuticals. This guide is intended to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the strategic incorporation of the thiophene scaffold to optimize drug efficacy and safety.

The Thiophene Moiety: Physicochemical Properties and Strategic Importance in Drug Design

The thiophene ring's unique electronic and steric characteristics make it a valuable tool in the medicinal chemist's arsenal.[3] Discovered by Viktor Meyer in 1882 as a contaminant in benzene, its structural and electronic resemblance to the phenyl ring has been a key driver of its adoption in drug design.[1][3]

Physicochemical Profile

Thiophene is a planar, aromatic heterocycle with a molecular formula of C₄H₄S.[4] The sulfur atom, with its lone pair of electrons participating in the aromatic sextet, significantly influences the ring's electronic properties.[1] This participation makes the thiophene ring more electron-rich than benzene, rendering it more susceptible to electrophilic substitution.[1]

Key physicochemical properties include:

• Aromaticity: The delocalized π-electron system confers aromatic stability.

• Dipole Moment: The presence of the heteroatom creates a dipole moment, influencing solubility and interactions with polar environments in receptor binding pockets.

• Lipophilicity: Thiophene is a lipophilic moiety, contributing to the overall pharmacokinetic profile of a drug, including its ability to cross cell membranes.

• Size and Shape: The five-membered ring is smaller than a benzene ring, offering a different steric profile that can be advantageous for fitting into specific binding sites.

Thiophene as a Bioisostere of the Phenyl Ring

One of the most common applications of the thiophene ring in drug design is as a bioisostere for the phenyl group.[1][4] Bioisosteric replacement is a strategy used to modify a lead compound's physicochemical and pharmacological properties without drastically altering its chemical structure. The substitution of a phenyl ring with a thiophene ring can lead to several beneficial outcomes:

• Improved Potency: The unique electronic and steric features of thiophene can lead to more favorable interactions with the receptor, enhancing binding affinity. The sulfur atom itself can act as a hydrogen bond acceptor, a type of interaction not possible with the phenyl ring.[1]

• Enhanced Selectivity: The subtle differences in size and electronics between thiophene and benzene can be exploited to achieve greater selectivity for a specific receptor subtype.

• Modified Metabolic Profile: Replacing a phenyl ring with a thiophene can alter the drug's metabolic pathway, potentially blocking an undesirable metabolic route or introducing a new, more favorable one.[1]

• Increased Patentability: The novel chemical space created by this substitution can lead to new intellectual property.

The choice between the 2-thienyl and 3-thienyl isomers can also have a significant impact on biological activity, although no general pattern of superiority has been established.[5]

The Role of Thiophene in Drug-Receptor Binding Interactions

The thiophene moiety can participate in a variety of non-covalent interactions with amino acid residues within a receptor's binding pocket, contributing to the overall binding affinity and specificity of a drug.

Key Interaction Types

• Hydrogen Bonding: The sulfur atom in the thiophene ring can act as a weak hydrogen bond acceptor, interacting with donor groups such as the hydroxyl of serine or threonine, or the amide protons of the peptide backbone.[1]

• π-π Stacking: The aromatic nature of the thiophene ring allows for π-π stacking interactions with aromatic amino acid residues like phenylalanine, tyrosine, and tryptophan.

• Hydrophobic Interactions: The lipophilic character of the thiophene ring promotes hydrophobic interactions with nonpolar amino acid side chains, such as leucine, isoleucine, and valine.

• Halogen Bonding: When substituted with a halogen, the thiophene ring can participate in halogen bonding, a directional interaction with a nucleophilic atom.

The following diagram illustrates the potential interactions of a thiophene-containing ligand within a hypothetical receptor binding site.

Caption: Potential interactions of a thiophene moiety in a receptor binding site.

Metabolism of Thiophene-Containing Drugs: A Double-Edged Sword

The metabolic fate of a drug is a critical determinant of its efficacy and safety profile. Thiophene-containing drugs are primarily metabolized by the cytochrome P450 (CYP450) enzyme system in the liver.[6][7] This metabolism can lead to both detoxification and, in some cases, bioactivation to reactive metabolites.

Major Metabolic Pathways

Two primary metabolic pathways for the thiophene ring have been identified: S-oxidation and epoxidation.[6][8][9]

• S-oxidation: The sulfur atom of the thiophene ring is oxidized to form a thiophene S-oxide. This intermediate is highly reactive and can undergo further reactions, such as dimerization or reaction with nucleophiles.[6]

• Epoxidation: The double bonds of the thiophene ring can be oxidized to form a thiophene epoxide. This is also a highly reactive electrophilic species that can covalently bind to macromolecules like proteins and DNA, potentially leading to toxicity.[6][8][9]

Quantum chemical studies have shown that the epoxidation pathway is often thermodynamically and kinetically more favorable than S-oxidation.[8][9][10]

The following diagram illustrates the metabolic bioactivation of a thiophene-containing drug.

Caption: Metabolic bioactivation pathways of thiophene-containing drugs.

Mitigating Toxicity: The Role of Alternative Metabolic Pathways and Detoxification

It is crucial to note that the presence of a thiophene ring does not inherently lead to toxicity.[6][7] The overall toxicity is influenced by several factors, including the daily dose of the drug and the presence of alternative, less toxic metabolic pathways.[6] The body also possesses effective detoxification mechanisms, such as conjugation with glutathione, which can neutralize reactive metabolites and facilitate their excretion.[1]

Case Studies of Thiophene-Containing Drugs

The therapeutic diversity of thiophene-containing drugs is vast, spanning numerous pharmacological classes.[1][11][12] The following table summarizes some prominent examples.

Drug Name	Therapeutic Class	Role of Thiophene Moiety
Clopidogrel (Plavix®)	Antiplatelet	The thienopyridine core is essential for its mechanism of action, which involves irreversible inhibition of the P2Y₁₂ receptor.[13]
Olanzapine (Zyprexa®)	Atypical Antipsychotic	The thienobenzodiazepine structure is a key determinant of its broad receptor binding profile, contributing to its efficacy in treating schizophrenia and bipolar disorder.[13]
Tiotropium Bromide (Spiriva®)	Anticholinergic	Contains two thiophene rings and is used in the treatment of chronic obstructive pulmonary disease (COPD).[4]
Duloxetine (Cymbalta®)	Serotonin-Norepinephrine Reuptake Inhibitor	The thiophene ring is a key structural feature of this antidepressant and anxiolytic agent.[4]
Raltitrexed	Anticancer	A quinazoline folate analogue where the thiophene ring mimics the phenyl ring of the natural substrate.[1]
Suprofen	Anti-inflammatory	A nonsteroidal anti-inflammatory drug (NSAID).[1]

Experimental and Computational Methodologies for Studying Thiophene-Drug Interactions

A combination of experimental and computational techniques is employed to elucidate the role of the thiophene moiety in drug-receptor interactions.

Experimental Protocols

• X-ray Crystallography: This technique provides high-resolution three-dimensional structures of ligand-receptor complexes, offering direct visualization of the binding mode and interactions of the thiophene moiety within the active site.

  • Protocol:

    • Crystallize the target protein in the presence of the thiophene-containing inhibitor.

    • Collect X-ray diffraction data from the crystals.

    • Process the diffraction data and solve the crystal structure.

    • Analyze the electron density map to determine the precise orientation and interactions of the ligand.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR techniques, such as Saturation Transfer Difference (STD) NMR and WaterLOGSY, can identify which parts of a ligand are in close proximity to the receptor, providing valuable information about the binding epitope, including the involvement of the thiophene ring.

Computational Approaches

• Molecular Docking: This in silico method predicts the preferred orientation of a ligand when bound to a receptor.[14] It is a valuable tool for virtual screening of thiophene-containing compound libraries and for understanding the structure-activity relationships (SAR) of a series of analogs.[1][14]

  • Workflow:

    • Prepare the 3D structures of the receptor and the thiophene-containing ligands.

    • Define the binding site on the receptor.

    • Perform docking calculations using appropriate scoring functions to rank the binding poses.

    • Analyze the predicted binding modes and interactions.

The following diagram illustrates a typical computational drug design workflow.

Caption: A simplified workflow for computational analysis of thiophene derivatives.

Conclusion and Future Perspectives

The thiophene moiety continues to be a highly valuable and versatile scaffold in drug discovery.[11] Its ability to serve as a bioisosteric replacement for the phenyl ring, coupled with its unique electronic properties, provides medicinal chemists with a powerful tool to modulate the potency, selectivity, and pharmacokinetic properties of drug candidates.[1][13] While the potential for metabolic bioactivation requires careful consideration during the drug development process, a thorough understanding of the factors influencing toxicity allows for the rational design of safer and more effective thiophene-containing therapeutics.[6][7]

Future research will likely focus on the development of novel synthetic methodologies to access diverse thiophene derivatives and the application of advanced computational techniques to predict and mitigate potential metabolic liabilities.[1] The continued exploration of the chemical space around the thiophene scaffold promises to yield new generations of innovative medicines for a wide range of diseases.

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The Compass of Specificity: A Technical Guide to the Structure-Activity Relationship of 2-(thiophen-2-ylthio)acetic Acid Analogs

Foreword: Navigating the Thiophene Landscape in Drug Discovery

The thiophene nucleus is a cornerstone in medicinal chemistry, recognized for its privileged role in a multitude of pharmacologically active agents.[1][2][3] Its unique electronic properties and ability to engage in various intermolecular interactions have cemented its status as a versatile scaffold in drug design. This guide delves into a specific, yet highly promising, class of thiophene derivatives: 2-(thiophen-2-ylthio)acetic acid and its analogs. Our exploration is targeted towards researchers, scientists, and drug development professionals, offering a synthesized perspective on the critical structure-activity relationships (SAR) that govern the biological efficacy of these compounds. We will dissect the intricate interplay between molecular architecture and pharmacological response, with a particular focus on their potential as modulators of Peroxisome Proliferator-Activated Receptors (PPARs) and as anti-inflammatory agents.

The Core Moiety: Deconstructing 2-(thiophen-2-ylthio)acetic Acid

The parent compound, 2-(thiophen-2-ylthio)acetic acid, presents three key domains for chemical modification, each contributing uniquely to its overall pharmacological profile:

• The Thiophene "Head": This aromatic heterocycle serves as the primary recognition element for many biological targets.

• The Thioether "Linker": A flexible yet defined bridge, the thioether linkage plays a crucial role in orienting the head and tail groups within a receptor's binding pocket.

• The Acetic Acid "Tail": This acidic moiety is often vital for establishing key interactions, such as hydrogen bonds, with receptor active sites.

Our investigation into the SAR of this class of molecules will therefore systematically explore the impact of modifications within each of these domains.

Structure-Activity Relationship (SAR) Insights

The Thiophene "Head": A Beacon for Biological Activity

The thiophene ring is not merely a passive scaffold; its substitution pattern profoundly influences biological activity. While comprehensive SAR studies specifically on 2-(thiophen-2-ylthio)acetic acid analogs are emerging, we can extrapolate valuable insights from closely related thiophene-containing compounds and other aromatic bioisosteres.

Quantitative Structure-Activity Relationship (QSAR) studies on various thiophene analogs have highlighted the dominant role of electronic properties, such as the energy of the lowest unoccupied molecular orbital (ELUMO) and dipole moment, in modulating anti-inflammatory activity.[4] This suggests that the electron-donating or -withdrawing nature of substituents on the thiophene ring can fine-tune the molecule's interaction with its biological target.

For instance, in the pursuit of microsomal prostaglandin E synthase-1 (mPGES-1) inhibitors, a key target in inflammation, 2-(thiophen-2-yl)acetic acid has been identified as a promising lead compound.[5] The SAR of analogs of this compound revealed that substitutions at the 4- and 5-positions of the thiophene ring with various aryl groups can significantly impact inhibitory activity.[5]

The Thioether "Linker": More Than Just a Spacer

The thioether linkage provides a critical degree of conformational flexibility, allowing the molecule to adopt an optimal orientation within the binding pocket of a receptor. The sulfur atom itself, with its lone pairs of electrons, can participate in crucial interactions. The length and rigidity of this linker are key parameters to explore in SAR studies.

While direct studies on the thioether linker in this specific scaffold are limited, research on other bioactive molecules has shown that replacing a thioether with an ether or an amide can dramatically alter activity, highlighting the unique contribution of the sulfur atom.[6] The thioether's ability to engage in non-covalent interactions, such as those with metal ions in metalloproteins, should not be underestimated.[7]

The Acetic Acid "Tail": The Anchor for Affinity

The carboxylic acid group of the acetic acid tail is a common feature in many drugs, often acting as a key hydrogen bond donor and acceptor. In the context of PPAR agonists, this acidic head group is known to mimic the endogenous fatty acid ligands, forming a salt bridge with a positively charged residue in the ligand-binding domain.

The acidity of this group can be modulated by introducing substituents on the α-carbon. For example, the introduction of a methoxy group at the α-carbon of 2-(thiophen-2-yl)acetic acid can alter its electronic properties and steric bulk, potentially influencing its binding affinity and selectivity for different receptor subtypes.[8]

Biological Targets and Therapeutic Potential

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a family of nuclear receptors that play a central role in regulating lipid and glucose metabolism, as well as inflammation.[9] There are three main subtypes: PPARα, PPARγ, and PPARβ/δ.

• PPARα: Primarily expressed in tissues with high fatty acid catabolism, such as the liver, heart, and skeletal muscle. Its activation leads to a reduction in triglycerides.

• PPARγ: Highly expressed in adipose tissue, where it is a key regulator of adipogenesis and insulin sensitivity.

• PPARβ/δ: Ubiquitously expressed and involved in fatty acid oxidation and energy homeostasis.

Thiophene derivatives have been identified as promising PPAR agonists. For example, certain synthetic thiophene compounds have been shown to be partial PPARα/γ dual agonists, suggesting their potential for the treatment of type 2 diabetes.[10] The development of pan-PPAR agonists, which activate all three subtypes, is an attractive strategy for treating metabolic syndrome.[11]

The SAR of para-alkylthiophenoxyacetic acids as potent and selective PPARδ agonists has been described, providing a valuable template for the design of 2-(thiophen-2-ylthio)acetic acid analogs with similar activity profiles.[1]

Anti-inflammatory Activity

Inflammation is a complex biological response implicated in a wide range of diseases. Thiophene-based compounds have a well-documented history as anti-inflammatory agents.[3] The commercial drugs Tinoridine and Tiaprofenic acid are notable examples.[3]

The mechanism of anti-inflammatory action for many thiophene derivatives involves the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[3] The ability of 2-(thiophen-2-yl)acetic acid analogs to inhibit mPGES-1 further underscores their potential as a novel class of anti-inflammatory drugs.[5]

Experimental Protocols

General Synthesis of 2-(thiophen-2-ylthio)acetic Acid Analogs

A common synthetic route to 2-(thiophen-2-ylthio)acetic acid analogs involves the nucleophilic substitution of a haloacetic acid derivative with a thiophenethiol.

Step 1: Synthesis of Substituted Thiophenethiols

Substituted thiophenethiols can be prepared through various methods, including the reduction of thiophenesulfonyl chlorides or the reaction of lithiated thiophenes with elemental sulfur.

Step 2: Thioether Formation

The substituted thiophenethiol is then reacted with an α-haloacetic acid ester (e.g., ethyl bromoacetate) in the presence of a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetone or DMF) to yield the corresponding thioether ester.

Step 3: Saponification

The resulting ester is saponified using a base (e.g., sodium hydroxide or lithium hydroxide) in a mixture of water and an organic solvent (e.g., methanol or THF) to afford the desired 2-(thiophen-2-ylthio)acetic acid analog.

Illustrative Synthetic Scheme:

Caption: General synthetic workflow for 2-(thiophen-2-ylthio)acetic acid analogs.

Biological Evaluation: In Vitro Assays

This assay measures the ability of a compound to activate a specific PPAR subtype.

Principle:

A reporter gene (e.g., luciferase) is placed under the control of a promoter containing PPAR response elements (PPREs). Cells are co-transfected with this reporter construct and an expression vector for the PPAR subtype of interest. Activation of the PPAR by a ligand leads to the expression of the reporter gene, which can be quantified.

Protocol:

• Cell Culture: Plate a suitable cell line (e.g., HEK293T or HepG2) in a 96-well plate.

• Transfection: Co-transfect the cells with a PPRE-luciferase reporter plasmid, a PPAR expression plasmid (e.g., for PPARα, γ, or δ), and a control plasmid (e.g., β-galactosidase) for normalization.

• Compound Treatment: After 24 hours, treat the cells with various concentrations of the test compounds. Include a known PPAR agonist as a positive control and a vehicle control (e.g., DMSO).

• Lysis and Reporter Assay: After 24-48 hours of incubation, lyse the cells and measure luciferase and β-galactosidase activity using appropriate assay kits.

• Data Analysis: Normalize the luciferase activity to the β-galactosidase activity and plot the fold activation relative to the vehicle control as a function of compound concentration to determine the EC50 value.

Caption: Workflow for the PPAR transactivation assay.

This assay assesses the potential of compounds to inhibit the production of nitric oxide (NO), a key inflammatory mediator.

Principle:

Lipopolysaccharide (LPS) is used to induce an inflammatory response in macrophage cells (e.g., RAW 264.7), leading to the production of NO. The amount of NO produced can be measured using the Griess reagent.

Protocol:

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours. Include a vehicle control and an LPS-only control.

• Griess Assay: Collect the cell culture supernatant and mix it with an equal volume of Griess reagent.

• Quantification: Measure the absorbance at 540 nm. The concentration of nitrite (a stable product of NO) is determined from a standard curve prepared with sodium nitrite.

• Data Analysis: Calculate the percentage of NO inhibition for each compound concentration compared to the LPS-only control.

Data Summary and Interpretation

The following table summarizes the hypothetical SAR for 2-(thiophen-2-ylthio)acetic acid analogs based on extrapolated data from related compound series.

Modification Site	Substitution	Effect on PPARγ Activity	Effect on Anti-inflammatory Activity	Rationale
Thiophene Ring (R1)	Electron-donating group (e.g., -CH3, -OCH3)	Likely increase	Likely increase	May enhance hydrophobic interactions in the binding pocket and favorably modulate electronic properties.
Electron-withdrawing group (e.g., -Cl, -NO2)	Likely decrease	Variable	Can alter the electronic distribution and potentially introduce unfavorable interactions.
α-Carbon (R2)	Small alkyl group (e.g., -CH3)	May increase	May increase	Can provide additional hydrophobic interactions and optimize positioning in the active site.
Bulky group	Likely decrease	Likely decrease	May cause steric hindrance and prevent optimal binding.
Thioether Linker	Replacement with ether (-O-)	Likely decrease	Likely decrease	The sulfur atom's unique electronic and steric properties are likely important for activity.
Replacement with sulfoxide (-SO-) or sulfone (-SO2-)	Variable	Variable	Alters the polarity and geometry of the linker, which could either enhance or diminish activity depending on the target.

Conclusion and Future Directions

The 2-(thiophen-2-ylthio)acetic acid scaffold represents a promising starting point for the development of novel therapeutics, particularly in the areas of metabolic disease and inflammation. The SAR insights gathered from related thiophene derivatives provide a solid foundation for the rational design of more potent and selective analogs.

Future research should focus on the systematic synthesis and biological evaluation of a focused library of 2-(thiophen-2-ylthio)acetic acid analogs to build a more comprehensive and direct SAR. This should include:

• Exploring a wider range of substituents on the thiophene ring to fine-tune electronic and steric properties.

• Investigating the impact of modifying the length and rigidity of the linker between the thiophene head and the acetic acid tail.

• Synthesizing and testing chiral analogs to explore potential stereoselective interactions with biological targets.

• Conducting in vivo studies to validate the therapeutic potential of the most promising lead compounds.

By continuing to unravel the intricate structure-activity relationships of this fascinating class of molecules, the scientific community can unlock their full potential in the ongoing quest for safer and more effective medicines.

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Protocols & Analytical Methods

Introduction: The Significance of Thiophene-Containing Scaffolds

An Application Note for the Synthesis of 2-(Thiophen-2-ylthio)acetic acid from Thiophene

Thiophene and its derivatives are cornerstone heterocyclic compounds in medicinal chemistry and materials science. The thiophene ring is a versatile bioisostere for the phenyl group, offering unique electronic properties and metabolic profiles. The incorporation of a thioacetic acid moiety introduces a valuable linker and pharmacophore. 2-(Thiophen-2-ylthio)acetic acid, the target of this protocol, serves as a crucial building block for the synthesis of advanced pharmaceutical intermediates, including novel antibiotics and anti-inflammatory agents, as well as functional materials like conductive polymers.[1][2][3] This guide provides a detailed, two-step synthetic pathway from commercially available thiophene, designed for reproducibility and scalability in a research setting.

Overall Synthetic Strategy

The synthesis is logically divided into two primary transformations, leveraging the intrinsic reactivity of the thiophene ring.

• Step 1: Directed Metallation and Thiolation. The process begins with the regioselective deprotonation (metallation) of thiophene at the highly acidic C2 position.[4] This is followed by quenching the resulting organometallic intermediate with elemental sulfur to introduce the thiol functionality, yielding thiophene-2-thiol.

• Step 2: Nucleophilic Substitution (S-Alkylation). The synthesized thiophene-2-thiol is then deprotonated to form a potent thiolate nucleophile. This species subsequently displaces the chloride from chloroacetic acid in a classic SN2 reaction to form the final product, 2-(Thiophen-2-ylthio)acetic acid.

This strategy is efficient, relying on well-established and high-yielding reactions to construct the target molecule.

Experimental Workflow Diagram

The following diagram illustrates the sequential chemical transformations from the starting material to the final product.

Caption: Synthetic pathway for 2-(Thiophen-2-ylthio)acetic acid.

Quantitative Data Summary

The following table outlines the key quantitative parameters for the synthesis.

Parameter	Step 1: Thiophene-2-thiol Synthesis	Step 2: S-Alkylation
Key Reagents	Thiophene, n-Butyllithium, Sulfur	Thiophene-2-thiol, Chloroacetic Acid, NaOH
Molar Ratio	1 : 1.1 : 1.2 (Thiophene:n-BuLi:S)	1 : 1.1 : 2.2 (Thiol:Chloroacetic Acid:NaOH)
Solvent	Tetrahydrofuran (THF) / Pentane	Water / Ethanol
Temperature	-70°C to -10°C	Room Temperature to Reflux (approx. 80°C)
Reaction Time	~2.5 hours	~3 hours
Expected Yield	65-70%[5]	85-95% (Estimated)
Product MW	116.20 g/mol	174.21 g/mol

Detailed Experimental Protocols

PART 1: Synthesis of Thiophene-2-thiol

This protocol is adapted from a robust procedure published in Organic Syntheses.[5]

Causality: This procedure utilizes n-butyllithium, a strong organometallic base, to selectively deprotonate thiophene at the most acidic C2 position. The resulting 2-thienyllithium is a powerful nucleophile. Quenching this intermediate with elemental sulfur at very low temperatures (-70°C) prevents unwanted side reactions and effectively forms the lithium thiolate salt. A final acidic workup protonates the thiolate to yield the desired thiol.

Materials:

• Thiophene (8.4 g, 0.10 mol)

• n-Butyllithium (1.6 M in hexanes, 69 mL, 0.11 mol)

• Anhydrous Tetrahydrofuran (THF), 80 mL

• Anhydrous Pentane, 80 mL

• Powdered Sulfur (3.8 g, 0.12 mol)

• 4 N Sulfuric Acid

• Diethyl ether

• Anhydrous Sodium Sulfate

• Dry Ice

Protocol:

• Setup: Assemble a 500 mL three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a dropping funnel. Ensure all glassware is oven-dried.

• Initial Reaction: Charge the flask with thiophene, anhydrous THF, and anhydrous pentane. Purge the system with dry nitrogen.

• Lithiation: Cool the stirred mixture to -25°C using a dry ice/acetone bath. Add the n-butyllithium solution dropwise over 30 minutes, maintaining the temperature between -30°C and -20°C. Stir for an additional hour at this temperature.

• Sulfurization: Lower the temperature to -70°C by adding more dry ice to the bath. Add the powdered sulfur in one portion. The mixture will change color. Stir for 30 minutes at -70°C.

• Quenching: Allow the reaction temperature to rise to -10°C. Carefully pour the reaction mixture into 500 mL of rapidly stirred ice water. This hydrolyzes the lithium thiolate and destroys any unreacted 2-thienyllithium.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with three 100 mL portions of diethyl ether.

• Drying and Concentration: Combine the ether extracts, wash with water, and dry over anhydrous sodium sulfate. Filter and remove the ether under reduced pressure.

• Purification: The residual oil is purified by vacuum distillation. Collect the fraction boiling at 53–56°C (5 mm Hg) to yield thiophene-2-thiol as a yellow oil.[5]

Safety Note: n-Butyllithium is pyrophoric and reacts violently with water. All operations must be conducted under an inert atmosphere (nitrogen or argon) using anhydrous solvents. Thiols possess strong, unpleasant odors and should be handled in a well-ventilated fume hood.

PART 2: Synthesis of 2-(Thiophen-2-ylthio)acetic acid

Causality: This step is a nucleophilic substitution reaction. Sodium hydroxide serves as a base to deprotonate the acidic thiol proton of thiophene-2-thiol, forming the sodium thiolate salt in situ. This thiolate is a soft nucleophile that readily attacks the electrophilic carbon atom of chloroacetic acid, displacing the chloride ion and forming a new carbon-sulfur bond. Subsequent acidification is necessary to protonate the carboxylate, yielding the final carboxylic acid product which precipitates from the aqueous solution.

Materials:

• Thiophene-2-thiol (5.8 g, 0.05 mol)

• Sodium Hydroxide (4.4 g, 0.11 mol)

• Chloroacetic Acid (5.2 g, 0.055 mol)

• Deionized Water, 100 mL

• Concentrated Hydrochloric Acid

Protocol:

• Thiolate Formation: In a 250 mL round-bottom flask, dissolve sodium hydroxide in 100 mL of deionized water. Cool the solution in an ice bath. Add the thiophene-2-thiol dropwise with stirring. A clear solution of the sodium thiolate should form.

• Addition of Electrophile: In a separate beaker, carefully dissolve the chloroacetic acid in a minimal amount of water and neutralize it with a portion of the sodium hydroxide solution. Add this sodium chloroacetate solution to the stirred thiolate solution.

• Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 80-90°C) for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Isolation: Cool the reaction mixture to room temperature. Carefully acidify the solution to pH 1-2 by the dropwise addition of concentrated hydrochloric acid while stirring in an ice bath. A white or off-white solid will precipitate.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water to remove inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent such as a hexane/ethyl acetate mixture or water.[6]

• Characterization: Dry the purified product under vacuum. Characterize the final product by determining its melting point (63-64 °C) and using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure and purity.[6]

References

• Brandsma, L., & Verkruijsse, H. D. (1990). 2-Thiophenethiol. Organic Syntheses, 68, 164. Available at: [Link]

• Swanston, J. (2006). Thiophene. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. Available at: [Link]

• PubChem. (n.d.). 2-Thiopheneacetic acid. National Center for Biotechnology Information. Retrieved from: [Link]

• Quinoline. (n.d.). Thiophene-2-acetic Acid (2-Thienylacetic Acid). Retrieved from: [Link]

• Wikipedia. (2022, May 2). Thiophene-2-acetic acid. In Wikipedia. Retrieved from: [Link]

• Wikipedia. (n.d.). Thiophene. In Wikipedia. Retrieved from: [Link]

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Protocol for nucleophilic substitution synthesis of thioethers

An Application Guide to the Nucleophilic Substitution Synthesis of Thioethers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thioethers, or sulfides, are a cornerstone class of organosulfur compounds integral to pharmaceuticals, advanced materials, and numerous biologically active natural products.[1][2] Their synthesis is a frequent objective in medicinal and organic chemistry. Nucleophilic substitution reactions represent the most fundamental and versatile strategies for constructing the pivotal carbon-sulfur (C-S) bond. This technical guide provides an in-depth exploration of the primary protocols for thioether synthesis via nucleophilic substitution, emphasizing the mechanistic rationale behind experimental choices, detailed step-by-step procedures, and a comparative analysis of methodologies to empower researchers in selecting the optimal synthetic route.

Introduction: The Strategic Importance of C–S Bond Formation

The thioether functional group is a privileged scaffold in drug design, present in numerous FDA-approved medicines where it influences molecular conformation, metabolic stability, and receptor binding affinity.[3] The synthesis of C-S bonds is, therefore, a critical operation. While various methods exist, including metal-catalyzed cross-couplings and radical processes, classical nucleophilic substitution remains the most widely employed and understood approach due to its reliability and broad applicability.[4][5]

This guide will detail four principal nucleophilic substitution strategies:

• The Williamson-Type Alkylation of Thiols: The canonical SN2 pathway.

• The Mitsunobu Reaction: For stereospecific conversion of alcohols.

• Thiol-Ene Radical Addition: A "click chemistry" approach for alkene hydrothiolation.

• Thiol-Free Synthesis via Thiourea: An odorless alternative to using volatile thiols.

We will examine the underlying mechanisms, provide field-tested protocols, and discuss the strategic advantages and limitations of each, enabling scientists to make informed decisions in their synthetic campaigns.

Protocol I: The Williamson-Type Synthesis - Direct Alkylation of Thiols

The Williamson synthesis, traditionally used for ethers, is readily adapted for thioethers and serves as the most direct method for alkylating thiols.[6][7] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[8][9]

Mechanistic Rationale & Causality

The protocol hinges on the superior properties of sulfur compared to oxygen. Thiols are significantly more acidic than their corresponding alcohols, meaning a weaker base is required to generate the nucleophilic thiolate anion (RS⁻).[10] Furthermore, the thiolate anion is an exceptionally potent nucleophile due to the high polarizability of the large sulfur atom.[9][11]

The reaction involves two key steps:

• Deprotonation: A base removes the acidic proton from the thiol (R-SH) to generate a highly nucleophilic thiolate anion (R-S⁻).

• Nucleophilic Attack: The thiolate anion attacks an electrophilic carbon atom (typically an alkyl halide or sulfonate), displacing the leaving group in a single, concerted step.[12] This SN2 attack results in the inversion of stereochemistry if the electrophilic carbon is a stereocenter.[8]

Caption: SN2 mechanism for Williamson-type thioether synthesis.

Experimental Protocol: General Procedure

Materials:

• Thiol (1.0 equiv)

• Alkyl halide or sulfonate (1.0 - 1.2 equiv)

• Base (e.g., NaH, K₂CO₃, NaOH) (1.1 - 1.5 equiv)

• Anhydrous polar aprotic solvent (e.g., DMF, THF, Acetonitrile)

Procedure:

• To a stirred solution of the thiol in the chosen anhydrous solvent under an inert atmosphere (N₂ or Ar), add the base portion-wise at 0 °C.

• Allow the resulting mixture to stir at room temperature for 30 minutes to ensure complete formation of the thiolate.

• Slowly add the alkyl halide to the reaction mixture.

• The reaction is then stirred at room temperature or heated (typically 50-80 °C) until completion, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched by the slow addition of water or a saturated aqueous NH₄Cl solution.

• The aqueous layer is extracted with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄ or MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the desired thioether.

Scope & Limitations

• Strengths: This method is robust, high-yielding, and uses readily available starting materials. It is suitable for a wide range of thiols (aliphatic, aromatic) and primary or secondary alkylating agents.[8]

• Limitations: The primary limitation is the requirement for SN2-compatible electrophiles. Tertiary alkyl halides will undergo elimination almost exclusively.[7] Sterically hindered secondary halides may also yield significant elimination byproducts.

Protocol II: The Mitsunobu Reaction

Mechanistic Rationale & Causality

This reaction avoids the need to pre-functionalize the alcohol. Instead, the alcohol's hydroxyl group is activated in situ to become a good leaving group. The mechanism is complex but can be summarized as follows:

• Phosphonium Adduct Formation: Triphenylphosphine (PPh₃) attacks the azodicarboxylate (e.g., DEAD or DIAD), forming a zwitterionic intermediate.[16]

• Alcohol Activation: The alcohol's hydroxyl group attacks the activated phosphorus atom, leading to the formation of an oxyphosphonium salt. This process converts the poor -OH leaving group into a very good triphenylphosphine oxide leaving group.

• SN2 Displacement: The thiol, acting as the nucleophile, attacks the carbon atom bearing the activated oxygen, displacing triphenylphosphine oxide in a classic SN2 fashion. This step is responsible for the complete inversion of stereochemistry.[14]

Caption: Simplified workflow of the Mitsunobu reaction for thioether synthesis.

Experimental Protocol: General Procedure

Materials:

• Alcohol (1.0 equiv)

• Thiol (1.1 - 1.5 equiv)

• Triphenylphosphine (PPh₃) (1.1 - 1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.1 - 1.5 equiv)

• Anhydrous solvent (e.g., THF, Dichloromethane)

Procedure:

• Dissolve the alcohol, thiol, and triphenylphosphine in the anhydrous solvent under an inert atmosphere.

• Cool the stirred solution to 0 °C in an ice bath.

• Add the DIAD or DEAD dropwise to the cooled solution. The addition is often accompanied by a color change (e.g., from colorless to yellow/orange) and gas evolution. Caution: This step can be exothermic.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-16 hours, monitoring by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The primary challenge is purification. The crude product will contain triphenylphosphine oxide and the reduced hydrazinodicarboxylate. Purification is typically achieved by flash column chromatography. Sometimes, precipitating the byproducts from a nonpolar solvent (like ether/hexanes) can simplify the purification.

Scope & Limitations

• Strengths: The key advantage is the reliable and complete inversion of stereochemistry at a chiral center.[15] It allows for the use of alcohols directly under mild, neutral conditions.

• Limitations: The reaction is sensitive to steric hindrance at the alcohol carbon.[15] The thiol nucleophile must be reasonably acidic (pKa < 13).[13] A significant drawback is the generation of stoichiometric amounts of byproducts (O=PPh₃ and the hydrazine) that can complicate purification.

Protocol III: Thiol-Ene Radical Addition

The thiol-ene reaction is a powerful method for C-S bond formation that falls under the umbrella of "click chemistry".[17] It involves the addition of a thiol across a double bond, typically proceeding via a free-radical chain mechanism to give an anti-Markovnikov addition product.[18]

Mechanistic Rationale & Causality

This reaction is highly efficient and atom-economical. The anti-Markovnikov regioselectivity is a hallmark of the radical pathway.

• Initiation: A radical initiator (e.g., AIBN with heat) or UV light homolytically cleaves to form radicals, which then abstract a hydrogen atom from a thiol molecule to generate a key thiyl radical (RS•).

• Propagation: The thiyl radical adds to the alkene at the less substituted carbon, forming a more stable carbon-centered radical (anti-Markovnikov addition).

• Chain Transfer: The newly formed carbon-centered radical abstracts a hydrogen atom from another thiol molecule, yielding the thioether product and regenerating the thiyl radical, which continues the chain reaction.

Caption: Free-radical mechanism of the anti-Markovnikov thiol-ene reaction.

Experimental Protocol: General Procedure

Materials:

• Alkene (1.0 equiv)

• Thiol (1.0 - 1.5 equiv)

• Radical Initiator (e.g., AIBN, 1-5 mol%) or a UV lamp

• Solvent (e.g., THF, Toluene, or solvent-free)

Procedure (Thermal Initiation):

• Combine the alkene, thiol, and AIBN in a suitable solvent (or neat).

• Degas the solution by bubbling N₂ or Ar through it for 15-30 minutes to remove oxygen, which can inhibit radical reactions.

• Heat the reaction mixture (typically 60-80 °C) for several hours until TLC indicates the consumption of the starting material.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• The product is often pure enough for subsequent use, but can be purified by column chromatography if necessary.

Scope & Limitations

• Strengths: This reaction is characterized by high yields, excellent functional group tolerance, mild conditions, and 100% atom economy.[18] It is widely used in polymer synthesis and surface modification.[19]

• Limitations: The reaction can be sensitive to radical inhibitors (like oxygen). While generally high-yielding, side reactions like alkene polymerization can occur, especially with electron-deficient alkenes.

Protocol IV: Thiol-Free Synthesis Using Thiourea

Handling low molecular weight thiols can be challenging due to their volatility and overpowering stench. Using thiourea as a solid, odorless sulfur source provides a convenient and robust one-pot alternative for preparing both symmetrical and unsymmetrical thioethers from alkyl halides.[20][21]

Mechanistic Rationale & Causality

This method transforms the alkyl halide into a thiol in situ, which is then immediately consumed.

• Isothiouronium Salt Formation: The sulfur atom of thiourea acts as a nucleophile, attacking the alkyl halide (R-X) to form a stable, solid S-alkylisothiouronium salt.[21]

• Hydrolysis to Thiolate: In the presence of a strong base (e.g., NaOH), the isothiouronium salt is hydrolyzed to generate a thiolate anion (R-S⁻) in the reaction mixture.

• Second Alkylation: This in situ generated thiolate then immediately reacts with a second molecule of alkyl halide (R'-X) via an SN2 reaction to form the thioether. If R'-X is the same as the initial R-X, a symmetrical thioether is formed. If it is a different halide, an unsymmetrical thioether is produced.[22]

Caption: One-pot workflow for thioether synthesis using thiourea.

Experimental Protocol: Symmetrical Thioether Synthesis

Materials:

• Alkyl Halide (2.0 equiv)

• Thiourea (1.0 equiv)

• Base (e.g., NaOH, K₂CO₃) (~2.2 equiv)

• Solvent (e.g., Ethanol, DMF)

Procedure:

• Dissolve the alkyl halide and thiourea in the solvent.

• Heat the mixture to reflux for 2-4 hours to form the isothiouronium salt.

• Cool the mixture slightly and add a solution of the base.

• Return the mixture to reflux and heat for an additional 2-6 hours, monitoring by TLC.

• After cooling, quench with water and extract with an organic solvent.

• Wash, dry, and concentrate the organic phase. Purify by chromatography or distillation.

For unsymmetrical thioethers, 1.0 equivalent of the first alkyl halide is reacted with thiourea, followed by hydrolysis and the addition of 1.0 equivalent of the second alkyl halide.[22]

Scope & Limitations

• Strengths: Avoids the use of malodorous thiols.[21] It is a convenient one-pot procedure using cheap, stable reagents.

• Limitations: The hydrolysis step requires strong base, which may not be compatible with sensitive functional groups. The method is best suited for reactive alkyl halides like primary, allylic, and benzylic halides.

Comparison of Protocols & Strategic Selection

Choosing the right protocol depends on the specific synthetic challenge, including the nature of the substrates, desired stereochemistry, and functional group tolerance.

Feature	Williamson-Type	Mitsunobu Reaction	Thiol-Ene Addition	Thiourea Method
Substrates	Thiol + Alkyl Halide/Sulfonate	Alcohol + Thiol	Alkene + Thiol	Alkyl Halide(s)
Mechanism	SN2	SN2 (on activated alcohol)	Free Radical Chain	SN2 (x2)
Key Reagents	Base (e.g., NaH, K₂CO₃)	PPh₃, DIAD/DEAD	Radical Initiator (AIBN) or UV	Thiourea, Base
Stereochemistry	Inversion at electrophile	Inversion at alcohol center	Racemization (if new stereocenter forms)	Inversion at electrophile
Regioselectivity	N/A	N/A	Anti-Markovnikov	N/A
Advantages	Robust, simple, versatile	Stereospecific inversion, uses alcohols	"Click" chemistry, atom economical	Avoids foul-smelling thiols, one-pot
Limitations	No tertiary halides, elimination risk	Steric hindrance, byproduct removal	Oxygen sensitive, potential polymerization	Requires strong base, limited to reactive halides

Conclusion

The nucleophilic substitution-based synthesis of thioethers offers a diverse and powerful toolkit for the modern chemist. The classic Williamson-type synthesis remains the workhorse for general applications. For stereochemically sensitive targets, the Mitsunobu reaction is unparalleled in its ability to convert alcohols with perfect inversion. For applications demanding high efficiency and atom economy, particularly in materials science, the thiol-ene reaction provides an elegant solution. Finally, the thiourea method offers a practical and convenient escape from the olfactory challenges of working with volatile thiols. A thorough understanding of the mechanisms and practical considerations detailed in this guide will enable researchers to strategically and successfully construct the vital thioether linkage in their target molecules.

References

• Geiger, V. J., et al. (2022). Recent Metal-Catalyzed Methods for Thioether Synthesis. Synthesis, 54, 5139–5167.

• Perosa, A., et al. (2016). Selective synthesis of thioethers in the presence of a transition-metal-free solid Lewis acid. Beilstein Journal of Organic Chemistry, 12, 2634–2639.

• Yadav, P., et al. (2020). One-pot synthesis of thioethers from indoles and p-quinone methides using thiourea as a sulfur source. Organic & Biomolecular Chemistry.

• Guzman, F., et al. (2010). Rapid and Convenient Thioester Synthesis Under Phase-Transfer Catalysis Conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 185(12).

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• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction.

• Maji, B., et al. (2019). Odorless, convenient and one-pot synthesis of thioethers from organic halides and thiourea. Taylor & Francis Online.

• Shafiee, M., & Al-Awadi, N. A. (2021). Recent progress in transition-metal-catalyzed dehydrative thioetherification of alcohols with thiols. Chemical Review and Letters.

• Pawar, S. S., et al. (2021). Thiourea-Mediated Regioselective Synthesis of Symmetrical and Unsymmetrical Diversified Thioethers. Industrial & Engineering Chemistry Research, ACS Publications.

• Bagley, M. C., et al. (2010). Convienient and robust one pot-synthesis of symmetrical and unsymmetrical benzyl thioethers from benzylhalides using thiourea. Arkivoc.

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• Pawar, S. S., et al. (2021). Thiourea mediated regioselective synthesis of symmetrical and unsymmetrical diversified thioetheres. Slideshare.

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• Geiger, V. J., et al. (2022). Recent Metal-Catalyzed Methods for Thioether Synthesis. Thieme.

• BenchChem. (2025). Application Notes and Protocols for Thioether Synthesis via Thiol-Ene Addition.

• Clayden, J., & Yasseen, M. (2008). Asymmetric synthesis of tertiary thiols and thioethers. PMC - NIH.

• Patle, D. S., et al. (2016). Kinetics and mechanism of phase transfer catalyzed synthesis of aromatic thioethers by H2S-rich methyldiethanolamine. ResearchGate.

• Reeves, W. P., et al. (1982). Phase Transfer Catalysis Preparation of Aryl Thioethers. Synthetic Communications, 12(13).

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• ACS GCI Pharmaceutical Roundtable. (n.d.). Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile. Wordpress.

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The Versatile Synthon: A Guide to the Application of 2-(Thiophen-2-ylthio)acetic Acid in Modern Organic Synthesis

This technical guide provides an in-depth exploration of the synthetic utility of 2-(thiophen-2-ylthio)acetic acid, a versatile building block in the construction of diverse and medicinally relevant heterocyclic scaffolds. Addressed to researchers, scientists, and professionals in drug development, this document elucidates the key applications of this compound, with a particular focus on the synthesis of fused heterocyclic systems. Detailed, field-proven protocols and an analysis of the underlying chemical principles are provided to empower researchers in their synthetic endeavors.

Introduction: Unveiling the Potential of a Bifunctional Reagent

2-(Thiophen-2-ylthio)acetic acid, with its unique molecular architecture featuring a thiophene ring linked to an acetic acid moiety through a flexible thioether bridge, presents a compelling platform for organic synthesis. The presence of both a nucleophilic sulfur atom on the thiophene ring (in its thiolate form) and an electrophilic carbonyl group in the acetic acid fragment allows for a range of chemical transformations. This bifunctionality is the cornerstone of its utility as a synthon for the construction of complex molecules, particularly fused heterocyclic systems that are prevalent in medicinal chemistry and materials science. The inherent reactivity of the thiophene ring further expands the possibilities for post-synthetic modifications, making it an attractive starting material for the generation of compound libraries.

Core Application: A Gateway to Thieno[2,3-d]pyrimidines

A primary and highly valuable application of 2-(thiophen-2-ylthio)acetic acid and its derivatives lies in the synthesis of thieno[2,3-d]pyrimidines. This fused heterocyclic system is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties[1]. The thieno[2,3-d]pyrimidine core can be considered a bioisostere of purine, a fundamental component of nucleic acids, which often allows these synthetic analogues to interact with biological targets of therapeutic relevance[1][2].

Mechanistic Rationale for Thieno[2,3-d]pyrimidine Annulation

The general synthetic logic involves the initial formation of a 2-aminothiophene derivative bearing a suitable functional group at the 3-position, which can then react with a one-carbon unit to close the pyrimidine ring. The acetic acid moiety of 2-(thiophen-2-ylthio)acetic acid can be envisioned as a precursor to such functionalities, for instance, through conversion to an amide or an ester, followed by further elaboration.

Key Synthetic Protocols

While a specific, detailed protocol for the synthesis of 2-(thiophen-2-ylthio)acetic acid from readily available starting materials is not explicitly detailed in the provided search results, a plausible and commonly employed synthetic route would involve the reaction of 2-mercaptothiophene with a haloacetic acid, such as chloroacetic acid, in the presence of a base.

Below are detailed protocols for the synthesis of thieno[2,3-d]pyrimidine derivatives, illustrating the utility of thiophene-based precursors in constructing this important heterocyclic scaffold. These protocols are based on established synthetic transformations within this chemical space.

Protocol: Synthesis of a Substituted Thieno[2,3-d]pyrimidin-4(3H)-one

This protocol outlines a general procedure for the synthesis of a thieno[2,3-d]pyrimidin-4(3H)-one from a 2-aminothiophene-3-carboxylate, a common starting material in this field.

Experimental Workflow:

A representative synthetic workflow.

Step-by-Step Procedure:

• Ureido Formation: To a solution of ethyl 2-amino-5-ethylthiophene-3-carboxylate (1 equivalent) in a suitable aprotic solvent (e.g., acetone, acetonitrile), add benzoyl isothiocyanate (1.1 equivalents). Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). Upon completion, the ureido derivative can often be isolated by filtration or by removal of the solvent under reduced pressure.

• Cyclization: The crude ureido derivative from the previous step is suspended in a mixture of ethanol and aqueous potassium hydroxide solution (e.g., 10%). The mixture is heated to reflux for 4-6 hours. During this time, the cyclization to the thieno[2,3-d]pyrimidine-4-one occurs.

• Work-up and Isolation: After cooling the reaction mixture to room temperature, it is carefully acidified with hydrochloric acid (e.g., 2 M) to a pH of approximately 3-4. The precipitated solid is collected by filtration, washed with water, and then with a small amount of cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to afford the desired 2-thioxo-thieno[2,3-d]pyrimidin-4-one.

Data Presentation:

Starting Material	Reagents	Product	Yield (%)
Ethyl 2-amino-5-ethylthiophene-3-carboxylate	1. Benzoyl isothiocyanate 2. KOH/EtOH, then HCl	5-Ethyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one	High

Applications in Medicinal Chemistry: Targeting Disease with Thiophene-Based Scaffolds

The thieno[2,3-d]pyrimidine core, readily accessible from thiophene precursors, is a cornerstone in the development of novel therapeutic agents. The structural similarity to endogenous purines allows these compounds to interact with a variety of enzymes and receptors, leading to a broad range of pharmacological activities.

Anticancer Activity

Numerous thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their potential as anticancer agents. These compounds can exert their effects through various mechanisms, including the inhibition of protein kinases, which are crucial for cell signaling and proliferation[2]. For instance, certain derivatives have shown potent cytotoxic effects against various cancer cell lines, including breast cancer[1].

Anti-inflammatory and Analgesic Properties

Thieno[2,3-d]pyrimidine derivatives have also been investigated for their anti-inflammatory and analgesic activities. The mechanism of action is often related to the inhibition of enzymes involved in the inflammatory cascade.

Antimicrobial and Antifungal Potential

The thiophene moiety itself is a well-known pharmacophore in many antimicrobial and antifungal drugs. When incorporated into the thieno[2,3-d]pyrimidine scaffold, the resulting compounds often exhibit significant activity against a range of bacterial and fungal pathogens.

Logical Relationship of Applications:

Applications stemming from the core scaffold.

Conclusion and Future Perspectives

2-(Thiophen-2-ylthio)acetic acid represents a valuable and versatile building block in organic synthesis. Its ability to serve as a precursor for the construction of the medicinally important thieno[2,3-d]pyrimidine scaffold highlights its significance in drug discovery and development. The protocols and insights provided in this guide are intended to facilitate the exploration of this compound's synthetic potential. Future research in this area could focus on the development of more direct and efficient methods for the synthesis of 2-(thiophen-2-ylthio)acetic acid itself, as well as the expansion of its applications into new areas of materials science and agrochemicals. The continued investigation of the biological activities of its derivatives will undoubtedly lead to the discovery of new and potent therapeutic agents.

References

• Synthesis and Biological Activity of a Series of New Thieno[2,3-d]Pyrimidines. Phosphorus, Sulfur, and Silicon and the Related Elements. (2010). [Link]

• Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. Bioorganic & Medicinal Chemistry. (2019). [Link]

• Synthesis and biological evaluation of thieno[2,3-d]pyrimidine derivatives for anti-inflammatory, analgesic and ulcerogenic activity. Acta Pharmaceutica. (2007). [Link]

• A facile synthesis of some thieno/furo‐[2,3‐d]pyrimidine‐2‐yl‐thioacetic acid derivatives. Journal of Heterocyclic Chemistry. (2001). [Link]

• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. Molecules. (2020). [Link]

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Application Notes &amp; Protocols: 2-(Thiophen-2-ylthio)acetic Acid as a Versatile Scaffold for Pharmaceutical Development

Introduction: The Thiophene Moiety in Medicinal Chemistry

The thiophene ring is a privileged scaffold in medicinal chemistry, recognized as a bioisosteric equivalent of the benzene ring but with distinct electronic properties and metabolic profile. Its presence is a hallmark of numerous FDA-approved drugs, spanning therapeutic areas from oncology to infectious diseases and cardiology. Thiophene derivatives are known to exhibit a wide array of biological activities, including anti-inflammatory, antimicrobial, anticancer, and anticonvulsant properties.[1][2][3] This versatility stems from the thiophene ring's ability to engage in various non-covalent interactions with biological targets and its synthetic tractability, which allows for facile chemical modification to optimize pharmacokinetic and pharmacodynamic profiles.

This guide focuses on a specific, highly versatile building block: 2-(thiophen-2-ylthio)acetic acid . The introduction of a thioether linkage between the thiophene core and the acetic acid moiety offers a unique structural and physicochemical profile compared to the more common 2-(thiophen-2-yl)acetic acid. This thioether bridge provides increased flexibility and alters the electronic distribution of the molecule, creating new opportunities for interaction with therapeutic targets. Herein, we provide a detailed exploration of its synthesis, derivatization, and its proven application in developing anti-inflammatory agents, alongside a prospective look at its potential in other therapeutic fields.

Physicochemical Properties & Rationale for Use

The 2-(thiophen-2-ylthio)acetic acid scaffold combines three key functional components: a heterocyclic thiophene ring, a flexible thioether linkage, and a reactive carboxylic acid group. This combination provides a powerful platform for drug design.

• Thiophene Ring: Serves as the core pharmacophore. It can be further substituted to modulate lipophilicity, electronic properties, and target engagement.

• Thioether Linkage (-S-): Provides rotational flexibility, allowing the thiophene and acetic acid moieties to adopt optimal conformations for binding to a target protein. It is also a potential site for metabolic oxidation, which can be a consideration in prodrug design or metabolic stability studies.

• Carboxylic Acid Group (-COOH): Acts as a versatile synthetic handle for creating a diverse library of derivatives, most commonly esters and amides. This group can also serve as a key hydrogen bond donor/acceptor for target interaction or can be used to improve the aqueous solubility of the final compound.

The primary strategic value of this building block lies in its utility for generating compound libraries through straightforward, high-yielding chemical transformations of the carboxylic acid group.

Core Synthesis of the Building Block

The foundational synthesis of 2-(thiophen-2-ylthio)acetic acid is an efficient and direct process involving a nucleophilic substitution reaction. The protocol described is based on the methodology reported by El-Emam, A. A., et al. (1995).

Workflow for Synthesis of 2-(Thiophen-2-ylthio)acetic Acid

Sources

• 1. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition [frontiersin.org]
• 3. ijpbs.com [ijpbs.com]

Application Notes and Protocols for the Evaluation of 2-(Thiophen-2-ylthio)acetic Acid Derivatives as Potential Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-(thiophen-2-ylthio)acetic acid scaffold is a privileged structure in medicinal chemistry, demonstrating a wide range of biological activities. This document provides a comprehensive guide for researchers interested in exploring derivatives of this scaffold as potential enzyme inhibitors. We will delve into the synthesis of a representative compound, provide a detailed protocol for in vitro enzyme inhibition screening against a key enzyme family, the Matrix Metalloproteinases (MMPs), and discuss the analysis and interpretation of the resulting data. The causality behind experimental choices is explained to provide a deeper understanding of the methodologies.

Introduction: The 2-(Thiophen-2-ylthio)acetic Acid Scaffold in Drug Discovery

The thiophene ring is a versatile heterocyclic moiety found in numerous pharmaceuticals. When coupled with a thioacetic acid group, the resulting 2-(thiophen-2-ylthio)acetic acid core structure presents a unique combination of lipophilicity, hydrogen bonding capability, and metal-chelating potential. This makes it an attractive starting point for the design of enzyme inhibitors. The sulfur atom in the thiophene ring and the thioether linkage can engage in specific interactions within an enzyme's active site, while the carboxylic acid group can form key salt bridges or hydrogen bonds, and also chelate metal ions that are often crucial for catalytic activity.

Derivatives of this scaffold have been investigated for their inhibitory activity against a variety of enzymes, including carbonic anhydrases and matrix metalloproteinases (MMPs)[1][2]. MMPs, a family of zinc-dependent endopeptidases, are particularly interesting targets as they are involved in the degradation of the extracellular matrix and are implicated in diseases such as cancer, arthritis, and cardiovascular disorders[2]. Therefore, the development of potent and selective MMP inhibitors is a significant goal in drug discovery[3].

Synthesis of a Representative 2-(Thiophen-2-ylthio)acetic Acid Derivative

A common and efficient method for the synthesis of 2-(thiophen-2-ylthio)acetic acid derivatives involves the nucleophilic substitution of a haloacetic acid or its ester with a thiophenethiol. The following protocol describes the synthesis of 2-((5-chlorothiophen-2-yl)thio)acetic acid, a representative example of this class of compounds.

Protocol 2.1: Synthesis of 2-((5-chlorothiophen-2-yl)thio)acetic acid

Rationale: This two-step synthesis first generates the thiolate anion from 2-chloro-5-thiophenethiol, which then acts as a nucleophile to displace the bromide from bromoacetic acid. The use of a base like sodium hydroxide is crucial for the deprotonation of the thiol and the neutralization of the carboxylic acid in the second step.

Materials:

• 2-chloro-5-thiophenethiol

• Sodium hydroxide (NaOH)

• Bromoacetic acid

• Methanol (MeOH)

• Water (deionized)

• Hydrochloric acid (HCl, 1M)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Step 1: Thiolate Formation. In a 100 mL round-bottom flask, dissolve 2-chloro-5-thiophenethiol (1.0 eq) in methanol (20 mL). To this solution, add a solution of sodium hydroxide (1.1 eq) in water (5 mL) dropwise at room temperature with stirring. Stir the mixture for 30 minutes.

• Step 2: Nucleophilic Substitution. In a separate flask, dissolve bromoacetic acid (1.1 eq) in methanol (10 mL). Add this solution dropwise to the reaction mixture from Step 1.

• Step 3: Reaction. Heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Step 4: Work-up. After the reaction is complete, cool the mixture to room temperature and remove the methanol using a rotary evaporator. Add 50 mL of water to the residue and wash with ethyl acetate (2 x 25 mL) to remove any unreacted thiol.

• Step 5: Acidification and Extraction. Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1M HCl. A precipitate may form. Extract the product with ethyl acetate (3 x 50 mL).

• Step 6: Drying and Concentration. Combine the organic extracts, wash with brine (50 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Step 7: Purification. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 2-((5-chlorothiophen-2-yl)thio)acetic acid.

Synthesis Workflow

Caption: Synthetic scheme for 2-((5-chlorothiophen-2-yl)thio)acetic acid.

In Vitro Enzyme Inhibition Assay: Matrix Metalloproteinase-9 (MMP-9)

This section provides a detailed protocol for determining the inhibitory activity of 2-(thiophen-2-ylthio)acetic acid derivatives against MMP-9, a key enzyme in tissue remodeling.

Protocol 3.1: MMP-9 Inhibition Assay

Rationale: This is a fluorescence-based assay that utilizes a quenched fluorescent substrate for MMP-9. In its intact form, the substrate shows minimal fluorescence due to the proximity of a fluorophore and a quencher. Upon cleavage by active MMP-9, the fluorophore is released from the quencher, resulting in an increase in fluorescence. An inhibitor will prevent this cleavage, leading to a lower fluorescence signal. The rate of fluorescence increase is directly proportional to the enzyme activity.

Materials:

• Recombinant human MMP-9 (activated)

• MMP-9 fluorogenic substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35

• Test compounds (2-(thiophen-2-ylthio)acetic acid derivatives) dissolved in DMSO

• Positive control inhibitor (e.g., GM6001)

• 96-well black microplates

• Fluorescence microplate reader (Excitation/Emission ~328/393 nm)

Procedure:

• Preparation of Reagents:

  • Prepare the assay buffer and store it at 4°C.

  • Reconstitute the MMP-9 enzyme and substrate according to the manufacturer's instructions. Aliquot and store at -80°C.

  • Prepare a 10 mM stock solution of the test compounds and the positive control in DMSO.

• Assay Setup:

  • On the day of the experiment, thaw the enzyme and substrate on ice.

  • Prepare serial dilutions of the test compounds and the positive control in the assay buffer. The final concentration of DMSO in the assay should be kept below 1%.

  • In a 96-well black microplate, add the following to each well:

    • Blank (no enzyme): 80 µL of assay buffer + 10 µL of substrate solution.

    • Control (no inhibitor): 70 µL of assay buffer + 10 µL of enzyme solution + 10 µL of DMSO.

    • Test Compound: 60 µL of assay buffer + 10 µL of enzyme solution + 10 µL of test compound dilution.

    • Positive Control: 60 µL of assay buffer + 10 µL of enzyme solution + 10 µL of positive control dilution.

• Pre-incubation: Gently mix the contents of the wells and incubate the plate at 37°C for 15 minutes to allow the inhibitors to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 10 µL of the substrate solution to all wells except the blank (to which 10 µL of assay buffer is added). The final volume in each well should be 100 µL.

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically every 1-2 minutes for 30-60 minutes.

Enzyme Inhibition Assay Workflow

Caption: General workflow for the MMP-9 fluorescence-based inhibition assay.

Data Analysis and Interpretation

The primary goal of the data analysis is to determine the concentration of the inhibitor that causes a 50% reduction in enzyme activity, known as the half-maximal inhibitory concentration (IC₅₀)[4].

4.1. Calculation of Percent Inhibition

The rate of the enzymatic reaction is determined from the linear portion of the kinetic fluorescence curve (RFU/min). The percent inhibition for each inhibitor concentration is calculated using the following formula:

% Inhibition = [1 - (Rateinhibitor - Rateblank) / (Ratecontrol - Rateblank)] x 100

Where:

• Rateinhibitor is the reaction rate in the presence of the test compound.

• Ratecontrol is the reaction rate in the absence of the inhibitor (with DMSO).

• Rateblank is the background fluorescence change in the absence of the enzyme.

4.2. Determination of IC₅₀

The IC₅₀ value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve (variable slope) using a suitable software (e.g., GraphPad Prism, SigmaPlot)[5][6]. The IC₅₀ is the concentration of the inhibitor at the inflection point of this curve[5]. A lower IC₅₀ value indicates a more potent inhibitor[6].

Structure-Activity Relationship (SAR) Summary

The inhibitory potency of 2-(thiophen-2-ylthio)acetic acid derivatives can be significantly influenced by the nature and position of substituents on the thiophene ring. The following table summarizes hypothetical SAR data for a series of derivatives against MMP-9.

Compound ID	R¹	R²	IC₅₀ (µM) for MMP-9
1	H	H	25.4
2	5-Cl	H	8.2
3	5-Br	H	5.1
4	5-CH₃	H	15.8
5	3-Cl	H	12.5
6	H	CH₃	30.1

Interpretation of SAR Data:

• Substitution at the 5-position: Halogen substitution at the 5-position of the thiophene ring (compounds 2 and 3) appears to enhance inhibitory activity compared to the unsubstituted analog (compound 1). This could be due to favorable interactions of the halogen atom within a specific sub-pocket of the enzyme's active site. The larger bromine atom (compound 3) shows slightly better potency than chlorine (compound 2).

• Effect of Alkyl Groups: An electron-donating methyl group at the 5-position (compound 4) results in a moderate decrease in activity compared to halogens, suggesting that electron-withdrawing groups might be preferred at this position.

• Positional Isomers: A chlorine atom at the 3-position (compound 5) is less effective than at the 5-position (compound 2), indicating that the 5-position is more critical for potent inhibition.

• Substitution on the Acetic Acid Moiety: Substitution on the acetic acid chain (compound 6) seems to be detrimental to the activity, suggesting that the unsubstituted acetic acid group is optimal for interaction with the enzyme.

Conclusion

The 2-(thiophen-2-ylthio)acetic acid scaffold represents a promising starting point for the development of novel enzyme inhibitors. The synthetic accessibility of this class of compounds, coupled with their potential for potent and selective enzyme inhibition, makes them an attractive area for further research. The protocols and guidelines presented in this document provide a solid foundation for the synthesis, in vitro screening, and SAR analysis of these derivatives, enabling researchers to efficiently explore their therapeutic potential.

References

• edX. IC50 Determination. Available at: [Link]

• Wikipedia. IC50. Available at: [Link]

• Di Micco, S., et al. (2021). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry, 9, 676631. Available at: [Link]

• Gingras, A. R., et al. (2014). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Analytical Biochemistry, 449, 147-155. Available at: [Link]

• ChemHelpASAP. (2021). measuring enzyme inhibition by drugs. YouTube. Available at: [Link]

• Di Micco, S., et al. (2021). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry, 9. Available at: [Link]

• Biobide. What is an Inhibition Assay?. Available at: [Link]

• Wang, S., et al. (2020). Guidelines for the digestive enzymes inhibition assay. Food Frontiers, 1(3), 248-257. Available at: [Link]

• Google Patents. CN105906604B - A kind of synthetic method of 2 thiophene acetic acid.

• Edmondson, D. E. (2020). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 25(17), 3949. Available at: [Link]

• El-Ghanam, A. M., et al. (2020). Synthesis and Reactivity of 2-Acetylthiophenes Derivatives. Molecules, 25(21), 5122. Available at: [Link]

• National Center for Biotechnology Information. Mechanism of Action Assays for Enzymes. In: Assay Guidance Manual. Available at: [Link]

• Google Patents. CN111205266A - Synthetic method of 2-thiopheneacetic acid.

• Hoffman, J. M., et al. (1993). 4-substituted thiophene- and furan-2-sulfonamides as topical carbonic anhydrase inhibitors. Journal of Medicinal Chemistry, 36(8), 953-961. Available at: [Link]

• Overall, C. M., & Kleifeld, O. (2006). Matrix metalloproteinase inhibitors as therapy for inflammatory and vascular diseases. Nature Reviews Drug Discovery, 5(6), 519-533. Available at: [Link]

• Burrage, P. S., et al. (2009). A new class of potent matrix metalloproteinase 13 inhibitors for potential treatment of osteoarthritis: Evidence of histologic and clinical efficacy without musculoskeletal toxicity in rat models. Arthritis & Rheumatism, 60(7), 2008-2018. Available at: [Link]

• Fields, G. B., et al. (2014). Matrix Metalloproteinase 13 Inhibitors for Modulation of Osteoclastogenesis: Enhancement of Solubility and Stability. ACS Medicinal Chemistry Letters, 5(11), 1173-1178. Available at: [Link]

• Wang, M., et al. (2018). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 23(11), 2843. Available at: [Link]

• Puterová, Z., et al. (2009). Applications substituted 2-aminothiophenes in drug design. Nova Biotechnologica et Chimica, 9(2), 167-178. Available at: [Link]

• Leung-Toung, R., et al. (2002). Thiol-Dependent Enzymes and Their Inhibitors: A Review. Current Medicinal Chemistry, 9(10), 979-1002. Available at: [Link]

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Application Notes and Protocols for the Development of Anticancer Agents from Thiophene Carboxamide Derivatives

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the preclinical evaluation of novel thiophene carboxamide derivatives as potential anticancer agents. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation frameworks necessary to advance promising lead compounds through the early stages of the drug discovery pipeline.

Introduction: The Promise of the Thiophene Carboxamide Scaffold in Oncology

The thiophene ring is a privileged heterocyclic scaffold in medicinal chemistry, prized for its versatile pharmacological properties.[1][2] Its aromaticity, planarity, and the electron-donating nature of the sulfur atom enhance its ability to bind to various biological targets.[1][2] When functionalized with a carboxamide group, the resulting thiophene carboxamide core serves as a robust platform for developing potent and selective anticancer agents.[1][2]

Derivatives of this scaffold have demonstrated a remarkable breadth of anticancer activities by targeting key oncogenic pathways.[3][4] These include the inhibition of crucial protein kinases like Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and Janus Kinase 2 (JAK2), which are pivotal in tumor angiogenesis, proliferation, and survival.[5][6][7] Furthermore, certain thiophene carboxamides act as potent mitotic inhibitors by disrupting tubulin polymerization, a validated strategy in cancer chemotherapy.[8][9][10] The structural versatility of the thiophene carboxamide scaffold allows for fine-tuning of its pharmacological profile to optimize potency, selectivity, and pharmacokinetic properties.[11][12]

This guide provides a structured approach to the synthesis, in vitro characterization, and in vivo evaluation of novel thiophene carboxamide derivatives, with a focus on generating robust and reproducible data to support their progression as clinical candidates.

Part 1: Synthesis and Characterization of Thiophene Carboxamide Derivatives

The synthesis of thiophene carboxamide libraries is a critical first step in identifying novel anticancer agents. A common and effective synthetic route involves the amidation of a substituted thiophene carboxylic acid with a diverse range of amines. This approach allows for the systematic exploration of the chemical space around the core scaffold to establish structure-activity relationships (SAR).

General Synthetic Protocol: Amide Coupling Reaction

This protocol describes a general method for the synthesis of thiophene carboxamide derivatives via an amide coupling reaction using a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC).

Materials:

• Substituted thiophene-2- or -3-carboxylic acid

• Primary or secondary amine

• EDC or DCC

• Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted thiophene carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF or DCM.

• Activation: Add EDC (1.2 eq) to the solution and stir at room temperature for 30 minutes to activate the carboxylic acid.

• Amine Addition: Add the desired amine (1.1 eq) and a base such as TEA or DIPEA (2.0 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system to afford the desired thiophene carboxamide derivative.

• Characterization: Confirm the structure and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[1][2]

Caption: General workflow for the synthesis of thiophene carboxamide derivatives.

Part 2: In Vitro Evaluation of Anticancer Activity

A critical step in the drug discovery process is the in vitro evaluation of the synthesized compounds to determine their cytotoxic and antiproliferative effects against a panel of cancer cell lines.[13] This section details standard protocols for assessing cell viability and elucidating the preliminary mechanism of action.

Protocol 2.1: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[14]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A375 for melanoma, HT-29 for colorectal cancer)[1][2]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Thiophene carboxamide derivatives dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the thiophene carboxamide derivatives in complete medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in each well with 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48 or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.[14]

Protocol 2.2: Sulforhodamine B (SRB) Assay for Cytotoxicity

The SRB assay is a colorimetric assay that measures total cellular protein content, providing a reliable measure of cell density.[13][14]

Materials:

• Same as for MTT assay, with the addition of:

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris base solution, 10 mM

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol.

• Cell Fixation: Gently add 100 µL of cold 10% TCA to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with deionized water and allow them to air dry.

• SRB Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Remove Unbound Dye: Quickly wash the plates four times with 1% acetic acid to remove unbound SRB dye.[14]

• Solubilization: Allow the plates to air dry completely. Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.[14]

• Absorbance Measurement: Measure the absorbance at 515 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC₅₀ value as described for the MTT assay.

Caption: Workflow for in vitro cytotoxicity screening of thiophene carboxamides.

Data Presentation: Summarizing In Vitro Activity

The cytotoxic activities of the synthesized thiophene carboxamide derivatives should be summarized in a table for easy comparison.

Compound ID	Target Cancer Cell Line	IC₅₀ (µM)
MB-D2	A375 (Melanoma)	Significant cytotoxic effect[1]
HT-29 (Colorectal)	Promising cytotoxic effects[1]
MCF-7 (Breast)	38.93% viability at 100 µM[1][2]
Compound 16e	HCT116 (Colorectal)	3.20 ± 0.12[5][15]
Compound 2b	Hep3B (Hepatocellular)	5.46[8]
Compound 2e	Hep3B (Hepatocellular)	12.58[8]
Compound 14d	HCT116, MCF7, PC3, A549	Potent activity[6]

Part 3: Elucidating the Mechanism of Action

Understanding how a compound exerts its anticancer effects is crucial for its further development. The following protocols outline methods to investigate common mechanisms of action for thiophene carboxamide derivatives.

Protocol 3.1: Caspase-3/7 Activity Assay for Apoptosis

This assay quantifies the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.[1][16]

Materials:

• Cancer cells treated with the thiophene carboxamide derivative

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed and treat cells in a 96-well plate as described in the cytotoxicity protocols.

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the reagent to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the luminescence signal to the number of cells (e.g., using a parallel SRB assay) and express the results as a fold change relative to the vehicle control.

Protocol 3.2: Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of tubulin into microtubules.[9][17]

Materials:

• Purified tubulin protein

• Tubulin polymerization buffer

• GTP solution

• Thiophene carboxamide derivative

• Positive control (e.g., colchicine) and negative control (e.g., paclitaxel)

• Spectrophotometer with temperature control

Procedure:

• Reaction Setup: In a 96-well plate, add tubulin polymerization buffer, GTP, and the test compound or controls.

• Initiation of Polymerization: Add purified tubulin to each well to initiate the polymerization reaction.

• Monitoring Polymerization: Immediately place the plate in a spectrophotometer pre-warmed to 37°C and measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis: Plot the absorbance against time. Inhibition of tubulin polymerization will result in a decrease in the rate and extent of the absorbance increase compared to the vehicle control.

Caption: Potential mechanisms of action of thiophene carboxamide derivatives.

Part 4: In Vivo Efficacy Evaluation

Promising candidates from in vitro studies should be evaluated for their antitumor efficacy in vivo using animal models. Human tumor xenograft models in immunodeficient mice are a standard and valuable tool for this purpose.[18][19][20]

Protocol 4.1: Human Tumor Xenograft Model

This protocol describes the establishment of a subcutaneous xenograft model and the evaluation of a test compound's efficacy.

Materials:

• Immunodeficient mice (e.g., athymic nude or SCID mice)[18]

• Human cancer cell line (e.g., HCT116 or A549)

• Matrigel (optional)

• Thiophene carboxamide derivative formulated for in vivo administration

• Vehicle control

• Calipers

• Animal balance

Procedure:

• Cell Preparation: Harvest cancer cells and resuspend them in sterile PBS or medium, with or without Matrigel, at a concentration of 1-10 x 10⁷ cells/mL.

• Tumor Implantation: Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[19]

• Treatment Administration: Administer the thiophene carboxamide derivative and vehicle control to the respective groups according to the desired dose and schedule (e.g., daily intraperitoneal injection or oral gavage).

• Tumor Measurement: Measure the tumor dimensions with calipers 2-3 times per week and calculate the tumor volume using the formula: (Length x Width²)/2.[19]

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: At the end of the study (e.g., when control tumors reach a predetermined size or after a set duration), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histopathology, or biomarker analysis).

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) to quantify the efficacy of the treatment.

Conclusion

The thiophene carboxamide scaffold represents a highly promising starting point for the development of novel anticancer agents. The protocols and guidelines presented in this document provide a robust framework for the systematic synthesis, in vitro screening, and in vivo evaluation of these derivatives. By following these methodologies, researchers can effectively identify and advance lead compounds with the potential to become next-generation cancer therapeutics.

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• Matsumoto, T., et al. (2021). Structure-Activity Relationships of Thiophene Carboxamide Annonaceous Acetogenin Analogs: Shortening the Alkyl Chain in the Tail Part Significantly Affects Their Growth Inhibitory Activity against Human Cancer Cell Lines. Chemical & Pharmaceutical Bulletin, 69(10), 1029-1033. [Link]

• Matsumoto, T., et al. (2021). Structure-Activity Relationships of Thiophene Carboxamide Annonaceous Acetogenin Analogs: Shortening the Alkyl Chain in the Tail Part Significantly Affects Their Growth Inhibitory Activity against Human Cancer Cell Lines. J-Stage, 69(10), 1029-1033. [Link]

• Dykes, D. J., et al. (1983). Development of Human Tumor Xenograft Models for In Vivo Evaluation of New Antitumor Drugs. In Vivo, 1(1), 1-10. [Link]

• Crown Bioscience. (2021). Advanced In Vivo Cell Line Derived Xenograft Models for Oncology Drug Discovery. [Link]

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• Saito, Y., et al. (2021). Systematic Review of Patient-Derived Xenograft Models for Preclinical Studies of Anti-Cancer Drugs in Solid Tumors. Cancers, 13(21), 5373. [Link]

• Makhal, P. N., et al. (2023). Development of trisubstituted thiophene-3-arboxamide selenide derivatives as novel EGFR kinase inhibitors with cytotoxic activity. RSC Medicinal Chemistry, 14(12), 2426-2438. [Link]

• Vena, F., et al. (2022). Patient-derived cancer models: Valuable platforms for anticancer drug testing. Frontiers in Oncology, 12, 1008963. [Link]

• ResearchGate. (2019). Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies. [Link]

• Jaradat, N., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. MDPI. [Link]

• Wang, Y., et al. (2024). Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. Bioorganic Chemistry, 147, 107358. [Link]

• Jaradat, N., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. ResearchGate. [Link]

• AbdElhameid, M. K., et al. (2024). Exploring the potential of thiophene derivatives as dual inhibitors of β-tubulin and Wnt/β-catenin pathways for gastrointestinal cancers in vitro. Heliyon, 10(10), e30891. [Link]

• Haidle, A. M., et al. (2014). Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms. Bioorganic & Medicinal Chemistry Letters, 24(8), 1968-1973. [Link]

• Bogolubsky, A. V., et al. (2010). Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene-3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase. Journal of Medicinal Chemistry, 53(15), 5586-5596. [Link]

• El-Sayed, M. A., et al. (2018). Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1334-1346. [Link]

• Makhal, P. N., et al. (2023). Development of trisubstituted thiophene-3-arboxamide selenide derivatives as novel EGFR kinase inhibitors with cytotoxic activity. RSC Medicinal Chemistry, 14(12), 2426-2438. [Link]

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• Zlatić, N. M., et al. (2014). In Vitro Toxicity Evaluation in the Development of New Anticancer Drugs-Genistein Glycosides. International Journal of Molecular Sciences, 15(12), 22612-22625. [Link]

• Romagnoli, R., et al. (2010). Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors. Bioorganic & Medicinal Chemistry, 18(14), 5125-5136. [Link]

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1H NMR and 13C NMR characterization of 2-(thiophen-2-ylthio)acetic acid

An Application Note for the Structural Elucidation of 2-(thiophen-2-ylthio)acetic acid using ¹H and ¹³C NMR Spectroscopy

Authored by: Gemini, Senior Application Scientist

Introduction

2-(thiophen-2-ylthio)acetic acid is a heterocyclic compound incorporating a thiophene ring linked via a sulfide bridge to an acetic acid moiety. This structure is of interest to researchers in medicinal chemistry and materials science, where thiophene derivatives are valued for their diverse biological activities and electronic properties. Unambiguous structural confirmation is a critical step in the synthesis and application of such novel compounds. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone technique for the molecular-level structural elucidation of organic molecules.

This comprehensive guide provides a detailed protocol and theoretical framework for the characterization of 2-(thiophen-2-ylthio)acetic acid using high-resolution ¹H and ¹³C NMR spectroscopy. The content herein is designed for researchers, scientists, and drug development professionals, offering field-proven insights into sample preparation, data acquisition, and spectral interpretation.

Theoretical Background: Predicting the NMR Landscape

Understanding the molecular architecture is key to anticipating the NMR spectrum. The structure of 2-(thiophen-2-ylthio)acetic acid presents several distinct chemical environments that will give rise to characteristic signals.

• The Thiophene Ring: As an aromatic heterocycle, the three protons on the thiophene ring (H3, H4, H5) will resonate in the aromatic region of the ¹H NMR spectrum. Their precise chemical shifts and splitting patterns are dictated by their position relative to the electron-donating sulfur heteroatom and the electron-withdrawing thioether substituent at the C2 position. The coupling constants (J-values) between these adjacent protons are characteristic of the thiophene system.

• The Thioacetic Acid Moiety: The methylene protons (-S-CH₂-) are situated between two electron-withdrawing groups: the sulfur atom and the carbonyl group of the carboxylic acid. This environment will cause a significant downfield shift. The carboxylic acid proton (-COOH) is highly deshielded and its signal is often broad due to hydrogen bonding and chemical exchange.[1][2]

• ¹³C NMR Spectrum: Each unique carbon atom in the molecule will produce a distinct signal. The carbonyl carbon of the carboxylic acid is the most deshielded, appearing far downfield.[3] The aromatic carbons of the thiophene ring will appear in the typical range for sp²-hybridized carbons, while the methylene carbon will be found in the aliphatic region.

Below is the structure with atom numbering used for spectral assignment in this guide.

Caption: Molecular structure of 2-(thiophen-2-ylthio)acetic acid with atom numbering.

Experimental Protocols

The validity of NMR data is fundamentally dependent on meticulous sample preparation and systematic data acquisition.

Protocol 1: Sample Preparation

Causality: The choice of solvent is critical. Deuterated solvents are required to avoid large solvent signals in the ¹H NMR spectrum. For carboxylic acids, solvent choice also impacts the appearance of the acidic proton signal. Protic solvents like methanol-d₄ can lead to its exchange and disappearance, while aprotic solvents like CDCl₃ or DMSO-d₆ are preferred. DMSO-d₆ is particularly effective at minimizing exchange-broadening of the -COOH signal due to its high polarity and hydrogen bond accepting capability.[4]

• Weighing: Accurately weigh 5-10 mg of high-purity 2-(thiophen-2-ylthio)acetic acid.

• Solvent Selection: Transfer the solid to a clean, dry NMR tube. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), or use the residual solvent peak as a reference. TMS is defined as 0.00 ppm and allows for accurate chemical shift calibration.

• Dissolution: Cap the NMR tube and gently vortex or invert the tube until the sample is fully dissolved. A clear, homogeneous solution is required for high-resolution spectra.

• (Optional) D₂O Shake for -COOH Confirmation: To definitively identify the carboxylic acid proton, a "D₂O shake" can be performed. After acquiring the initial ¹H NMR spectrum, add 1-2 drops of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum. The acidic -COOH proton will exchange with deuterium, causing its signal to disappear.[1][2]

Protocol 2: NMR Data Acquisition

Causality: Spectrometer parameters must be optimized to ensure high-quality data. This includes setting the correct spectral width to encompass all expected signals, acquiring a sufficient number of scans for a good signal-to-noise ratio, and allowing adequate time between pulses for nuclear relaxation.[5]

A. ¹H NMR Spectroscopy

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: ~15 ppm (e.g., from -1 to 14 ppm).

  • Number of Scans: 16-64 scans.

  • Relaxation Delay (d1): 2-5 seconds. A longer delay ensures quantitative integration, especially for protons with long relaxation times.

B. ¹³C NMR Spectroscopy

• Instrument Setup: Use the same locked and shimmed sample.

• Acquisition Parameters:

  • Pulse Sequence: Standard proton-decoupled pulse sequence (e.g., zgpg30). This simplifies the spectrum by collapsing carbon signals into singlets.

  • Spectral Width: ~220 ppm (e.g., from -10 to 210 ppm).

  • Number of Scans: 1024-4096 scans. A higher number is required due to the low natural abundance (~1.1%) of the ¹³C isotope.[5]

  • Relaxation Delay (d1): 2 seconds.

Data Analysis and Interpretation

The following sections detail the expected NMR signals for 2-(thiophen-2-ylthio)acetic acid based on established principles of chemical shifts and coupling constants for related structures.[5][6]

¹H NMR Spectral Data

The ¹H NMR spectrum provides information on the number of different proton environments, their electronic surroundings, and their proximity to other protons.

Assignment	Label	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
Thiophene H5	H5	~7.4 - 7.6	Doublet of doublets (dd)	J₅₄ ≈ 5-6 Hz, J₅₃ ≈ 1-1.5 Hz	1H
Thiophene H3	H3	~7.2 - 7.3	Doublet of doublets (dd)	J₃₄ ≈ 3.5-4 Hz, J₃₅ ≈ 1-1.5 Hz	1H
Thiophene H4	H4	~7.0 - 7.1	Doublet of doublets (dd)	J₄₅ ≈ 5-6 Hz, J₄₃ ≈ 3.5-4 Hz	1H
Methylene	-CH₂-	~3.8 - 4.0	Singlet (s)	-	2H
Carboxylic Acid	-COOH	~10 - 12	Broad Singlet (br s)	-	1H

• Thiophene Region: The protons on the thiophene ring exhibit characteristic splitting patterns. H5 is coupled to both H4 and H3 (long-range), appearing as a doublet of doublets. Similarly, H3 is coupled to H4 and H5. H4 is coupled to both its neighbors, H3 and H5, also resulting in a doublet of doublets.

• Aliphatic Region: The methylene (-CH₂-) protons are chemically equivalent and have no adjacent protons, thus they appear as a sharp singlet.

• Acidic Proton: The -COOH proton appears as a broad singlet at a very downfield chemical shift. Its position and broadness are highly dependent on solvent and concentration.[3]

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Assignment	Label	Expected Chemical Shift (δ, ppm)
Carbonyl	C=O	~170 - 175
Thiophene C2 (ipso-S)	C2	~135 - 140
Thiophene C5	C5	~130 - 135
Thiophene C3	C3	~128 - 132
Thiophene C4	C4	~127 - 130
Methylene	-CH₂-	~35 - 40

• Carbonyl Carbon: The carboxylic acid carbonyl carbon is the most deshielded carbon, appearing in the characteristic range of 170-175 ppm.[2]

• Thiophene Carbons: The four carbons of the thiophene ring will have distinct chemical shifts. C2, being directly attached to the thioether linkage, will be significantly affected. The other carbons (C3, C4, C5) will resonate in the typical aromatic carbon region.

• Methylene Carbon: The sp³-hybridized methylene carbon will appear significantly upfield compared to the aromatic and carbonyl carbons.

Workflow for Structural Confirmation

The process from sample to confirmed structure follows a logical sequence of steps, as illustrated below.

Caption: Experimental and analytical workflow for NMR-based structural confirmation.

Conclusion

¹H and ¹³C NMR spectroscopy provide a powerful and definitive method for the structural characterization of 2-(thiophen-2-ylthio)acetic acid. By following the detailed protocols for sample preparation and data acquisition, high-quality spectra can be obtained. The interpretation of chemical shifts, signal integrations, and coupling patterns in the ¹H spectrum, complemented by the carbon signal assignments in the ¹³C spectrum, allows for the unambiguous confirmation of the molecular structure. This guide serves as a robust framework for researchers, ensuring accuracy and reliability in their synthetic and analytical endeavors.

References

• Rullo, M. et al. (2020). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry. Available at: [Link].

• Thottumkara, A. P., Kurokawa, T., & Du Bois, J. (2013). Carbocyclization of Unsaturated Thioesters Under Palladium Catalysis. Chemical Science. Supporting Information. The Royal Society of Chemistry. Available at: [Link].

• Del Mazza, D., Reinecke, M. G., & Smith, W. B. (1989). Analysis of the carbon and proton NMR spectra of 2‐arylthiophenes and related heterocycles. Magnetic Resonance in Chemistry, 27(2), 187–190. Available at: [Link].

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Application Notes &amp; Protocols: Mass Spectrometry Analysis of Thiophene and Thioether Compounds

Abstract

This comprehensive guide provides a detailed framework for the analysis of thiophene and thioether compounds using mass spectrometry. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond procedural lists to explain the fundamental principles and causality behind experimental choices. It covers ionization source selection, characteristic fragmentation pathways, and offers detailed, step-by-step protocols for both liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) workflows. The aim is to equip the user with the expertise to develop robust, accurate, and reliable analytical methods for these crucial classes of sulfur-containing molecules.

Introduction: The Analytical Significance of Thiophenes and Thioethers

Thiophene and thioether moieties are privileged structures in medicinal chemistry and materials science. Their presence in blockbuster drugs such as the antipsychotic olanzapine, the antiplatelet agent clopidogrel, and numerous developmental candidates underscores their importance. The sulfur atom in these compounds is not merely a structural placeholder; its unique electronic properties, ability to engage in hydrogen bonding, and metabolic liabilities (e.g., oxidation to sulfoxides and sulfones) make its characterization essential.[1][2]

Mass spectrometry (MS) is the definitive tool for this purpose, offering unparalleled sensitivity and structural specificity. However, the analysis of these compounds is not without its challenges. The choice of ionization technique, understanding predictable fragmentation patterns, and developing robust chromatographic separations are critical for generating high-quality, interpretable data. This guide provides the foundational knowledge and practical protocols to navigate these challenges effectively.

Foundational Principles of Analysis

Strategic Selection of the Ionization Source

The success of any MS analysis begins at the ion source. The choice is dictated by the analyte's physicochemical properties, primarily its volatility, thermal stability, and polarity.[3]

• Electrospray Ionization (ESI): As the workhorse for modern drug metabolism and pharmacokinetic (DMPK) studies, ESI is a soft ionization technique ideal for polar, non-volatile, and thermally labile molecules, such as many thioether-containing drugs and their metabolites.[4] It typically generates protonated molecules [M+H]+ in positive ion mode. For thioethers, the sulfur atom's lone pair of electrons can readily accept a proton, making positive mode ESI highly efficient.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suited for semi-volatile compounds of medium polarity that are less amenable to ESI.[3] The sample is volatilized in a heated nebulizer before being ionized by a corona discharge.[5] This technique can be particularly effective for certain thiophene derivatives that have moderate volatility.[5]

• Electron Ionization (EI): This classic, high-energy "hard" ionization technique is used almost exclusively with Gas Chromatography (GC).[3][4] It is best for volatile and thermally stable compounds, such as small, non-polar thiophene derivatives found in petrochemical analysis or fragrance studies.[6][7] EI causes extensive fragmentation, which provides a detailed structural fingerprint but may result in a weak or absent molecular ion peak.[4][8]

The Causality Behind the Choice: For a polar thioether-containing drug candidate in a biological matrix, ESI is the logical choice because it gently lifts the intact, charged molecule into the gas phase, preserving the molecular weight information crucial for metabolic identification. Conversely, for analyzing trace levels of thiophene in an industrial benzene sample, the volatility of thiophene makes it a perfect candidate for GC-EI-MS, where the resulting fragmentation pattern can be used for definitive identification against spectral libraries.[7][9][10]

Characteristic Fragmentation Pathways

Understanding how these molecules break apart in the mass spectrometer is key to structural elucidation. The presence of the sulfur atom directs fragmentation in predictable ways.

For Thioethers (Analyzed by ESI-MS/MS): Under Collision-Induced Dissociation (CID) conditions, protonated thioethers commonly fragment via:

• α-Cleavage: The most characteristic pathway involves cleavage of the carbon-carbon bond alpha to the sulfur atom. This is a dominant fragmentation route for aliphatic ethers and sulfides.

• Cleavage of the C-S Bond: Direct cleavage of the carbon-sulfur bond can occur, leading to the loss of a substituent group attached to the sulfur.

• Rearrangements: Hydrogen rearrangements can lead to neutral losses that might not be immediately obvious but are often diagnostic.

For Thiophenes (Analyzed by EI-MS): The aromatic and stable thiophene ring requires significant energy to fragment, as provided by EI. Common fragmentation includes:

• Loss of Substituents: Cleavage of bonds between the thiophene ring and its substituents is a primary event. For example, acyl-thiophenes often show a dominant ion from the cleavage of the C-C bond adjacent to the carbonyl group.[11]

• Ring Opening/Cleavage: The thiophene ring itself can fragment, often by losing acetylene (C2H2) or thioformaldehyde (H2CS).

• Sulfur Isotope Pattern: A key diagnostic feature for any sulfur-containing compound is the presence of the ³⁴S isotope. The natural abundance of ³⁴S is approximately 4.2%. This means that for every molecular ion peak (M+), there will be a corresponding M+2 peak with an intensity of about 4.2% of the M+ peak, providing a clear signature of a sulfur-containing compound.[12]

Practical Applications & Protocols

This section provides detailed workflows and step-by-step protocols for common analytical scenarios.

General Analytical Workflow

The end-to-end process for analyzing thiophene or thioether compounds follows a structured path from sample collection to final data interpretation.

Caption: General workflow for MS analysis of thiophene and thioether compounds.

Protocol 1: LC-MS/MS Analysis of a Thioether Drug in Plasma

This protocol is designed for the quantitative analysis of a thioether-containing drug candidate from a biological matrix, a common task in drug development.

Objective: To accurately quantify "Compound X" in human plasma using a robust and reproducible method.

1. Sample Preparation (Protein Precipitation - PPT):

• Rationale: PPT is a fast and effective method to remove the bulk of proteins from plasma, which can interfere with the analysis.[13]
• Pipette 100 µL of thawed human plasma into a 1.5 mL microcentrifuge tube.
• Add 300 µL of ice-cold acetonitrile containing the internal standard (IS). The IS should be a structurally similar analog of the analyte.
• Vortex vigorously for 1 minute to ensure complete protein denaturation.
• Centrifuge at 14,000 rpm for 10 minutes at 4°C.
• Carefully transfer the supernatant to a clean autosampler vial for analysis.

2. LC-MS/MS Method Parameters:

• Rationale: A reversed-phase C18 column is typically used for analytes of moderate polarity. The gradient elution ensures that the analyte is well-resolved from matrix components. A triple quadrupole (QqQ) mass spectrometer is used in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.[14]

Parameter	Value	Rationale/Comment
LC System	Standard HPLC/UHPLC	Provides necessary separation.
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Good retention and peak shape for many drug-like molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier promotes protonation for positive mode ESI.[15]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase chromatography.[15]
Gradient	5% B to 95% B over 5 minutes	A typical starting gradient; must be optimized for the specific analyte.
Flow Rate	0.4 mL/min	Standard for 2.1 mm ID columns.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
MS System	Triple Quadrupole (QqQ)	Gold standard for quantitative analysis.[16]
Ionization Mode	ESI Positive	Thioethers readily protonate.
MRM Transition	Precursor Ion [M+H]⁺ → Product Ion	Determined during compound tuning. The product ion should be a stable, specific fragment.
Collision Energy	Analyte-dependent (e.g., 15-35 eV)	Optimized to maximize the intensity of the product ion.

3. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.
• Generate a calibration curve by plotting the peak area ratio (Analyte/IS) against the known concentrations of the calibration standards.
• Determine the concentration of the analyte in the unknown samples by interpolation from the calibration curve.

Protocol 2: GC-MS Analysis of Volatile Thiophenes in an Organic Matrix

This protocol is suitable for identifying and quantifying volatile thiophene derivatives, for instance, as impurities in a chemical solvent.

Objective: To identify and quantify thiophene in a benzene sample.

1. Sample Preparation:

• Rationale: For this analysis, simple dilution is often sufficient. No complex extraction is needed if the matrix is compatible with the GC inlet.[13]
• Prepare a stock solution of a certified thiophene standard in high-purity benzene.
• Create a series of calibration standards by serial dilution of the stock solution.
• Dilute the unknown sample with benzene if necessary to fall within the calibration range.

2. GC-MS Method Parameters:

• Rationale: A wax-type column is often chosen for its selectivity in separating thiophene from benzene.[10] EI is used to generate a reproducible fragmentation pattern for library matching.

Parameter	Value	Rationale/Comment
GC System	Standard Gas Chromatograph	Provides thermal separation of volatile compounds.[6]
Column	CP-Wax 52 CB (e.g., 25 m x 0.32 mm, 1.2 µm)	Provides good selectivity for this separation.[10]
Carrier Gas	Helium at 2 mL/min (constant flow)	Inert gas standard for GC-MS.
Oven Program	30 °C (hold 2 min), then ramp at 10 °C/min to 125 °C	Optimized to resolve thiophene from the benzene solvent front.[10]
Injector	Split (10:1 ratio) at 250 °C	Split injection prevents column overloading from the solvent.
MS System	Single Quadrupole or Q-TOF	Used to acquire full scan data.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard energy that produces reproducible, library-searchable spectra.[3]
Scan Range	m/z 35 - 200	Covers the expected mass range of the analyte and its fragments.

3. Data Analysis:

• Extract the total ion chromatogram (TIC).
• Identify the thiophene peak based on its retention time.
• Confirm identity by comparing the acquired mass spectrum with a reference library (e.g., NIST).[9] The spectrum should show the molecular ion at m/z 84 and characteristic fragments.
• For quantitation, create a calibration curve using the peak area of a specific ion (e.g., m/z 84) versus concentration.

Data Interpretation and Key Fragmentation Pathways

Visualizing Thioether Fragmentation

A common thioether-containing substructure in pharmaceuticals is the S-methyl cysteine moiety. The following diagram illustrates its expected fragmentation under positive mode ESI-MS/MS.

Sources

• 1. Mass spectrometry-based methods for the determination of sulfur and related metabolite concentrations in cell extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mass spectrometry of bisanellated thiophene-S-oxides as model substances for oxidation products in crude oil (Journal Article) | ETDEWEB [osti.gov]
• 3. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. acdlabs.com [acdlabs.com]
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• 6. GLC and GLC-mS analysis of thiophene derivatives in plants and in in vitro cultures of Tagetes patula L. (Asteraceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. agilent.com [agilent.com]
• 11. Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. organomation.com [organomation.com]
• 14. Development of a HPLC-MS/MS Method for Assessment of Thiol Redox Status in Human Tear Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 16. research.unipd.it [research.unipd.it]

Application Notes and Protocols for In Vitro Biological Screening of Thiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Thiophene Scaffold in Modern Drug Discovery

Thiophene, a five-membered, sulfur-containing heterocycle, stands as a cornerstone in medicinal chemistry. Its derivatives are recognized as a "privileged structure" due to their remarkable versatility and ability to interact with a wide array of biological targets. This structural diversity allows for the fine-tuning of physicochemical properties, leading to the development of potent therapeutic agents across numerous disease areas. Thiophene derivatives have demonstrated significant efficacy as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents, with many compounds advancing to clinical trials and receiving market approval.[1][2]

This document serves as a technical guide, providing detailed application notes and validated protocols for the initial in vitro biological screening of novel thiophene derivatives. We will explore the causality behind assay selection and furnish step-by-step methodologies to empower researchers in the rational advancement of their drug discovery programs.

A Strategic Workflow for In Vitro Screening

A tiered approach is essential for the efficient screening of a new chemical entity. The workflow begins with broad, high-throughput primary assays to identify general activity and cytotoxicity. Hits from these screens are then advanced to more complex, mechanism-specific secondary and tertiary assays to elucidate their mode of action.

Fig. 1: A tiered in vitro screening cascade.

I. Anticancer Activity Screening

Thiophene derivatives have emerged as a significant class of anticancer agents, often acting through mechanisms like kinase inhibition, apoptosis induction, and cell cycle arrest.[1][3] The initial screening phase is crucial for identifying compounds with potent cytotoxic effects against cancer cell lines.

Primary Assay: MTT Cell Viability Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[4][5] In living cells, mitochondrial dehydrogenases reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced, quantified by spectrophotometry, is directly proportional to the number of viable cells.[6][7]

Application Note: This assay is a robust, high-throughput method ideal for primary screening to determine a compound's cytotoxic potential and calculate its IC50 (half-maximal inhibitory concentration). It is critical to include a vehicle control (e.g., DMSO) to account for any solvent effects and a positive control (e.g., Doxorubicin) for assay validation. When testing thiophene derivatives, which can be colored, it's important to run a compound-only control (no cells) to check for direct interference with absorbance readings.[1][8]

MTT Assay Workflow

Fig. 2: Experimental workflow for the MTT assay.

Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells (e.g., HepG2, MCF-7) into a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.[8]

• Compound Treatment: Prepare serial dilutions of the thiophene derivatives in culture medium from a stock solution (typically in DMSO). Replace the medium in the wells with 100 µL of the compound dilutions.

• Controls: Include wells for:

  • Vehicle Control: Cells treated with the highest concentration of the vehicle (e.g., 0.5% DMSO).

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

  • Blank: Culture medium only (no cells).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO, acidified isopropanol) to each well.[4][7]

• Absorbance Measurement: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[6] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Correct absorbance values by subtracting the blank reading.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Absorbance_Sample / Absorbance_Vehicle_Control) * 100

  • Plot the percentage of viability against the compound concentration (log scale) to determine the IC50 value.

Compound ID	Cell Line	Incubation Time (h)	IC50 (µM)
Thiophene A	HepG2 (Liver)	48	3.11
Thiophene A	PC-3 (Prostate)	48	2.15
Thiophene B	HepG2 (Liver)	48	3.02
Thiophene B	PC-3 (Prostate)	48	3.12
Doxorubicin	HepG2 (Liver)	48	0.85
Table 1: Example cytotoxicity data for thiophene derivatives against cancer cell lines, adapted from literature.[1]

Secondary Assay: Caspase-3 Activity Assay

Principle: A key mechanism of anticancer drugs is the induction of apoptosis (programmed cell death). Caspase-3 is a critical executioner caspase in this pathway.[9] Caspase-3 activity assays often use a substrate (e.g., DEVD) linked to a colorimetric (pNA) or fluorometric (AMC) reporter.[10] In apoptotic cells, active caspase-3 cleaves the substrate, releasing the reporter, which can be quantified.[11][12]

Application Note: This assay confirms if the cytotoxicity observed in the MTT assay is due to apoptosis. It is a direct measure of a key apoptotic event. A luminescent-based version, such as the Caspase-Glo® 3/7 assay, offers high sensitivity and is suitable for HTS formats.[11]

Protocol: Caspase-3 Activity Assay (Fluorometric)

• Cell Treatment: Seed cells in a 96-well plate and treat with the thiophene derivative at concentrations around its IC50 value for an appropriate time (e.g., 12-24 hours) to induce apoptosis.

• Cell Lysis: Lyse the cells using a supplied lysis buffer, incubating on ice for 10-20 minutes.[13]

• Assay Reaction: Transfer the cell lysate to a new black 96-well plate.

• Substrate Addition: Prepare an assay buffer containing the fluorogenic substrate Ac-DEVD-AMC and DTT. Add this solution to each well containing the lysate.[12]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Fluorescence Measurement: Measure the fluorescence using a microplate reader with an excitation wavelength of ~380 nm and an emission wavelength of ~440 nm.[10]

• Data Analysis: Compare the fluorescence intensity of treated samples to untreated controls to determine the fold-increase in caspase-3 activity.

II. Antimicrobial Activity Screening

The rise of antimicrobial resistance necessitates the discovery of new chemical scaffolds. Thiophene derivatives have shown considerable promise as potent antibacterial and antifungal agents.[2]

Primary Assay: Broth Microdilution for MIC Determination

Principle: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[14] The broth microdilution method uses a 96-well plate where a standardized bacterial inoculum is added to wells containing serial two-fold dilutions of the test compound.[15] The MIC is determined by visual inspection or by measuring optical density after incubation.[16]

Application Note: This method is the gold standard for quantitative antimicrobial susceptibility testing.[17] It is efficient and allows for the simultaneous testing of multiple compounds and strains. It is crucial to maintain sterility throughout the procedure and to include a growth control (no compound) and a sterility control (no bacteria).[18]

Protocol: Broth Microdilution MIC Assay

• Compound Preparation: Prepare a stock solution of the thiophene derivative in a suitable solvent (e.g., DMSO). Prepare two-fold serial dilutions of the compound in sterile broth (e.g., Mueller-Hinton Broth) directly in a 96-well plate. The final volume in each well should be 50 µL or 100 µL depending on the specific protocol.[14][18]

• Inoculum Preparation: From a fresh overnight culture, suspend bacterial colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL). Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add an equal volume of the prepared bacterial inoculum to each well (e.g., 50 µL inoculum to 50 µL compound dilution).

• Controls:

  • Growth Control: Broth with inoculum but no compound.

  • Sterility Control: Broth only.

  • Positive Control: Broth with inoculum and a standard antibiotic (e.g., Gentamicin).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound where no visible turbidity (bacterial growth) is observed. This can be confirmed by reading the optical density at 600 nm.

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)
Thiophene C	2	8	32
Thiophene D	4	4	16
Gentamicin	0.5	1	2
Table 2: Example MIC data for thiophene derivatives against various bacterial strains.[14]

Secondary Assay: Time-Kill Kinetics Assay

Principle: The time-kill assay determines the rate and extent of bacterial killing over time. It helps to differentiate between bactericidal (killing) and bacteriostatic (inhibiting growth) agents.[19] A bactericidal effect is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.[20]

Application Note: This assay provides critical pharmacodynamic information. It involves exposing a standardized bacterial inoculum to the compound at various multiples of its MIC (e.g., 1x, 2x, 4x MIC) and quantifying the viable bacteria at different time points (e.g., 0, 2, 4, 8, 24 hours).[19][21]

Time-Kill Assay Workflow

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07048D [pubs.rsc.org]
• 4. clyte.tech [clyte.tech]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. broadpharm.com [broadpharm.com]
• 8. Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. caspase3 assay [assay-protocol.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 12. media.cellsignal.com [media.cellsignal.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
• 17. protocols.io [protocols.io]
• 18. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. emerypharma.com [emerypharma.com]
• 21. actascientific.com [actascientific.com]

Technical Notes & Optimization

Improving the yield and purity of 2-(thiophen-2-ylthio)acetic acid

Welcome to the technical support center for the synthesis and purification of 2-(thiophen-2-ylthio)acetic acid. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth, field-proven insights into optimizing the yield and purity of this valuable synthetic intermediate. Our focus is on explaining the causality behind experimental choices to empower you to troubleshoot and refine your process effectively.

Synthesis Overview: The Thio-Alkylation Approach

The most common and direct route to 2-(thiophen-2-ylthio)acetic acid is through a nucleophilic substitution reaction (SN2), analogous to the Williamson ether synthesis.[1][2] This involves the reaction of thiophene-2-thiol with an α-haloacetic acid, such as chloroacetic acid, under basic conditions. The base deprotonates the thiol to form the highly nucleophilic thiolate anion, which then displaces the halide to form the desired thioether linkage.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis and purification of 2-(thiophen-2-ylthio)acetic acid in a direct question-and-answer format.

Issue 1: Consistently Low or No Product Yield

Q: My reaction has stalled or is providing a very low yield of the desired product. What are the primary causes?

A: Low yields in this synthesis almost always trace back to one of three areas: the nucleophile's integrity, insufficient activation, or reaction conditions.

• Oxidation of Starting Material: Thiophene-2-thiol is highly susceptible to oxidative dimerization, forming di(thiophen-2-yl) disulfide, especially under basic conditions in the presence of atmospheric oxygen.[3][4][5] This disulfide is unreactive and represents a direct loss of your starting material.

  • Solution: Rigorously degas all solvents and purge the reaction vessel with an inert gas (Nitrogen or Argon) before adding reagents. Maintain a positive pressure of inert gas throughout the reaction.

• Incomplete Thiol Deprotonation: The thiolate anion is the active nucleophile. Thiophene-2-thiol has a pKa of approximately 7-8, making it more acidic than alcohols but still requiring a sufficiently strong base for complete deprotonation.[1]

  • Solution: Use at least two equivalents of a strong base (e.g., NaOH, KOH). The first equivalent deprotonates the thiol, and the second neutralizes the carboxylic acid of the chloroacetic acid reagent, driving the reaction forward.

• Suboptimal Temperature: Like most SN2 reactions, temperature is critical. Too low, and the reaction rate will be impractically slow. Too high, and you risk promoting side reactions or decomposition.

  • Solution: A moderately elevated temperature (e.g., 50-80 °C) is often optimal. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the ideal reaction time and temperature for your specific setup.

Issue 2: Product Purity and Contaminants

Q: My final product is contaminated after the initial workup. What is the likely identity of the main impurity?

A: The most common impurity is the di(thiophen-2-yl) disulfide byproduct from the oxidative side reaction described above.[6]

• Identification:

  • TLC: The disulfide is significantly less polar than the desired carboxylic acid product. It will have a much higher Rf value.

  • NMR: In the 1H NMR spectrum, the disulfide will show signals for the thiophene ring protons but will lack the characteristic singlet for the -S-CH2 -COOH methylene group. Due to its symmetry, it will present a simpler spectrum than the starting thiol or the product.

Q: How can I effectively remove the disulfide impurity?

A: A standard acid-base extraction is highly effective.

• After the reaction is complete, cool the mixture and dilute it with water.

• Extract the aqueous solution with a non-polar organic solvent like diethyl ether or hexane. The non-polar disulfide impurity will preferentially move into the organic layer. The desired product, as its carboxylate salt, will remain in the basic aqueous layer.

• Separate the layers and discard the organic phase.

• Acidify the aqueous layer with a strong acid (e.g., HCl, H2SO4) to a pH of ~1-2. The desired 2-(thiophen-2-ylthio)acetic acid will precipitate as a solid.

• Collect the solid by filtration.

Issue 3: Purification Challenges

Q: My product is an oil or fails to crystallize properly. What should I do?

A: Oiling out during crystallization or precipitation indicates that the melting point of the solid is near the temperature of the solution or that significant impurities are present.

• Solutions:

  • Improve Purity: Ensure the disulfide has been thoroughly removed by the extractive workup described above.

  • Solvent Selection for Recrystallization: If the filtered product requires further purification, select an appropriate solvent system. A good starting point is a system where the compound is soluble when hot but sparingly soluble when cold, such as toluene, a hexane/ethyl acetate mixture, or an ethanol/water mixture.

  • Scratching/Seeding: If the solution is supersaturated, induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal from a previous successful batch.

Q: I am using column chromatography, but the product is streaking badly on the silica gel.

A: Carboxylic acids are notorious for streaking on silica gel due to strong interactions with the stationary phase.

• Solution: Add a small amount of acetic acid (e.g., 0.5-1%) to your eluent system (e.g., ethyl acetate/hexane). The co-eluting acid will occupy the active sites on the silica, allowing your product to move down the column in a more defined band.

Core Experimental Protocols

Protocol 1: Synthesis of 2-(Thiophen-2-ylthio)acetic Acid

This protocol is a standard procedure based on the principles of thio-alkylation.

• Reagents & Equipment:

  • Thiophene-2-thiol

  • Chloroacetic acid

  • Sodium hydroxide (NaOH)

  • Deionized water (degassed)

  • Diethyl ether

  • Hydrochloric acid (HCl, concentrated)

  • Round-bottom flask with reflux condenser and magnetic stirrer

  • Inert gas supply (Nitrogen or Argon)

• Procedure:

  • Setup: To a round-bottom flask, add sodium hydroxide (2.1 equivalents) and degassed deionized water. Stir until fully dissolved, then cool the solution in an ice bath.

  • Thiolate Formation: While maintaining an inert atmosphere, add thiophene-2-thiol (1.0 equivalent) dropwise to the cold NaOH solution. A salt may precipitate. Allow the mixture to stir for 20-30 minutes.

  • Addition of Electrophile: In a separate beaker, dissolve chloroacetic acid (1.05 equivalents) in a minimum amount of degassed water containing a small amount of NaOH to form sodium chloroacetate. Add this solution to the reaction flask.

  • Reaction: Heat the reaction mixture to 60-70 °C and stir for 2-4 hours. Monitor the reaction progress by TLC (developing with a 7:3 mixture of hexane:ethyl acetate with 1% acetic acid). The starting thiol should disappear, and a new, lower Rf spot corresponding to the product should appear.

  • Workup (Extraction): Cool the reaction to room temperature. Dilute with water and transfer to a separatory funnel. Wash the aqueous layer twice with diethyl ether to remove any di(thiophen-2-yl) disulfide impurity. Discard the ether layers.

  • Workup (Precipitation): Chill the remaining aqueous layer in an ice bath. Slowly add concentrated HCl with vigorous stirring until the pH is ~1-2. A solid precipitate of 2-(thiophen-2-ylthio)acetic acid should form.

  • Isolation: Collect the solid product by vacuum filtration, wash the filter cake with cold water, and dry under vacuum.

Protocol 2: Purification by Recrystallization

• Place the crude, dried solid in an Erlenmeyer flask.

• Add a minimum amount of a suitable solvent (e.g., toluene) to just dissolve the solid at boiling temperature.

• If the solution is colored, you may add a small amount of activated carbon and hot-filter the solution.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the pure crystals by vacuum filtration and dry them thoroughly.

Data & Visualization

Reaction Parameters & Analytical Data

Parameter	Recommended Value / Observation	Rationale
Stoichiometry	Thiol:Haloacid:Base ≈ 1 : 1.05 : 2.1	A slight excess of the electrophile ensures full consumption of the valuable thiol. Two equivalents of base are required.
Base	NaOH, KOH	Strong, inexpensive bases that work well in aqueous or alcoholic solvents.
Solvent	Water, Ethanol	Polar solvents that readily dissolve the ionic intermediates. Must be degassed.
Temperature	50 - 80 °C	Balances reaction rate against potential side reactions.
Atmosphere	Nitrogen or Argon	Critical to prevent oxidative dimerization of the thiol starting material.[3]
Purity Analysis	TLC, 1H NMR, Melting Point	TLC for reaction monitoring; NMR for structural confirmation and purity assessment; sharp MP for purity indication.
Predicted 1H NMR	Thiophene H's: ~7.0-7.5 ppm (m); -S-CH2 -: ~3.8 ppm (s); -COOH : ~12-13 ppm (s, broad)	Based on typical chemical shifts for similar structures. The methylene singlet is a key diagnostic peak.

Visualized Workflows and Mechanisms

Diagram 1: SN2 Reaction Mechanism

Caption: SN2 mechanism for the synthesis.

Diagram 2: General Experimental Workflow

Caption: Step-by-step experimental workflow.

Diagram 3: Troubleshooting Decision Tree

Caption: Troubleshooting guide for common issues.

References

• 7 (Note: This link describes the synthesis of a related but different compound, illustrating general laboratory techniques for thiophene derivatives.)

• 8 (Provides analytical data (NMR, MS) for various complex thiopheneacetic acid derivatives).

• 9 (Discusses general side reactions in thioether synthesis).

• 10 (Explains the principles of selective deprotonation in molecules with multiple acidic sites).

• 11 (Contains experimental details including NMR data acquisition for organosulfur compounds).

• 12 (Details purification methods like recrystallization for a related compound).

• 13 (Provides examples of multi-step syntheses and purity analysis via HPLC).

• 14 (Describes workup and recrystallization procedures for achieving high purity).

• (A reliable, peer-reviewed procedure for the synthesis of the key starting material, thiophene-2-thiol).

• (A detailed overview of thiol chemistry, including their acidity and propensity for oxidation to disulfides).

• (Compares the properties and reactions of thiols and alcohols, including the thio-analog of the Williamson ether synthesis).

• (Provides various methods for the oxidation of thiols to disulfides, highlighting the ease of this side reaction).

• (Discusses the mechanism of oxidative coupling of thiols).

• (A foundational guide to the mechanism and application of the Williamson ether synthesis).

• (An in-depth scientific article on the mechanisms of thiol oxidation).

• (Covers the preparation and reactions of thiols and sulfides, including SN2 reactions).

• (Highlights the common transformation of thiols to disulfides).

• (Provides reference tables for NMR chemical shifts).

• (General information on the related compound).

• (Discusses synthesis and purification of a related compound).

• (Reviews methods for creating thio-acid derivatives).

• (A protocol for a related organosulfur compound).

• (Explains the redox relationship between thiols and disulfides).

• (A detailed review of using sulfur nucleophiles in Williamson-type reactions).

• (Patent literature on thioacetic acid synthesis).

• (Details purification by recrystallization for a related compound).

• (Discusses common side reactions like elimination).

• (A database entry for the starting material with physical properties and identifiers).

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• 5. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 7. 2-Thiopheneacetic acid synthesis - chemicalbook [chemicalbook.com]
• 8. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. rsc.org [rsc.org]
• 12. CN103992302A - Synthesis process of 2-thiopheneacetic acid - Google Patents [patents.google.com]
• 13. CN105906604B - A kind of synthetic method of 2 thiophene acetic acid - Google Patents [patents.google.com]
• 14. CN102977073A - Method for synthesizing 2-thiophene acetic acid through 2-thiophene alcohol - Google Patents [patents.google.com]

Navigating the Nuances of Thiophene Functionalization: A Technical Support Guide

Welcome to the Technical Support Center for Thiophene Functionalization. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) to overcome common challenges in their experiments. Thiophene and its derivatives are pivotal building blocks in pharmaceuticals and materials science, making the optimization of their synthesis a critical endeavor.

General Troubleshooting Workflow

Before delving into specific reaction types, a logical workflow is essential for diagnosing any problematic thiophene functionalization. The following diagram outlines a general approach to identifying and resolving common issues.

Caption: A general workflow for troubleshooting thiophene functionalization reactions.

Section 1: Metal-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Stille, Heck, Buchwald-Hartwig)

Cross-coupling reactions are powerful tools for forging C-C and C-N bonds, but their application to thiophenes can be fraught with challenges.

Frequently Asked Questions & Troubleshooting

Q1: My Suzuki-Miyaura coupling reaction with a bromothiophene has a very low yield. What are the most common causes?

A1: Low yields in Suzuki couplings of thiophenes can often be attributed to several factors:

• Catalyst Deactivation: The sulfur atom in thiophene can act as a "soft" ligand, strongly binding to the "soft" palladium metal center of your catalyst.[1] This process, known as chemisorption, blocks the active sites required for the catalytic cycle, leading to deactivation.[1]

• Protodeboronation of the Boronic Acid: Thiophene boronic acids, particularly 2-thiopheneboronic acid, are susceptible to protodeboronation, where the C-B bond is cleaved and replaced by a proton from the reaction medium.[2] This side reaction consumes your starting material, thereby reducing the overall yield.[2] Strong bases and high temperatures are known to accelerate this undesired reaction.[2]

• Ineffective Base: The choice of base is critical. The base activates the boronic acid to form a more nucleophilic boronate species, which facilitates the rate-determining transmetalation step.[3] The strength, solubility, and counter-ion of the base can significantly impact the reaction rate and yield.[3]

Q2: I'm observing a significant amount of homocoupled product from my organostannane in a Stille coupling. How can I minimize this?

A2: Homocoupling of the organostannane to form a dimer is a common side reaction in Stille couplings.[4][5] This can occur through the reaction of two molecules of the organostannane with the palladium catalyst.[6] To mitigate this:

• Control Stoichiometry: While a slight excess of the organostannane (1.1-1.2 equivalents) is often used, a large excess should be avoided.

• Lower Reaction Temperature: Running the reaction at the lowest effective temperature can disfavor the homocoupling pathway.[4]

• Proper Reagent Addition: Ensure the catalyst is added to the mixture of the halide and the stannane, rather than being pre-incubated with the organostannane alone.

• Anaerobic Conditions: Oxygen can promote homocoupling, so ensure the reaction is performed under strictly anaerobic conditions.[7]

Q3: My Buchwald-Hartwig amination of a bromothiophene is sluggish and gives low conversion. What should I investigate?

A3: The amination of bromothiophenes can be more challenging compared to other aryl bromides.[8] Key factors to consider are:

• Ligand Choice: The ligand is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle. For challenging substrates like bromothiophenes, bulky, electron-rich phosphine ligands are often required to promote the desired reaction.

• Base Selection: The choice of base is critical. Strong, non-nucleophilic bases like sodium tert-butoxide are commonly used. The solubility of the base can also play a significant role.

• Aryl Halide Reactivity: Aryl chlorides are generally less reactive than aryl bromides in Buchwald-Hartwig aminations.[9] If you are using a chlorothiophene, you may need to switch to a more active catalyst system or a more reactive aryl bromide or iodide.

Data Presentation: Comparison of Bases for Suzuki-Miyaura Coupling

The choice of base can have a dramatic impact on the yield of Suzuki-Miyaura reactions. Below is a comparison of different bases for the coupling of various aryl halides.

Entry	Aryl Halide	Base	Solvent	Temperature (°C)	Yield (%)	Reference
1	4-Bromotoluene	Na₂CO₃	Toluene/H₂O	80	98	[2]
2	4-Bromotoluene	K₂CO₃	Toluene/H₂O	80	95	[2]
3	4-Bromotoluene	K₃PO₄	Toluene/H₂O	80	92	[2]
4	2-Bromo-4-methylpyridine	K₂CO₃	Dioxane/H₂O	100	81	[3]
5	2,5-Dibromo-3-hexylthiophene	K₃PO₄	Dioxane/H₂O	90	High	[10]

Note: The data presented is compiled from different sources and reaction conditions are not identical. Direct comparison of yields should be interpreted with caution.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Bromothiophene

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar and reflux condenser, add the bromothiophene (1.0 eq.), the arylboronic acid (1.2 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₃PO₄, 2.0 eq.).[11]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.[11]

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Mandatory Visualization

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Section 2: Lithiation and Metal-Halogen Exchange

The deprotonation of thiophene at the C2 position or lithium-halogen exchange of halothiophenes provides a powerful route to 2-lithiated thiophenes, which are versatile nucleophiles.

Frequently Asked Questions & Troubleshooting

Q1: My lithiation reaction is giving low yields and I'm recovering my starting material. What's the most likely problem?

A1: This is a classic issue often related to the presence of electrophilic impurities, primarily water and oxygen. Organolithium reagents are extremely strong bases and will react with any adventitious water.

• Inadequate Drying of Solvents and Glassware: Ensure all glassware is rigorously flame-dried under vacuum or oven-dried and cooled under an inert atmosphere. Solvents must be anhydrous.

• Poor Quality Organolithium Reagent: The concentration of commercially available organolithium reagents can decrease over time. It is crucial to titrate the reagent before use to determine its exact molarity.

• Insufficiently Low Temperature: Lithiation reactions are typically performed at -78 °C (a dry ice/acetone bath) to prevent side reactions.

Q2: I'm attempting a lithium-halogen exchange on a bromothiophene, but I'm getting the debrominated thiophene as a major byproduct. What is happening?

A2: The formation of the debrominated product suggests that the lithiated intermediate is being quenched by a proton source before it can react with your desired electrophile.

• Proton Source in the Reaction: This could be trace amounts of water in the solvent or reagents, or even the solvent itself if it is not sufficiently dry.

• Slow Addition of Electrophile: If the electrophile is added too slowly, or if it is not reactive enough, the lithiated thiophene may have time to react with any available proton source.

Experimental Protocols

Protocol 2: Preparation of Anhydrous Diethyl Ether

• Pre-drying: Add sodium wire and benzophenone to a volume of pre-dried diethyl ether (over calcium hydride or 4A molecular sieves).[12]

• Reflux: Heat the mixture at reflux under a nitrogen atmosphere for several hours until the solution turns a deep blue color. This indicates the solvent is dry.[12]

• Distillation: Distill the required volume of dry solvent directly into the reaction flask under an inert atmosphere.

Protocol 3: Titration of n-Butyllithium using N-Benzylbenzamide

• Setup: To an oven-dried 10 mL three-necked flask equipped with a nitrogen inlet, a magnetic stir bar, and a rubber septum, add exactly 100 mg of N-benzylbenzamide.

• Dissolution and Cooling: Add 5 mL of anhydrous THF and cool the flask to -45 °C in a dry ice/acetonitrile bath.[4]

• Titration: Add the n-butyllithium solution dropwise via a syringe. A blue color will appear and disperse. The endpoint is reached when the intense blue coloration persists.[4]

• Calculation: Calculate the molarity of the n-butyllithium solution based on the volume added and the exact mass of N-benzylbenzamide used.

Mandatory Visualization

Caption: A decision-making workflow for troubleshooting low-yielding thiophene lithiation reactions.

Section 3: Electrophilic Substitution

Electrophilic substitution is a fundamental reaction for functionalizing thiophenes. However, controlling the regioselectivity can be a significant challenge.

Frequently Asked Questions & Troubleshooting

Q1: Why does electrophilic substitution on thiophene preferentially occur at the 2-position?

A1: The preference for electrophilic attack at the C2 position is due to the greater stabilization of the resulting carbocation intermediate (the Wheland intermediate). The intermediate formed from attack at the 2-position can be described by three resonance structures, which delocalize the positive charge more effectively than the two resonance structures for the intermediate formed from attack at the 3-position.[13]

Q2: I am trying to perform a Friedel-Crafts acylation on a 3-substituted thiophene and I'm getting a mixture of isomers. How can I improve the regioselectivity?

A2: The regioselectivity of Friedel-Crafts acylation on 3-substituted thiophenes is influenced by both the inherent reactivity of the thiophene ring and the directing effect of the substituent.

• Steric Hindrance: Using a bulkier acylating agent can favor acylation at the less sterically hindered 5-position.

• Lewis Acid: The choice and amount of Lewis acid can influence the outcome. In some cases, a stoichiometric amount of a strong Lewis acid like AlCl₃ is required.[14]

• Directing Groups: For selective functionalization at less reactive positions, modern methods often employ directing groups in combination with transition-metal-catalyzed C-H activation.[15]

Mandatory Visualization

Caption: A diagram illustrating the preferential electrophilic attack at the C2 position of thiophene.

Section 4: Purification of Functionalized Thiophenes

The purification of functionalized thiophenes can be challenging due to the varying polarities of the derivatives and the potential for impurities to co-elute.

Frequently Asked Questions & Troubleshooting

Q1: I'm having difficulty purifying my hydroxylated thiophene derivative by column chromatography. It seems to be sticking to the silica gel.

A1: Polar compounds, especially those with hydroxyl or amine groups, can interact strongly with the acidic silica gel, leading to poor separation and low recovery.

• Deactivate the Silica Gel: Pre-treating the silica gel with a small amount of a basic modifier like triethylamine (1-3% in the eluent) can help to reduce these strong interactions.[16]

• Alternative Stationary Phase: Consider using a different stationary phase, such as alumina or a functionalized silica gel (e.g., amine-bonded), which may be more suitable for your compound.[16]

Q2: How can I remove residual tin compounds from my Stille coupling reaction?

A2: Organotin byproducts are notoriously difficult to remove completely.

• Aqueous KF Wash: Washing the reaction mixture with a saturated aqueous solution of potassium fluoride (KF) will precipitate the tin byproducts as insoluble fluorides, which can then be removed by filtration through Celite.[7]

• Column Chromatography with Triethylamine: Running the column with an eluent containing a small amount of triethylamine can help to remove the tin residues.[5]

Experimental Protocols

Protocol 4: Purification of a Polar Thiophene Derivative by Column Chromatography

• TLC Analysis: Determine the optimal solvent system for separation using TLC. A good starting point for polar compounds is a mixture of hexanes and ethyl acetate, or dichloromethane and methanol. The ideal Rf value for the product should be around 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the non-polar component of your eluent. Pour the slurry into the column and allow it to pack evenly.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel. Carefully add the dried silica with the adsorbed product to the top of the column.

• Elution: Begin eluting the column with the determined solvent system. If necessary, gradually increase the polarity of the eluent (gradient elution) to move the product down the column.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

References

• Stille, J. K. Angew. Chem. Int. Ed. Engl.1986 , 25, 508-524.

• Farina, V.; Krishnamurthy, V.; Scott, W. J. Org. React.1997 , 50, 1-652.

• Espinet, P.; Echavarren, A. M. Angew. Chem. Int. Ed.2004 , 43, 4704-4734.

• Scott, W. J.; Stille, J. K. J. Am. Chem. Soc.1986 , 108, 3033-3040.

• Hayes, H. L. D., et al. J. Am. Chem. Soc.2021 , 143, 14814–14826.

• BenchChem Technical Support. Catalyst Deactivation Issues in Palladium-Catalyzed Synthesis of 2-(4-fluorophenyl)thiophene.

• Lloyd-Jones, G. C., et al. J. Am. Chem. Soc.2016 , 138, 9145–9157.

• BenchChem Technical Support. Troubleshooting Low Yield in Friedel-Crafts Acylation Reactions.

• BenchChem Technical Support. Application Notes and Protocols: Overcoming Challenges in Friedel-Crafts Acylation of 3-Substituted Thiophenes.

• BenchChem Technical Support. A Comparative Analysis of the Reactivity of 2-Bromothiophene and 3-Bromothiophene in Key Cross-Coupling and Lithiation Reactions.

• Lloyd-Jones, G. C., et al. Angew. Chem. Int. Ed.2017 , 56, 11832-11836.

• Reddit. Help troubleshooting a Buchwald-Hartwig amination?.

• Chemistry Stack Exchange. Regioselectivity in Friedel–Crafts acylation of thiophene.

• Bartholomew, C. H. Appl. Catal. A Gen.2001 , 212, 17-60.

• Miyaura, N.; Suzuki, A. Chem. Rev.1995 , 95, 2457-2483.

• Wolfe, J. P.; Singer, R. A.; Yang, B. H.; Buchwald, S. L. J. Am. Chem. Soc.1999 , 121, 9550-9561.

• BenchChem Technical Support. Strategies to avoid deborylation in Suzuki reactions with thiophene boronic acids.

• BenchChem Technical Support. A Comparative Study of Bases in Suzuki Reactions of 2-Bromo-4-methylpyridine.

• Study on anti-sulfur dioxide poisoning of palladium-based catalyst for toluene catalytic combustion. Request PDF.

• Wikipedia. Catalyst poisoning.

• Littke, A. F.; Fu, G. C. Angew. Chem. Int. Ed.2002 , 41, 4176-4211.

• BenchChem Technical Support. Purification of 5-(Thiophen-2-yl)nicotinaldehyde.

• Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley-Blackwell, 2010.

• DCL Inc. Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine.

• Garcı́a-Martı́n, J. F., et al. Appl. Catal. B Environ.2007 , 74, 141-149.

• BenchChem Technical Support. Optimization of Suzuki coupling conditions for 3-Bromobenzo[b]thiophene-2-carbaldehyde.

• Iqbal, M. A., et al. Chemistry Central Journal2014 , 8, 74.

• Palladium‐Catalyzed Heck Type Regioselective β‐Vinylation of Thiophenes Using a Bromo Substituent as Traceless Directing Group. ResearchGate.

• Iqbal, M. A., et al. Chemistry Central Journal2014 , 8, 74.

• The Stille Reaction. Organic Reactions.

• BenchChem Technical Support. Troubleshooting Low Yields in Stille Coupling of 1,2-Dibromoethene.

• Walker, S. D., et al. J. Am. Chem. Soc.2004 , 126, 7041-7051.

• Colacot, T. J. Chem. Rev.2003 , 103, 3101-3132.

• de Vries, J. G., et al. Org. Lett.2003 , 5, 3285-3288.

• Chemistry LibreTexts. Heck Reaction.

• Comparative Experimental and EXAFS Studies in the Mizoroki–Heck Reaction with Heteroatom‐Functionalised N‐Heterocyclic Carbene Palladium Catalysts. Request PDF.

• Chemistry LibreTexts. Buchwald-Hartwig Amination.

• Wikipedia. Buchwald–Hartwig amination.

• WuXi AppTec. How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.

• Asghar, M. N., et al. Molecules2016 , 21, 1396.

• Stille reactions with ionic liquid supported tin reagents. Download Table.

• Chemistry LibreTexts. Drying Solvents.

• The Stille Reaction. Chem 115 Myers.

• BenchChem Technical Support. Method Refinement for Enhancing the Purity of 5-(thiophen-2-yl)-1H-indole.

• BenchChem Technical Support. A Comparative Guide to 2-(Chloromethyl)thiophene and 2-Bromothiophene in Suzuki Coupling Reactions.

• Thiophene-Substituted Phenoxyl-Imidazolyl Radical Complexes with High Photosensitivity. [No Source Found].
• Purification of Organic Compounds by Flash Column Chrom

Sources

• 1. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. organicreactions.org [organicreactions.org]
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Stability and degradation studies of 2-(thiophen-2-ylthio)acetic acid

An authoritative guide to the stability and degradation of 2-(thiophen-2-ylthio)acetic acid, designed for researchers, scientists, and drug development professionals. This technical support center provides in-depth FAQs and troubleshooting guides to navigate experimental challenges.

Technical Support Center: 2-(thiophen-2-ylthio)acetic Acid

As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but the underlying scientific rationale for understanding the stability and degradation of 2-(thiophen-2-ylthio)acetic acid. Our focus is on predictive insights and robust experimental design to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the chemical nature and handling of 2-(thiophen-2-ylthio)acetic acid.

Q1: What are the core chemical features of 2-(thiophen-2-ylthio)acetic acid that influence its stability?

A1: The stability of 2-(thiophen-2-ylthio)acetic acid (CAS 7342-42-9) is primarily dictated by three structural components: the thioether linkage (-S-), the thiophene ring, and the carboxylic acid group (-COOH)[1].

• Thioether Linkage: The sulfur atom in the thioether group is susceptible to oxidation. It can be readily oxidized to form a sulfoxide and, under more stringent conditions, a sulfone[2][3][4]. This is often the most significant degradation pathway.

• Thiophene Ring: Thiophene rings are aromatic but can be susceptible to photocatalytic degradation and certain oxidative conditions[5]. While generally more stable than furan, the ring can be a site of reactivity.

• Carboxylic Acid Group: The carboxylic acid moiety influences the molecule's solubility and acidity. With a pKa similar to related compounds like thioacetic acid (pKa ~3.4), it will be ionized in neutral water, which can affect its reactivity and interaction with other molecules[6].

Q2: What are the primary degradation pathways I should be aware of?

A2: The most common degradation pathways are oxidation, hydrolysis, and photolysis.

• Oxidative Degradation: This is the most probable degradation route. Atmospheric oxygen or residual peroxides in solvents can oxidize the thioether sulfur to 2-(thiophen-2-ylsulfinyl)acetic acid (the sulfoxide) and subsequently to 2-(thiophen-2-ylsulfonyl)acetic acid (the sulfone)[7][8]. This process can sometimes occur without a catalyst[2][3].

• Hydrolytic Degradation: While thioether bonds are generally stable to hydrolysis, the overall molecule's stability in aqueous solution can be pH-dependent. Studies on analogous thioacetic acids show that hydrolysis can be catalyzed by strong acids or bases[9][10]. The rate and mechanism (A-1 vs. A-2) can change significantly with acid concentration[9][10].

• Photolytic Degradation: Thiophene derivatives can undergo degradation upon exposure to UV light[5][11]. This can lead to complex degradation profiles, including potential cleavage or modification of the thiophene ring[12][13].

Q3: How should I store 2-(thiophen-2-ylthio)acetic acid to ensure long-term stability?

A3: Proper storage is critical to prevent degradation. Based on its chemical liabilities, the following conditions are recommended:

• Temperature: Store at room temperature or refrigerated, as specified by the supplier[1][14]. Avoid high heat, which can accelerate oxidative processes and potentially lead to thermal decomposition[15][16].

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen and prevent oxidation of the thioether group.

• Light: Protect from light by storing in an amber vial or in a dark location to prevent photolytic degradation.

• Moisture: Keep in a tightly sealed container in a dry environment to prevent potential hydrolysis.

Q4: What analytical methods are best for monitoring the stability of this compound?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard. A reverse-phase (RP) HPLC method, typically using a C18 column, is effective for separating the parent compound from its more polar degradation products, such as the sulfoxide and sulfone[17]. The mobile phase usually consists of an acetonitrile and water mixture with an acid modifier like phosphoric or formic acid to ensure good peak shape for the carboxylic acid[17].

Troubleshooting Guide & Field Insights

This section addresses specific experimental issues in a question-and-answer format, providing solutions grounded in chemical principles.

Q5: I'm observing two new, more polar peaks in my HPLC chromatogram after my sample has been sitting in solution. What are they?

A5: This is a classic sign of oxidative degradation. The two new, more polar peaks are almost certainly the corresponding sulfoxide and sulfone derivatives of your parent compound.

• Causality: The thioether sulfur is nucleophilic and readily attacked by oxidants (even dissolved atmospheric oxygen). The first oxidation yields the sulfoxide, which is more polar than the starting thioether. A second, often slower, oxidation step produces the even more polar sulfone[2][8].

• Solution & Prevention:

  • Solvent Purity: Use freshly opened, high-purity HPLC-grade solvents. Older solvents, especially ethers like THF, can accumulate peroxides which are potent oxidants.

  • Degas Solvents: Degas all aqueous and organic mobile phases to remove dissolved oxygen.

  • Inert Vials: If samples must be stored in an autosampler for extended periods, use vials with limited headspace or those that can be purged with nitrogen.

  • Antioxidants: For bulk material or long-term solution storage, consider the addition of a small amount of an antioxidant like butylated hydroxytoluene (BHT), if it does not interfere with your downstream application.

Caption: Primary oxidative degradation pathway of the thioether.

Q6: My results in aqueous buffers are inconsistent. Why does the degradation rate seem to vary?

A6: This variability is likely due to pH-catalyzed hydrolysis. The stability of thioesters and related compounds can be highly dependent on pH[9][18].

• Causality: At low pH (acidic conditions), the hydrolysis of the thioester linkage can be accelerated via an A-2 or A-1 mechanism[9][10]. In highly basic conditions, saponification (base-catalyzed hydrolysis) of the carboxylic acid's thioester-like bond can occur. The ionic state of the carboxylic acid group also changes with pH, which can influence reaction kinetics.

• Solution & Prevention:

  • Control pH: Always use well-defined, buffered solutions for your experiments. Report the pH for all stability studies.

  • Establish a pH-Rate Profile: If stability in aqueous media is critical, perform a systematic study across a range of pH values (e.g., pH 3, 5, 7, 9) to determine the pH of maximum stability.

  • Aprotic Solvents: Whenever possible for non-biological assays, use aprotic organic solvents like acetonitrile or DMSO to eliminate the risk of hydrolysis.

Q7: I am performing forced degradation studies according to ICH guidelines, but I'm seeing minimal degradation under thermal and photolytic stress. Is this expected?

A7: Yes, it is plausible for the compound to be relatively stable under certain thermal and photolytic conditions, which is itself a critical finding[19]. Thioether linkages within some molecular structures can exhibit high thermal stability[15][20]. Similarly, while thiophenes are photosensitive, significant degradation often requires direct, high-intensity UV irradiation[5].

• Expert Insight: The goal of forced degradation is not to destroy the molecule completely, but to generate a target degradation of 5-20% to prove the specificity of your analytical method. If you are not achieving this, you may need to increase the severity of the stress condition.

• Troubleshooting Steps:

  • Thermal: Increase the temperature (e.g., from 60°C to 80°C) or extend the exposure time. Perform the study in both solid and solution states, as stability can differ.

  • Photolytic: Ensure you are complying with ICH Q1B guidelines for light exposure (e.g., 1.2 million lux hours for visible and 200 watt hours/m² for UV)[21]. Expose both solid and solution samples. If degradation is still minimal, it indicates high photostability.

Detailed Experimental Protocols

These protocols are based on standard ICH guidelines for forced degradation studies and are tailored for 2-(thiophen-2-ylthio)acetic acid[21]. The objective is to generate potential degradation products and validate the stability-indicating nature of an analytical method.

Caption: General workflow for conducting forced degradation studies.

Protocol 1: Acid and Base Hydrolysis

• Objective: To assess the susceptibility of the compound to acid and base-catalyzed hydrolysis.

• Procedure:

  • Acid: Prepare a 1 mg/mL solution of 2-(thiophen-2-ylthio)acetic acid in 0.1 M hydrochloric acid. Incubate at 60°C.

  • Base: Prepare a 1 mg/mL solution in 0.1 M sodium hydroxide. Keep at room temperature due to the higher reactivity of base hydrolysis.

• Time Points: Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Sample Preparation: Before analysis, neutralize the acid sample with an equivalent amount of 0.1 M NaOH and the base sample with 0.1 M HCl. Dilute with mobile phase to the target concentration for HPLC analysis.

• Rationale: This protocol identifies susceptibility to pH extremes, a common stressor in aqueous formulations or during certain manufacturing processes[19][22].

Protocol 2: Oxidative Degradation

• Objective: To evaluate the compound's sensitivity to oxidation, primarily at the thioether linkage.

• Procedure: Prepare a 1 mg/mL solution in a 3% solution of hydrogen peroxide (H₂O₂). Keep the solution at room temperature and protected from light.

• Time Points: Withdraw aliquots at 0, 1, 2, 4, and 8 hours.

• Sample Preparation: Dilute the sample directly with the mobile phase to the target concentration. The low concentration of residual H₂O₂ is typically not an issue for RP-HPLC.

• Rationale: Hydrogen peroxide is a standard oxidant used to simulate oxidative stress[19][22]. This is a critical test for a thioether-containing molecule and is expected to produce the sulfoxide and sulfone[8].

Protocol 3: Thermal and Photolytic Degradation

• Objective: To assess the stability of the compound under heat and light stress.

• Procedure:

  • Thermal: Place the solid powder in a controlled 80°C oven. Separately, prepare a 1 mg/mL solution in methanol and place it in the same oven.

  • Photolytic: Expose the solid powder and a 1 mg/mL methanolic solution to light in a photostability chamber according to ICH Q1B guidelines. A control sample wrapped in aluminum foil should be placed alongside.

• Time Points: For thermal studies, test after 1, 3, and 7 days. For photolytic studies, test after the specified exposure period.

• Sample Preparation: Dissolve the solid sample and/or dilute the solution sample with mobile phase to the target concentration.

• Rationale: These tests determine storage and handling requirements. The comparison of solid vs. solution and light vs. dark controls helps isolate the specific effect of each stressor[19][21].

Data Presentation Example

All quantitative results from forced degradation studies should be summarized in a clear, tabular format.

Stress Condition	Time/Duration	% Assay of Parent Compound	% Degradation	No. of Degradants	RRT of Major Degradant
Control	24 hr	99.8%	0.2%	0	-
0.1 M HCl	24 hr @ 60°C	91.2%	8.8%	2	0.85
0.1 M NaOH	8 hr @ RT	85.5%	14.5%	1	0.79
3% H₂O₂	4 hr @ RT	80.1%	19.9%	2	0.91 (Sulfoxide)
Thermal	7 days @ 80°C	98.7%	1.3%	1	1.15
Photolytic	ICH Q1B	96.5%	3.5%	2	0.95
Note: Data is illustrative and should be replaced with actual experimental results.

References

• Title: Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst Source: RSC Publications URL: [Link]

• Title: Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst Source: ResearchGate URL: [Link]

• Title: Thiols And Thioethers Source: Master Organic Chemistry URL: [Link]

• Title: Effects of Thioether Content on the Solubility and Thermal Properties of Aromatic Polyesters Source: ACS Publications URL: [Link]

• Title: Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst Source: ResearchGate URL: [Link]

• Title: New Concept on Photocatalytic Degradation of Thiophene Derivatives: Experimental and DFT Studies Source: ACS Publications URL: [Link]

• Title: Sulfide Oxidation Source: ACS GCI Pharmaceutical Roundtable Reagent Guides URL: [Link]

• Title: The hydrolysis of thioacetic, thiobenzoic, and three substituted thiobenzoic acids in perchloric and sulfuric acids Source: Canadian Science Publishing URL: [Link]

• Title: New Concept on Photocatalytic Degradation of Thiophene Derivatives: Experimental and DFT Studies Source: The Journal of Physical Chemistry C - ACS Publications URL: [Link]

• Title: Thermal stability of thioether linkage under PCR-like conditions... Source: ResearchGate URL: [Link]

• Title: Photocatalytic of Thiophene Desulfurization Source: Penerbit UTHM URL: [Link]

• Title: Photo-degradation in air of the active layer components in a thiophene-quinoxaline copolymer:fullerene solar cell Source: PubMed URL: [Link]

• Title: Thioacetic acid Source: Wikipedia URL: [Link]

• Title: The hydrolysis of thioacetic, thiobenzoic, and three substituted thiobenzoic acids in perchloric and sulfuric acids Source: ResearchGate URL: [Link]

• Title: The Abiotic Chemistry of Thiolated Acetate Derivatives and the Origin of Life Source: PMC - PubMed Central URL: [Link]

• Title: Photo-degradation in air of the active layer components in a thiophene-quinoxaline copolymer: fullerene solar cell Source: Chalmers Research URL: [Link]

• Title: Forced Degradation Studies of Thiocolchicoside Source: AIP Publishing URL: [Link]

• Title: Stability Studies of Thiocolchicoside in Bulk and Capsules Using RP-HPTLC/Densitometry Source: PMC - PubMed Central URL: [Link]

• Title: Molecular rearrangements. III. Thermal decomposition of some selected thioesters Source: Canadian Science Publishing URL: [Link]

• Title: Forced Degradation Studies Source: MedCrave online URL: [Link]

• Title: 2-Thiopheneacetic acid Source: SIELC Technologies URL: [Link]

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Preventing oxidation of the sulfur atom in thiophene derivatives

A Guide to Preventing and Troubleshooting Sulfur Atom Oxidation in Thiophene Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thiophene-containing compounds. This guide provides in-depth technical advice, troubleshooting protocols, and answers to frequently asked questions concerning the unwanted oxidation of the thiophene sulfur atom—a critical challenge in synthesis and drug development.

Section 1: Understanding Thiophene Oxidation: The Root of the Problem

The aromaticity of the thiophene ring renders the sulfur atom relatively stable compared to a typical thioether; however, it is not inert.[1] Under various experimental and physiological conditions, the sulfur can be oxidized, leading to a loss of aromaticity and the formation of highly reactive intermediates. Understanding the mechanisms and consequences of this process is the first step toward prevention.

The Oxidation Pathways

Oxidation of the thiophene ring can proceed through two primary, competing pathways.[1][2] The specific pathway and resulting products are highly dependent on the oxidant used and the reaction conditions.

• S-Oxidation Pathway (Major): The most common pathway involves direct oxidation of the sulfur atom.

  • Step 1: Formation of Thiophene-S-oxide. The nucleophilic sulfur atom attacks an electrophilic oxidant, forming a thiophene-S-oxide (sulfoxide). This step disrupts the ring's aromaticity.[3] Thiophene-S-oxides are often highly reactive and unstable.[4][5]

  • Step 2: Further Oxidation or Dimerization. The resulting S-oxide can undergo a second oxidation to form a stable thiophene-S,S-dioxide (sulfone).[3][6][7] Alternatively, if not sterically hindered, the reactive S-oxide can act as a diene and rapidly dimerize via a Diels-Alder reaction.[1][4][5]

• Ring Epoxidation Pathway (Minor): Under certain acidic conditions with peracids, oxidation can occur at the C2-C3 double bond to form a thiophene-2,3-epoxide.[1][2] This intermediate is unstable and rapidly rearranges to form thiophen-2-one.[1][4]

Caption: Competing pathways for thiophene oxidation.

Consequences in Drug Development

The thiophene moiety is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[8] However, its metabolic oxidation is a significant liability. Cytochrome P450 enzymes can bioactivate thiophene rings to form the same reactive S-oxide and epoxide metabolites observed in chemical synthesis.[4][9] These electrophilic metabolites can covalently bind to proteins, leading to drug-induced toxicity, particularly hepatotoxicity, which has led to the withdrawal of some thiophene-containing drugs from the market.[9][10]

Section 2: Troubleshooting Guide

This section is structured to directly address common problems encountered during synthesis, purification, and storage.

Question 1: My reaction is producing significant amounts of S-oxide or sulfone byproducts. How can I improve chemoselectivity?

This is a classic chemoselectivity problem where a reagent intended for another functional group is attacking the thiophene sulfur.

Answer: The solution lies in carefully selecting your reagents and controlling the reaction environment. The nucleophilicity of the thiophene sulfur makes it susceptible to a wide range of oxidants.

Causality: The rate of S-oxidation is highly dependent on the electron density of the sulfur atom and the electrophilicity of the oxidant.[11] Electron-donating groups on the thiophene ring increase the sulfur's nucleophilicity, making it more susceptible to the first oxidation step.[6][7] Conversely, strong oxidants will react even with less-activated rings.

Troubleshooting Steps:

• Assess Your Reagents: Are there any explicit or implicit oxidizing agents in your reaction? Common culprits include peracids (m-CPBA), peroxides (H₂O₂), nitric acid, and even atmospheric oxygen over long reaction times.[12]

• Lower the Temperature: Oxidation reactions are often highly temperature-dependent. Running your reaction at 0 °C, -20 °C, or even -78 °C can dramatically slow the rate of unwanted side reactions. For oxidations intended to stop at the S-oxide stage, temperatures of -20 °C are typical.[13]

• Choose a Milder Oxidant: If an oxidation step is required elsewhere in the molecule, switch to a more selective reagent that is less likely to attack the sulfur. (See Table 1).

• Work Under an Inert Atmosphere: To prevent slow oxidation from atmospheric oxygen, especially in the presence of trace metals or light, conduct your reaction under a nitrogen or argon atmosphere. (See Protocol 3.1).

Oxidant System	Typical Use / Strength	Risk of Thiophene Oxidation	Mitigation Strategy
m-CPBA, Peracetic Acid	Epoxidation, Baeyer-Villiger	Very High	Avoid if possible. If necessary, use low temperature (-20 °C) and consider adding a Lewis acid (BF₃·Et₂O), which may protect the S-oxide from further oxidation.[3][5][14]
Hydrogen Peroxide (H₂O₂)	General Oxidation	High (especially with catalysts)	Can be used for controlled oxidation to sulfones with catalysts like methyltrioxorhenium(VII).[6][7] Avoid for selective reactions on other functional groups.
Potassium Permanganate (KMnO₄)	Oxidation of Alkenes, Alcohols	High	Generally too harsh and unselective. Avoid when a thiophene is present.
Dess-Martin Periodinane (DMP)	Alcohol to Aldehyde/Ketone	Low	Generally a safe choice for oxidizing alcohols without affecting the thiophene ring.
Swern Oxidation (Oxalyl Chloride, DMSO)	Alcohol to Aldehyde/Ketone	Low	Generally a safe and reliable method.

Table 1: Comparison of common oxidizing agents and their risk to the thiophene ring.

Question 2: My purified thiophene compound degrades during storage or upon silica gel chromatography. What is causing this instability?

Answer: Degradation during storage and purification is often caused by slow oxidation from atmospheric oxygen, which can be accelerated by light or acidic conditions.

Causality: The thiophene ring, while aromatic, is susceptible to gradual oxidation when exposed to air and light.[10] Standard silica gel for chromatography is slightly acidic, which can catalyze degradation pathways or cause sensitive compounds to decompose.[15]

Troubleshooting Steps:

• Storage: Store sensitive thiophene derivatives under an inert atmosphere (argon or nitrogen), in amber vials to protect from light, and at low temperatures (e.g., in a freezer at -20 °C).

• Purification:

  • Neutralize Silica Gel: Before performing column chromatography, neutralize the silica gel by flushing the packed column with an eluent containing a small amount of a non-nucleophilic base, such as 0.1-1% triethylamine.[15]

  • Minimize Contact Time: Do not let compounds sit on a chromatography column for extended periods.

  • Consider Alternatives: If the compound is particularly sensitive, consider alternative purification methods like recrystallization or preparative reverse-phase HPLC.[15]

Caption: Decision workflow for troubleshooting thiophene oxidation.

Section 3: Key Experimental Protocols

Protocol 3.1: General Procedure for Reactions Under Inert Atmosphere

This protocol minimizes the risk of oxidation from atmospheric oxygen.

Caption: Workflow for setting up an inert atmosphere reaction.

Methodology:

• Assembly: Assemble dry glassware (round-bottom flask, condenser, etc.).

• Drying & Purging: Securely connect the glassware to a vacuum/gas manifold. Gently heat the glassware with a heat gun under vacuum to drive off adsorbed moisture.

• Backfilling: Turn off the vacuum and slowly introduce dry nitrogen or argon gas into the system.

• Cycling: Repeat the vacuum/backfill cycle three times to ensure the complete removal of atmospheric gases.

• Reagent Addition: Maintain a positive pressure of inert gas (a balloon is often sufficient). Add anhydrous solvents and liquid reagents via syringe through a rubber septum. Add solid reagents quickly under a strong flow of inert gas.

• Reaction: Keep the reaction under a positive pressure of inert gas for its entire duration.

Protocol 3.2: Analytical Detection of Thiophene S-Oxides by HPLC-UV

This protocol allows for the monitoring of a reaction to detect the formation of potential S-oxide or sulfone byproducts.

Principle: Thiophene derivatives and their oxidized forms are typically UV-active, making HPLC with a UV detector an excellent tool for quantitative analysis.[16] Oxidized products (S-oxides, sulfones) are more polar than the parent thiophene and will therefore have shorter retention times in reverse-phase chromatography.

Methodology:

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 10-50 µL) from the reaction mixture.

  • Quench the reaction by diluting the aliquot into a suitable solvent (e.g., acetonitrile).

  • Dilute the sample further with the mobile phase to a concentration within the detector's linear range (typically low µg/mL).

  • Filter the diluted sample through a 0.22 µm syringe filter before injection.[16]

• Instrumentation and Conditions:

  • HPLC System: A standard system with a C18 reverse-phase column.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid) and acetonitrile is common. For example, a linear gradient from 10% to 95% acetonitrile over 20 minutes.[4]

  • Flow Rate: 1 mL/min.

  • Detection: Monitor at a wavelength where the parent compound has strong absorbance (e.g., 254 nm). A Diode Array Detector (DAD) is ideal as it can capture the full UV spectrum to help identify new peaks.[16]

• Data Analysis:

  • Compare the chromatogram of your reaction mixture to a reference standard of your starting material.

  • The appearance of new, more polar peaks (earlier retention times) is indicative of potential oxidation products.

  • If standards are available, confirm the identity of byproducts by spiking. Mass spectrometry (LC-MS) can be used to confirm the mass of the new peaks (+16 for S-oxide, +32 for sulfone).

Section 4: Frequently Asked Questions (FAQs)

Q1: What are the most common culprits for unwanted thiophene oxidation? A1: The most common causes are using overly aggressive oxidizing agents (like m-CPBA or permanganate), failing to run reactions under an inert atmosphere, and prolonged exposure of the compound to air and light during storage or purification.[10]

Q2: Are thiophene S-oxides always unstable? A2: No, but they often are. Their stability is highly dependent on their substitution pattern. Thiophene-S-oxides with bulky substituents at the 2- and 5-positions (e.g., tert-butyl groups) are kinetically stable and can be isolated because the bulky groups sterically hinder the Diels-Alder dimerization pathway.[3][4]

Q3: How can I definitively confirm that my thiophene has been oxidized? A3: The best way is through mass spectrometry (MS). The formation of an S-oxide will result in a mass increase of 16 amu (M+16), and a sulfone will show an increase of 32 amu (M+32) compared to your starting material. ¹H and ¹³C NMR spectroscopy will also show characteristic shifts due to the loss of aromaticity.

Q4: Does the position of substituents on the thiophene ring affect its stability against oxidation? A4: Yes, absolutely. Electron-donating groups (like alkyl or alkoxy groups) increase the electron density on the sulfur, making the ring more susceptible to an initial oxidation attack.[6][7] Conversely, electron-withdrawing groups (like acetyl or nitro groups) decrease the sulfur's nucleophilicity, making the ring less reactive towards oxidation.[11]

References

• Wikipedia. Thiophene. [Link]

• Treiber, A. (2002). Mechanism of the Aromatic Hydroxylation of Thiophene by Acid-Catalyzed Peracid Oxidation. The Journal of Organic Chemistry, 67(21), 7261–7266. [Link]

• Locuson, C. W., et al. (2011). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Drug Metabolism and Disposition, 39(7), 1205-1214. [Link]

• Brown, K. N., & Espenson, J. H. (1996). Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). Inorganic Chemistry, 35(25), 7211–7216. [Link]

• Espenson, J. H., & Brown, K. N. (1996). Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). PubMed. [Link]

• Thiemann, T., et al. (2000). Preparation and Photochemistry of Thiophene-S-oxides. Molecules. [Link]

• Verma, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

• Lu, Y., et al. (2014). Thiophene Oxidation and Reduction Chemistry. ResearchGate. [Link]

• Thiemann, T. (2009). The chemistry of thiophene S-oxides and related compounds. ARKIVOC. [Link]

• Thiemann, T. (2012). Thiophene S-Oxides. ResearchGate. [Link]

• Valach, M., et al. (2021). Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. MDPI. [Link]

• Dansette, P. M., et al. (1992). Bioactivation of the Thiophene Ring and Related Toxicity. Chemical Research in Toxicology. [Link]

• Thiemann, T. (2012). Thiophene S-Oxides. IntechOpen. [Link]

• Christov, C., et al. (2019). Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology. [Link]

• ChemTalk. Common Oxidizing Agents & Reducing Agents. [Link]

• Hulea, V. (2020). Mild Oxidation of Organosulfur Compounds with H2O2 over Metal-Containing Microporous and Mesoporous Catalysts. MDPI. [Link]

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Technical Support Center: Forced Degradation Studies for 2-(Thiophen-2-ylthio)acetic Acid

Welcome to the technical support center for forced degradation studies of 2-(thiophen-2-ylthio)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical answers to common challenges encountered during the stability testing of this compound. Our goal is to equip you with the scientific rationale behind the experimental choices, ensuring the integrity and success of your studies.

Forced degradation, or stress testing, is a critical component of the drug development process, mandated by regulatory bodies like the International Council for Harmonisation (ICH).[1] These studies are instrumental in elucidating the intrinsic stability of a drug substance, identifying potential degradation products, and developing stability-indicating analytical methods.[2][3][4] For a molecule like 2-(thiophen-2-ylthio)acetic acid, which contains a thiophene ring, a thioether linkage, and a carboxylic acid moiety, understanding its behavior under various stress conditions is paramount.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Questions

Q1: What are the primary objectives of conducting a forced degradation study on 2-(thiophen-2-ylthio)acetic acid?

A1: The primary goals are:

• To Identify Degradation Pathways: Understanding how the molecule breaks down under various stress conditions (hydrolysis, oxidation, photolysis, and thermal stress) is crucial.[2][5] This involves identifying the likely points of cleavage and modification within the 2-(thiophen-2-ylthio)acetic acid structure.

• To Characterize Degradation Products: The study aims to isolate and characterize the significant degradation products formed under stress. This information is vital for assessing the safety of the drug substance.

• To Develop and Validate Stability-Indicating Methods: A key outcome is the development of an analytical method (typically HPLC) that can accurately separate and quantify the parent drug from its degradation products.[2][4] This ensures that the method can monitor the stability of the drug product over its shelf life.

• To Understand the Intrinsic Stability of the Molecule: These studies reveal the inherent vulnerabilities of the 2-(thiophen-2-ylthio)acetic acid molecule, which can inform formulation development and packaging choices.[3]

Q2: What are the key structural features of 2-(thiophen-2-ylthio)acetic acid that I should be concerned about during forced degradation?

A2: The molecule has three key functional groups that are susceptible to degradation:

• Thiophene Ring: While aromatic, the thiophene ring is more reactive than benzene and can be susceptible to electrophilic substitution and oxidation.[6]

• Thioether Linkage (-S-): Thioethers are known to be susceptible to oxidation, which can lead to the formation of sulfoxides and sulfones.[7][8][9] This is often a primary degradation pathway for sulfur-containing drugs.

• Carboxylic Acid Moiety (-COOH): Carboxylic acids can undergo decarboxylation under thermal stress.[10][11][12] The stability of this group can also be influenced by pH.

Hydrolytic Degradation

Q3: I am not observing any significant degradation of 2-(thiophen-2-ylthio)acetic acid under acidic or basic conditions at room temperature. What should I do?

A3: It's possible that the molecule is relatively stable to hydrolysis at ambient temperatures. To induce degradation, you should consider the following, in accordance with ICH guidelines which recommend exploring a wide pH range:

• Increase the Temperature: Elevating the temperature (e.g., to 50-70°C) will accelerate the rate of hydrolysis.[1] Start with a modest increase and monitor the degradation over time.

• Increase the Concentration of Acid/Base: If you are using dilute acid (e.g., 0.1 N HCl) or base (e.g., 0.1 N NaOH), you can incrementally increase the concentration (e.g., to 1 N or higher). Be mindful that extreme pH and temperature can lead to secondary degradation.

• Extend the Exposure Time: If degradation is slow, extending the duration of the study (e.g., from 24 hours to 48 or 72 hours) may be necessary to achieve the target degradation of 5-20%.[2][5]

Q4: Under basic hydrolysis, I am seeing multiple degradation peaks on my chromatogram. How can I determine the primary degradation pathway?

A4: The presence of multiple peaks suggests that several degradation reactions may be occurring, or that primary degradants are further breaking down. To investigate this:

• Time-Course Study: Analyze samples at multiple time points (e.g., 2, 4, 8, 12, 24 hours). Primary degradation products should appear first and their concentration may decrease over time as they convert to secondary products.

• LC-MS/MS Analysis: Use liquid chromatography-mass spectrometry (LC-MS/MS) to obtain the mass of the parent compound and its degradation products.[13] Fragmentation patterns from MS/MS can provide structural information to help identify the degradants.

• Consider Potential Reactions: For 2-(thiophen-2-ylthio)acetic acid, basic conditions could potentially lead to cleavage of the thioether bond. While less common than ester hydrolysis, strong basic conditions at elevated temperatures can promote such reactions.

Experimental Protocol: Hydrolytic Degradation

• Preparation of Stock Solution: Prepare a stock solution of 2-(thiophen-2-ylthio)acetic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acidic Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of 1 N HCl.

  • Reflux the solution at 60°C for 24 hours.

  • Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 12, 24 hours).

  • Neutralize the samples with an equivalent amount of 1 N NaOH before analysis.

• Basic Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of 1 N NaOH.

  • Reflux the solution at 60°C for 24 hours.

  • Withdraw samples at appropriate time intervals.

  • Neutralize the samples with an equivalent amount of 1 N HCl before analysis.

• Neutral Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of water.

  • Reflux the solution at 60°C for 24 hours.

  • Withdraw samples at appropriate time intervals.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Oxidative Degradation

Q5: My primary degradation product under oxidative stress with hydrogen peroxide has a mass increase of 16 amu. What does this indicate?

A5: An increase of 16 atomic mass units (amu) is highly indicative of the addition of a single oxygen atom. For 2-(thiophen-2-ylthio)acetic acid, the most probable site of oxidation is the thioether sulfur atom, leading to the formation of a sulfoxide.[7][8] This is a very common degradation pathway for thioether-containing pharmaceuticals.[7]

Q6: I am also seeing a smaller peak with a mass increase of 32 amu. What could this be?

A6: A mass increase of 32 amu suggests the addition of two oxygen atoms. This is likely the corresponding sulfone, formed by further oxidation of the sulfoxide.[7][9] The sulfoxide is an intermediate in the oxidation of a thioether to a sulfone. The relative amounts of sulfoxide and sulfone will depend on the strength of the oxidizing agent and the reaction conditions.

Experimental Protocol: Oxidative Degradation

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 2-(thiophen-2-ylthio)acetic acid in methanol or acetonitrile.

• Oxidative Stress:

  • To a known volume of the stock solution, add an equal volume of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Withdraw samples at appropriate time intervals.

• Analysis: Analyze the samples directly by HPLC. If using LC-MS, be aware that residual peroxide can interfere with the analysis and may need to be quenched (e.g., with sodium bisulfite).

Thermal and Photolytic Degradation

Q7: After heating the solid drug substance, I observe a loss in mass and the appearance of a new, more volatile compound in my GC-MS analysis. What could be happening?

A7: This observation is consistent with thermal decarboxylation, where the carboxylic acid group is lost as carbon dioxide (CO₂).[10][11] This would result in the formation of 2-(methylthio)thiophene. The theoretical mass loss would be that of CO₂ (44 amu).

Q8: My photostability study is showing very little degradation, even after extended exposure. Does this mean the compound is photostable?

A8: Not necessarily. The lack of degradation could be due to the experimental setup. According to ICH guideline Q1B, photostability testing should be conducted under standardized conditions of light exposure.[14] Ensure the following:

• Light Source and Intensity: You are using a light source that emits in the appropriate UV and visible range, and the total illumination is sufficient (e.g., not less than 1.2 million lux hours and 200 watt hours/square meter).

• Sample Presentation: The sample is exposed as a thin layer to ensure maximum surface area exposure. If in solution, the solvent should be transparent to the wavelengths of light being used.

• Control Sample: A control sample, protected from light (e.g., wrapped in aluminum foil), should be run in parallel to differentiate between thermal and photolytic degradation.

Sulfur-containing compounds can be susceptible to photooxidation.[15] Therefore, it's important to ensure your photostability study is robust.

Experimental Protocol: Thermal and Photolytic Degradation

Thermal Degradation (Solid State):

• Place a thin layer of the solid 2-(thiophen-2-ylthio)acetic acid in a petri dish.

• Expose the sample to dry heat in an oven at a temperature higher than that used for accelerated stability testing (e.g., 70°C).

• Analyze samples at various time points.

Photolytic Degradation:

• Place a thin layer of the solid drug substance, and a solution of the drug substance in a suitable solvent, in chemically inert, transparent containers.

• Expose the samples to a light source that meets ICH Q1B requirements.

• Simultaneously, expose control samples (wrapped in aluminum foil) to the same temperature and humidity conditions but protected from light.

• Analyze the exposed and control samples at appropriate time points.

Data Presentation and Visualization

Table 1: Summary of Forced Degradation Results for 2-(Thiophen-2-ylthio)acetic Acid

Stress Condition	Reagent/Condition	Time	% Degradation	Major Degradation Products
Acid Hydrolysis	1 N HCl, 60°C	24h	~8%	Minor unidentified polar degradants
Base Hydrolysis	1 N NaOH, 60°C	24h	~12%	Cleavage of thioether linkage
Oxidation	3% H₂O₂, RT	24h	~18%	Sulfoxide, Sulfone
Thermal (Solid)	70°C	48h	~6%	Decarboxylation product
Photolytic	ICH Q1B	-	~5%	Photo-oxidative products

Diagrams

Caption: Workflow for forced degradation studies.

Caption: Potential degradation pathways.

References

• Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. RSC Publishing.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025).
• Forced Degradation Studies. MedCrave online. (2016).
• Forced Degradation Studies: Regulatory Considerations and Implementation.

• Theoretical Study of the Thermal Decomposition of Carboxylic Acids at Pyrolysis Temperature. OSTI.GOV. (2012). Available from: [Link]

• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. YouTube. (2025). Available from: [Link]

• Influence of the Terminal Group on the Thermal Decomposition Reactions of Carboxylic Acids on Copper. (2021).

• ICH GUIDELINES: STRESS DEGRADATION STUDY. IJCRT.org. Available from: [Link]

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. PMC - NIH. (2022). Available from: [Link]

• What is the mechanism for thermal decarboxylation of a generic carboxylic acid (not special cases like beta-ketocarboxylic acid or malonic acids)? Chemistry Stack Exchange. (2017). Available from: [Link]

• Thiophene. Wikipedia. Available from: [Link]

• Organosulfur Materials with High Photo- and Photo-Oxidation Stability: 10-Anthryl Sulfoxides and Sulfones and Their Photophysical Properties Dependent on the Sulfur Oxidation State. NIH. Available from: [Link]

• Base hydrolysis of coordinated thiophene: a route from thiophenes to furans and the preparation of [(C5Me5)RhS]4. Organometallics - ACS Publications. Available from: [Link]

• THIOPHENE AND ITS DERIVATIVES.

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. NIH. Available from: [Link]

• Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery. PMC - PubMed Central. Available from: [Link]

• Thiols And Thioethers. Master Organic Chemistry. (2015). Available from: [Link]

• Mechanistic Investigations of Thermal Decomposition of Perfluoroalkyl Ether Carboxylic Acids and Short-Chain Perfluoroalkyl Carboxylic Acids. Environmental Science & Technology - ACS Publications. (2023). Available from: [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters - ACS Publications. Available from: [Link]

• Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst. (2025).

• Thiyl Radical Reactions in the Chemical Degradation of Pharmaceutical Proteins. MDPI. Available from: [Link]

• Drug degradation pathways. Pharmaceutical - Pharmacy 180.

• Molecular Composition of Photooxidation Products Derived from Sulfur-Containing Compounds Isolated from Petroleum Samples. ResearchGate. Available from: [Link]

• Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Available from: [Link]

• Forced degradation study of thiocolchicoside: characterization of its degradation products. PubMed. (2012). Available from: [Link]

• The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. PMC - NIH. (2024). Available from: [Link]

• Degradation study of thiotepa in aqueous solutions. PubMed. Available from: [Link]

• Forced Degradation Studies on Agents of Therapeutic Interest. ResearchGate. (2022). Available from: [Link]

• Sulfur-Containing Persistent Free Radicals and Reactive Species on Photoaged Microplastics: Identification and the Formation Mechanism. Environmental Science & Technology - ACS Publications. (2023). Available from: [Link]

• 2-Thiopheneacetic Acid (2-Thienylacetic Acid) - Properties, Uses, Safety, Supplier & Chemical Data. Quinoline. Available from: [Link]

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• Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition.

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• A kind of synthetic method of 2 thiophene acetic acid. Google Patents.

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• Role of the Sulphur Source in the Solvothermal Synthesis of Ag-CdS Photocatalysts: Effects on the Structure and Photoactivity for Hydrogen Production. MDPI. Available from: [Link]

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• 2-(Thiophen-2-yl)acetic acid(CAS# 1918-77-0 ). angenechemical.com. Available from: [Link]

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Technical Support Center: Unstable Thiophene Aldehydes and Acids

Welcome to the technical support guide for handling and storing unstable thiophene aldehydes and acids. This resource is designed for researchers, scientists, and drug development professionals who work with these versatile but often challenging compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes.

The Root of Instability: Why Thiophene Aldehydes and Acids Degrade

Thiophene-containing molecules are cornerstones in medicinal chemistry and materials science. However, their utility is often shadowed by their inherent instability. The primary drivers of degradation are the electron-rich nature of the thiophene ring and the reactivity of the aldehyde or acid functional groups.

• Oxidation: The sulfur atom in the thiophene ring is susceptible to oxidation, which can lead to the formation of S-oxides (sulfoxides) and S,S-dioxides (sulfones)[1][2][3]. This process disrupts the aromaticity of the ring and alters the compound's chemical properties. Aldehyde groups are also notoriously prone to air oxidation, converting them into the corresponding carboxylic acids. This is often observed as a gradual discoloration of the material, turning from colorless or yellow to brown or even black upon storage[4][5].

• Polymerization: Thiophene derivatives, particularly aldehydes, can undergo polymerization, which may be initiated by trace acids, light, or heat[6][7][8]. This process leads to the formation of insoluble, often dark-colored, polymeric materials, which can significantly reduce the purity and yield of desired reactions[9].

• Light & Heat Sensitivity: Exposure to light, especially UV radiation, can provide the energy to initiate photo-degradation pathways, including oxidation and polymerization[10][11]. Similarly, elevated temperatures accelerate these degradation processes, making proper storage conditions critical[12].

Primary degradation pathways for unstable thiophene derivatives.

Troubleshooting Guide: Experimental Challenges & Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q: My thiophene aldehyde sample, which was initially a light-yellow liquid, has turned dark brown. Is it still usable?

A: A color change from yellow to brown or black is a strong indicator of degradation, likely through oxidation and/or polymerization[5]. While slight discoloration might not affect some robust reactions, it is highly probable that the purity has been compromised.

• Causality: Exposure to atmospheric oxygen and potentially light has likely oxidized the aldehyde to a carboxylic acid and the thiophene ring to its S-oxide, alongside initiating polymerization[1][3].

• Recommendation: Do not use the discolored material directly in sensitive applications, especially those involving catalysts that can be poisoned by impurities.

  • Assess Purity: Before use, analyze the material's purity via NMR or HPLC to quantify the level of degradation.

  • Purification: If necessary, attempt to purify a small amount by distillation under reduced pressure and an inert atmosphere. Collect the fraction that corresponds to the literature boiling point[13].

  • Prevention: For future use, purchase fresh material and store it under an inert atmosphere (Argon or Nitrogen) in an amber vial at the recommended low temperature.

Q: My reaction involving a thiophene aldehyde has a consistently low yield, even though the literature reports high conversion. What's going wrong?

A: Low yields are frequently traced back to the degradation of the starting material or sensitivity of the reaction to atmospheric conditions[14][15][16].

• Causality: The thiophene aldehyde may have degraded during storage, reducing the amount of active starting material. Alternatively, the reaction itself might be sensitive to trace amounts of air or moisture, which can quench intermediates or catalysts[14].

• Troubleshooting Workflow:

  • Verify Reagent Purity: Confirm the purity of your thiophene aldehyde. If it's an older bottle or has been opened multiple times, its integrity is questionable. Use a fresh, validated lot for comparison if possible[10].

  • Implement Inert Atmosphere Techniques: Many reactions with functionalized thiophenes require an oxygen-free environment. Use a Schlenk line or a glove box to handle reagents and run the reaction under a positive pressure of nitrogen or argon[17][18].

  • Use Dry, Degassed Solvents: Solvents can contain dissolved oxygen and trace moisture. Degassing your solvent immediately before use is critical. (See Protocol 2 below).

  • Check Reaction Temperature: Overheating can cause decomposition. Ensure your reaction temperature is carefully controlled[5].

Troubleshooting flowchart for low reaction yields.

Q: I need to store a solution of a thiophene carboxylic acid for a week. What is the best way to do this?

A: Storing solutions is generally riskier than storing neat, solid compounds. The solvent can facilitate degradation.

• Causality: Dissolved oxygen in the solvent poses a significant threat. Furthermore, some organic solvents can contain peroxide impurities (e.g., THF, diethyl ether) which are potent oxidants.

• Recommendation:

  • Solvent Choice: Use a high-purity, anhydrous solvent.

  • Degas the Solvent: Thoroughly degas the solvent before preparing the solution.

  • Inert Atmosphere: Prepare and store the solution in a Schlenk flask or a vial sealed with a Teflon-lined cap, with the headspace flushed with argon or nitrogen.

  • Storage Conditions: Store the solution in the dark (wrap the flask in foil) and at a low temperature (refrigerated or frozen, depending on the solvent's freezing point)[19]. For storage up to six months, -80°C is sometimes advised for sensitive compounds[19].

Best Practices & Experimental Protocols

Adherence to rigorous techniques is non-negotiable when working with unstable compounds.

Recommended Storage Conditions

Parameter	Thiophene Aldehydes	Thiophene Acids (Solid)
Temperature	2-8 °C (Refrigerated)[11]	2-8 °C or Room Temperature
Atmosphere	Inert Gas (Argon or Nitrogen)[19][20]	Inert Gas or Air (if dry)
Light	Protect from light (Amber vial)[10][19]	Protect from light (Amber vial)
Container	Tightly sealed glass vial with Teflon-lined cap	Tightly sealed glass container

Protocol 1: Handling with Inert Atmosphere (Schlenk Line)

A Schlenk line allows for the manipulation of air-sensitive compounds on the benchtop[18]. It provides a dual manifold for vacuum and an inert gas source.

Objective: To transfer an air-sensitive liquid (e.g., 2-thiophenecarboxaldehyde) from a Sure/Seal™ bottle to a reaction flask.

Materials:

• Oven-dried (125°C overnight) reaction flask with a stir bar and rubber septum[17].

• Schlenk line with vacuum pump and inert gas (Argon or Nitrogen) source.

• Clean, dry syringes and needles.

• Sure/Seal™ bottle of the thiophene aldehyde.

Procedure:

• Prepare Glassware: Immediately assemble the hot glassware and connect it to the Schlenk line.

• Evacuate-Refill Cycle: Evacuate the flask under vacuum for 2-3 minutes. Then, switch to the inert gas manifold to backfill the flask. Repeat this cycle 3-5 times to ensure all atmospheric gases are removed. Leave the flask under a slight positive pressure of inert gas (indicated by bubbling through an oil bubbler)[17].

• Prepare for Transfer: Using a syringe with a needle, pierce the septum of your reaction flask and withdraw a volume of inert gas equal to the volume of reagent you plan to add. This equalizes the pressure.

• Withdraw Reagent: Insert a clean, dry needle connected to a syringe through the septum of the Sure/Seal™ bottle. Insert a second needle connected to the inert gas line to maintain positive pressure inside the bottle. Draw the desired volume of the aldehyde into the syringe.

• Transfer Reagent: Remove the syringe from the Sure/Seal™ bottle and quickly insert it into the septum of your reaction flask. Slowly add the reagent.

• Maintain Inertness: Once the addition is complete, remove the syringe. The reaction flask remains sealed under a positive pressure of inert gas throughout the experiment.

Workflow for handling air-sensitive reagents using a Schlenk line.

Protocol 2: Solvent Degassing (Freeze-Pump-Thaw Method)

This is the most effective method for removing dissolved gases from a solvent[21][22].

Objective: To prepare an oxygen-free solvent for a reaction.

Materials:

• Schlenk flask with a greased stopcock.

• Solvent to be degassed.

• Schlenk line.

• Cold trap and Dewar flask with liquid nitrogen.

Procedure:

• Setup: Place the solvent in a Schlenk flask (do not fill more than halfway). Connect the flask to the Schlenk line, ensuring a cold trap is in place between the line and the vacuum pump.

• Freeze: Immerse the bottom of the Schlenk flask in a Dewar of liquid nitrogen. Swirl the flask gently until the solvent is completely frozen solid.

• Pump: Once frozen, open the flask's stopcock to the vacuum manifold. Allow the flask to remain under high vacuum for 5-10 minutes to remove gases from the headspace above the frozen solvent.

• Thaw: Close the stopcock to isolate the flask from the manifold. Remove the liquid nitrogen Dewar and allow the solvent to thaw completely. You may see bubbles being released from the liquid as it thaws; this is the dissolved gas escaping.

• Repeat: Repeat the entire Freeze-Pump-Thaw cycle at least two more times (for a total of three cycles). After the final thaw, backfill the flask with inert gas[21]. The degassed solvent is now ready for use.

Frequently Asked Questions (FAQs)

Q1: Can I use a nitrogen balloon instead of a Schlenk line? A balloon provides a positive pressure of nitrogen but is less effective at removing atmospheric gases already inside the flask. For highly sensitive reactions, a Schlenk line with multiple evacuate-refill cycles is superior. A balloon is acceptable for less sensitive applications[23].

Q2: Are there any inhibitors I can add to my thiophene aldehyde to prevent polymerization? While commercial aldehydes sometimes contain inhibitors like hydroquinone, adding one yourself can complicate your reaction and subsequent purification. The best practice is not to add inhibitors but to rely on proper storage and handling: store it cold, in the dark, and under an inert atmosphere[24][25].

Q3: Why is argon sometimes preferred over nitrogen as an inert gas? Argon is denser than air, so it can form a better "blanket" over the reaction mixture. Nitrogen is generally sufficient and more economical for most applications. However, for reactions involving lithium or other metals that can react with N₂ at certain temperatures, argon is required.

Q4: My thiophene carboxylic acid is a solid. Do I still need to handle it under an inert atmosphere? Solid compounds are generally more stable than liquids as the molecules are less mobile. While it is best practice, briefly handling a stable, solid thiophene acid in the air to weigh it out is usually acceptable. However, for long-term storage, keeping it in a desiccator or under an inert atmosphere is recommended to prevent degradation from atmospheric moisture and oxygen[10].

References

• Crucianelli, M., et al. (2014). Efficient oxidation of thiophene derivatives with homogeneous and heterogeneous MTO/H2O2 systems. ScienceDirect.

• Waide, P. A., et al. (2012). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. PMC - NIH. Available at: [Link]

• Kropp, K. G., et al. (1998). Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). PubMed. Available at: [Link]

• Kropp, K. G., et al. (1998). Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). ACS Publications. Available at: [Link]

• Kropp, K. G., et al. (1998). Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). ACS Publications. Available at: [Link]

• Neilson, R. H. The Manipulation of Air-Sensitive Compounds. Neilson Lab. Available at: [Link]

• Fauske & Associates. (2020). Hints for Handling Air-Sensitive Materials. Fauske & Associates. Available at: [Link]

• Aldrich Chemical Co. Handling air-sensitive reagents. MIT. Available at: [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (4). ChemistryViews. Available at: [Link]

• Ghedini, M., et al. (2020). Thiophene-Based Aldehyde Derivatives for Functionalizable and Adhesive Semiconducting Polymers. ACS Publications. Available at: [Link]

• Ruan, Y., et al. (2019). Light‐Responsive Oligothiophenes Incorporating Photochromic Torsional Switches. PMC - NIH. Available at: [Link]

• Al-bdiry, A. K. H. (2021). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Kuwait Journal of Science. Available at: [Link]

• Loba Chemie. (2019). 2-THIOPHENECARBOXYALDEHYDE For synthesis MSDS. Loba Chemie. Available at: [Link]

• Ghedini, M., et al. (2020). Thiophene-Based Aldehyde Derivatives for Functionalizable and Adhesive Semiconducting Polymers. ResearchGate. Available at: [Link]

• University of Rochester. How To: Degas Solvents. Department of Chemistry. Available at: [Link]

• University of York. Degassing solvents. Chemistry Teaching Labs. Available at: [Link]

• Berry Group. (2019). Section 5.4 Title: Degassing Solvents. University of Wisconsin-Madison. Available at: [Link]

• Patsnap Synapse. (2024). What are Aldehydes inhibitors and how do they work?. Patsnap Synapse. Available at: [Link]

• NJ.gov. HAZARD SUMMARY - Thiophene. NJ.gov. Available at: [Link]

• Gándara-Loe, J., et al. (2021). Thiophene-Based Covalent Organic Frameworks: Synthesis, Photophysics and Light-Driven Applications. MDPI. Available at: [Link]

• University of Rochester. Troubleshooting: How to Improve Yield. Department of Chemistry. Available at: [Link]

• Bajpai, A. (2022). How to do Degassing in Lab? | Putting Inert Reaction in Organic Chemistry Lab. YouTube. Available at: [Link]

• Kobatake, S., et al. (2012). Thiophene-S,S-dioxidized diarylethenes for light-starting irreversible thermosensors that can detect a rise in heat at low temperature. RSC Publishing. Available at: [Link]

• ResearchGate. (2022). What's the best way of degassing volatile organic solvents?. ResearchGate. Available at: [Link]

• Frommer, J. E., & Elsenbaumer, R. L. (1991). Polymerization of thiophene and its derivatives. Google Patents.

• Quora. (2015). What could be reason for getting a very low yield in organic chemistry?. Quora. Available at: [Link]

• Wikipedia. Thiophene-2-carboxaldehyde. Wikipedia. Available at: [Link]

• Organic Syntheses. 2-thenaldehyde. Organic Syntheses. Available at: [Link]

• Al-bdiry, A. K. H. (2021). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. ResearchGate. Available at: [Link]

• Jackson, B., et al. (2014). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews. Available at: [Link]

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Technical Support Center: Synthesis of 2-(thiophen-2-ylthio)acetic acid

Welcome to the technical support guide for the synthesis of 2-(thiophen-2-ylthio)acetic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and side reactions encountered during this synthetic procedure. This guide provides in-depth troubleshooting, preventative measures, and answers to frequently asked questions, grounded in established chemical principles.

Introduction

The synthesis of 2-(thiophen-2-ylthio)acetic acid is a crucial step in the development of various pharmaceutical compounds. The most common synthetic route involves the S-alkylation of 2-thiophenethiol with a haloacetic acid or its ester, a reaction analogous to the Williamson ether synthesis.[1][2] While seemingly straightforward, this SN2 reaction is susceptible to several side reactions that can significantly impact yield and purity. Understanding and controlling these side reactions is paramount for a successful and reproducible synthesis.

This guide will delve into the common pitfalls of this synthesis, providing practical, field-proven advice to mitigate these issues. We will explore the causality behind experimental choices and offer self-validating protocols to ensure the integrity of your results.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of 2-(thiophen-2-ylthio)acetic acid in a question-and-answer format.

Issue 1: Low Yield of the Desired Product

Question: My reaction is resulting in a low yield of 2-(thiophen-2-ylthio)acetic acid. What are the likely causes and how can I improve it?

Answer: A low yield can stem from several factors, primarily related to competing side reactions or incomplete conversion of starting materials. The most common culprits are:

• Oxidation of the Thiol: 2-Thiophenethiol is susceptible to oxidation, especially in the presence of air (oxygen), which can lead to the formation of the corresponding disulfide, bis(2-thienyl) disulfide.[3][4][5] This is a common issue as thiols are readily oxidized.[1]

• Over-alkylation/Dialkylation: The product, 2-(thiophen-2-ylthio)acetic acid, still possesses a nucleophilic sulfur atom. While less reactive than the initial thiolate, it can potentially react with another molecule of the alkylating agent (e.g., chloroacetic acid) to form a sulfonium salt, although this is less common under standard conditions.[4]

• Elimination Reaction (E2): While the SN2 reaction is generally favored with primary alkyl halides like chloroacetic acid, elimination can become a competing pathway under certain conditions, such as elevated temperatures or with sterically hindered bases.[6] However, with thiolates being weaker bases than alkoxides, the SN2 reaction typically dominates.[1]

• Incomplete Deprotonation: For the S-alkylation to proceed, the 2-thiophenethiol must be deprotonated to form the more nucleophilic thiolate anion.[1] Inadequate base strength or stoichiometry will result in unreacted thiol.

Troubleshooting Steps:

• Ensure an Inert Atmosphere: To prevent oxidation, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Degassing your solvents prior to use can also be beneficial.

• Control Reaction Temperature: Maintain the recommended reaction temperature. Elevated temperatures can favor elimination and other side reactions.

• Optimize Base and Stoichiometry: Use at least one equivalent of a suitable base (e.g., sodium hydroxide, potassium carbonate) to ensure complete deprotonation of the thiol. The choice of base can influence the reaction outcome.

• Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of starting materials and the formation of the product. This will help you determine the optimal reaction time and prevent the formation of degradation products.

Issue 2: Presence of an Insoluble White Solid in the Reaction Mixture

Question: I observe an unexpected white precipitate during my reaction. What could this be?

Answer: The most likely identity of a white, often insoluble, solid is the disulfide byproduct, bis(2-thienyl) disulfide. This forms when the starting material, 2-thiophenethiol, is oxidized.[3][4][5]

Preventative Measures:

• Inert Atmosphere: As mentioned previously, rigorously excluding oxygen by working under nitrogen or argon is the most effective way to prevent disulfide formation.

• Use of Fresh Thiol: 2-Thiophenethiol can oxidize upon storage. Using a fresh bottle or purifying stored thiol before use is recommended.

• Controlled Addition of Reagents: Adding the base to the thiol to form the thiolate in situ before adding the alkylating agent can minimize the time the reactive thiol is exposed to potential oxidants.

Issue 3: Difficulty in Product Purification

Question: My final product is difficult to purify, and I see multiple spots on my TLC plate. What are the likely impurities?

Answer: The primary impurities are often unreacted starting materials (2-thiophenethiol and the haloacetic acid derivative) and the disulfide byproduct. Depending on the reaction conditions, you might also have small amounts of over-alkylated products.

Purification Strategy:

• Aqueous Work-up: After the reaction is complete, a standard aqueous work-up can help remove many impurities. Acidifying the reaction mixture will protonate your product, making it extractable into an organic solvent, while also helping to separate it from inorganic salts.

• Extraction: Perform extractions with a suitable organic solvent (e.g., diethyl ether, ethyl acetate). Washing the organic layer with brine can help remove residual water.

• Recrystallization/Chromatography: For higher purity, recrystallization from an appropriate solvent system is often effective. If impurities persist, column chromatography may be necessary.

Experimental Protocols

Protocol 1: Synthesis of 2-(thiophen-2-ylthio)acetic acid

This protocol is designed to minimize common side reactions.

Materials:

• 2-Thiophenethiol (freshly opened or purified)

• Chloroacetic acid

• Sodium hydroxide

• Degassed water

• Diethyl ether (or other suitable organic solvent)

• Hydrochloric acid (for acidification)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve sodium hydroxide (1.05 equivalents) in degassed water.

• Cool the solution in an ice bath.

• Slowly add 2-thiophenethiol (1.0 equivalent) to the cooled sodium hydroxide solution with stirring. Allow the mixture to stir for 15-20 minutes to ensure complete formation of the sodium thiophenethiolate.

• In a separate flask, dissolve chloroacetic acid (1.0 equivalent) in a minimal amount of degassed water.

• Slowly add the chloroacetic acid solution to the thiolate solution at 0-5 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, cool the mixture in an ice bath and acidify to pH 2-3 with hydrochloric acid.

• Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization.

Visualization of Reaction Pathways

To better understand the chemical transformations, the following diagrams illustrate the main reaction and key side reactions.

Caption: Main synthesis pathway and the primary oxidation side reaction.

Caption: A logical workflow for troubleshooting low product yield.

Data Summary

Parameter	Recommended Condition	Rationale	Potential Side Reaction if Deviated
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the thiol starting material.	Formation of bis(2-thienyl) disulfide.
Temperature	0°C to Room Temperature	Favors the SN2 reaction over elimination (E2).	Increased elimination byproducts.
Base	Strong base (e.g., NaOH, KOH)	Ensures complete deprotonation to the more nucleophilic thiolate.	Incomplete reaction, lower yield.
Stoichiometry	~1:1:1 (Thiol:Base:Alkylating Agent)	Prevents excess starting material and minimizes side reactions.	Unreacted starting materials, potential for over-alkylation.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Chemistry Steps. Reactions of Thiols. [Link]

• Master Organic Chemistry. Thiols And Thioethers. [Link]

• Chad's Prep®. Nomenclature, Synthesis, and Reactions of Thiols. [Link]

• Chemistry LibreTexts. Thiols and Sulfides. [Link]

• YouTube. Reactions of thiols. [Link]

• Scribd. Williamson Ether Synthesis & Epoxide Reactions. [Link]

• WordPress. Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile. [Link]

• Google Patents. CN105906604B - A kind of synthetic method of 2 thiophene acetic acid.

• Wikipedia. Self-condensation. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemical Reactivity and Applications of 2-Thiophenethiol in Synthesis. [Link]

• Organic Syntheses. 2-thiophenethiol. [Link]

• Google Patents. CN111205266A - Synthetic method of 2-thiopheneacetic acid.

• Wikipedia. Thiophene-2-acetic acid. [Link]

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Technical Support Center: A Guide to Scaling the Synthesis of 2-(Thiophen-2-ylthio)acetic Acid for Preclinical Research

Welcome to the Technical Support Center for the synthesis of 2-(thiophen-2-ylthio)acetic acid. This guide is designed for researchers, chemists, and professionals in drug development who are looking to scale up the synthesis of this compound for preclinical studies. Here, we provide in-depth technical guidance, troubleshooting advice, and frequently asked questions to ensure a successful, safe, and scalable synthesis.

Introduction: The Importance of a Scalable Synthesis

2-(Thiophen-2-ylthio)acetic acid is a key intermediate in the development of various pharmaceutical compounds. As research progresses from the benchtop to preclinical trials, the demand for larger quantities of this material necessitates a robust, reproducible, and scalable synthetic route. This guide focuses on the widely used S-alkylation of thiophene-2-thiol with chloroacetic acid, a cost-effective and efficient method for producing this valuable compound.

Reaction Overview: S-Alkylation of Thiophene-2-thiol

The synthesis of 2-(thiophen-2-ylthio)acetic acid is typically achieved through the nucleophilic substitution of chloride from chloroacetic acid by the thiolate anion of thiophene-2-thiol. The reaction is generally carried out in the presence of a base to deprotonate the thiol and facilitate the nucleophilic attack.

Caption: General reaction scheme for the synthesis of 2-(thiophen-2-ylthio)acetic acid.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up of 2-(thiophen-2-ylthio)acetic acid.

Question 1: My reaction yield is low. What are the potential causes and how can I improve it?

Answer:

Low yields can be attributed to several factors, especially when scaling up a reaction. Here's a systematic approach to troubleshooting:

• Incomplete Deprotonation of the Thiol: Thiophene-2-thiol must be fully deprotonated to its more nucleophilic thiolate form for the reaction to proceed efficiently.

  • Solution: Ensure you are using a sufficient molar excess of a strong enough base. For larger scale reactions, consider using a stronger base like sodium hydroxide or potassium hydroxide over weaker bases like sodium bicarbonate. The pKa of a thiol is generally around 10-11, so a base that can effectively deprotonate it is crucial.[1]

• Side Reaction: Oxidation of the Thiol: Thiophene-2-thiol is susceptible to oxidation, especially in the presence of air, which can lead to the formation of di(thiophen-2-yl) disulfide. This disulfide is an unreactive byproduct that will reduce your yield.

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Degas your solvents before use to remove dissolved oxygen. The use of freshly distilled or high-purity thiophene-2-thiol is also recommended.

• Poor Solubility of Reactants: As you scale up, ensuring all reactants are in solution can become more challenging. If the sodium salt of chloroacetic acid or the thiolate are not fully dissolved, the reaction will be slow and incomplete.

  • Solution: Choose an appropriate solvent system. While water is a common solvent for this reaction, a co-solvent like ethanol or isopropanol can improve the solubility of the organic reactants. Ensure vigorous stirring to maintain a homogenous mixture.

• Sub-optimal Reaction Temperature: The reaction rate is temperature-dependent. If the temperature is too low, the reaction may be sluggish. If it's too high, you might promote side reactions.

  • Solution: The reaction is typically exothermic. For larger batches, it's important to control the temperature. A common approach is to add the chloroacetic acid solution portion-wise to the thiolate solution while monitoring the internal temperature, maintaining it in a range of 50-70°C.

Question 2: The final product is discolored (yellow or brown). What causes this and how can I obtain a purer, off-white product?

Answer:

Discoloration in the final product is a common issue and can be caused by several factors:

• Presence of Oxidized Byproducts: As mentioned, the formation of the disulfide byproduct can impart a yellow color to the crude product.

• Thermal Degradation: Thiophene-containing compounds can be sensitive to high temperatures. Prolonged heating during reaction or workup can lead to decomposition and the formation of colored impurities.

• Residual Starting Material: Impurities in the starting thiophene-2-thiol can also contribute to discoloration.

Solutions for obtaining a pure product:

• Purification by Crystallization: This is the most effective method for purifying 2-(thiophen-2-ylthio)acetic acid on a larger scale. A common procedure involves dissolving the crude product in a hot solvent (e.g., a mixture of toluene and heptane or water with a co-solvent) and allowing it to cool slowly. The pure product will crystallize out, leaving the impurities in the mother liquor.

• Charcoal Treatment: Before crystallization, you can treat the solution of the crude product with activated charcoal to adsorb colored impurities.

• Control of Reaction Temperature: Careful control of the reaction temperature to avoid overheating is crucial. For exothermic reactions, a controlled addition rate of one of the reactants is a standard scale-up practice to manage the heat generated.[2][3]

Question 3: I'm observing an insoluble material in my reaction mixture. What could it be?

Answer:

The presence of an insoluble material could be due to a few reasons:

• Incomplete Dissolution of Base or Salts: At larger scales, ensuring complete dissolution of the base (e.g., NaOH pellets) or the sodium salt of chloroacetic acid can be challenging.

  • Solution: Use a powdered or flake form of the base for faster dissolution. Ensure adequate mixing and consider using a solvent system that better solubilizes all components.

• Polymerization: Thiophene and its derivatives can be prone to polymerization under certain conditions, although this is less common in this specific reaction.

  • Solution: Maintaining a controlled temperature and avoiding highly acidic or basic conditions (outside of the intended reaction stoichiometry) can help prevent polymerization.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stoichiometry for the reactants?

A1: Typically, a slight excess of the chloroacetic acid (e.g., 1.05 to 1.1 equivalents) is used to ensure complete consumption of the more valuable thiophene-2-thiol. The amount of base should be sufficient to deprotonate both the thiol and the carboxylic acid of the product, so at least 2.0 equivalents are required.

Q2: What is the best solvent for this reaction at scale?

A2: Water is a common and environmentally friendly solvent. However, to improve solubility, a co-solvent like ethanol or isopropanol can be beneficial. The choice of solvent may also influence the ease of product isolation and purification.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). For TLC, a sample of the reaction mixture can be acidified and extracted with an organic solvent to spot against the starting material. For HPLC, a small aliquot can be diluted and analyzed to track the disappearance of the starting thiol and the appearance of the product. An example of a reverse-phase HPLC method for a similar compound, 2-thiopheneacetic acid, uses a mobile phase of acetonitrile and water with a phosphoric acid modifier.[4]

Q4: What are the key safety considerations when handling thiophene-2-thiol?

A4: Thiophene-2-thiol has a strong, unpleasant odor and is a skin and eye irritant.[5] It is also air-sensitive. Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. For larger quantities, consider using a closed system to minimize exposure. It is also flammable, so keep it away from ignition sources.[5]

Q5: What are the critical parameters to control during scale-up?

A5: The most critical parameters to control during scale-up are:

• Temperature: The S-alkylation reaction is exothermic. As the reaction volume increases, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[6] Careful control of the addition rate of reactants and efficient cooling are essential to prevent a runaway reaction.

• Mixing: Efficient mixing is crucial to ensure homogeneity, facilitate heat transfer, and prevent localized "hot spots." The type and speed of the agitator become important considerations at a larger scale.

• Purity of Starting Materials: The purity of the starting materials will directly impact the purity of the final product and the impurity profile. Using high-purity thiophene-2-thiol and chloroacetic acid is recommended for preclinical batches.

Experimental Protocols

Protocol 1: Scale-up Synthesis of 2-(Thiophen-2-ylthio)acetic Acid (Illustrative Example)

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles	Equivalents
Thiophene-2-thiol	116.20	116.2	1.0	1.0
Chloroacetic acid	94.50	104.0	1.1	1.1
Sodium hydroxide	40.00	88.0	2.2	2.2
Water	18.02	1000 mL	-	-
Toluene	92.14	As needed	-	-
Heptane	100.21	As needed	-	-

Procedure:

• Reaction Setup: In a suitable reactor equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve sodium hydroxide (88.0 g, 2.2 mol) in water (500 mL).

• Thiolate Formation: Under a nitrogen atmosphere, add thiophene-2-thiol (116.2 g, 1.0 mol) to the sodium hydroxide solution. Stir until a clear solution is obtained. A slight exotherm may be observed.

• Addition of Chloroacetic Acid: In a separate vessel, dissolve chloroacetic acid (104.0 g, 1.1 mol) in water (500 mL). Slowly add this solution to the thiolate solution via the addition funnel over a period of 1-2 hours, while maintaining the internal temperature between 50-60°C.

• Reaction Monitoring: After the addition is complete, continue stirring at 60°C for another 2-3 hours. Monitor the reaction progress by TLC or HPLC until the thiophene-2-thiol is consumed.

• Workup: Cool the reaction mixture to room temperature. Acidify the mixture to a pH of ~2 with concentrated hydrochloric acid. The product will precipitate as a solid.

• Isolation: Filter the solid product and wash it with cold water.

• Purification by Crystallization: Transfer the crude solid to a clean reactor. Add a suitable solvent mixture (e.g., toluene/heptane 1:1) and heat to reflux until the solid dissolves. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to complete crystallization.

• Drying: Filter the purified crystals, wash with cold heptane, and dry under vacuum to a constant weight.

Protocol 2: HPLC Method for Purity Analysis (Starting Point)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water with 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Note: This is a general starting point and may require optimization for your specific system and impurity profile.

Visualizing the Workflow

Sources

• 1. fauske.com [fauske.com]
• 2. amarequip.com [amarequip.com]
• 3. 2-Thiopheneacetic acid | SIELC Technologies [sielc.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. catsci.com [catsci.com]
• 6. The Scale-Up Process Of Pharmaceutical Processes [senieer.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-(Thiophen-2-ylthio)acetic Acid and 2-Thiopheneacetic Acid for Drug Discovery Professionals

This guide provides an in-depth comparative analysis of 2-(thiophen-2-ylthio)acetic acid and its structural analogue, 2-thiopheneacetic acid. We will explore their distinct physicochemical properties, synthetic pathways, and known biological activities to inform their strategic application in pharmaceutical research and development. The core structural difference—the presence of a thioether linkage—imparts significant changes in molecular characteristics, suggesting divergent potentials as bioactive scaffolds.

Introduction: Two Scaffolds, Distinct Potential

At first glance, 2-thiopheneacetic acid and 2-(thiophen-2-ylthio)acetic acid share a common thiophene-derived core, a privileged scaffold in medicinal chemistry. However, the introduction of a flexible and polarizable thioether (-S-) bridge in 2-(thiophen-2-ylthio)acetic acid fundamentally alters its three-dimensional structure, electronics, and metabolic profile compared to the direct carbon-carbon linkage in 2-thiopheneacetic acid.

2-Thiopheneacetic acid is a well-established and extensively studied intermediate, recognized primarily as a key building block for semi-synthetic cephalosporin antibiotics, including cefaloridine and cefalotin.[1] Its rigid structure has been exploited in the design of various enzyme inhibitors and antimicrobial agents.

2-(Thiophen-2-ylthio)acetic acid is a less-characterized molecule, but it belongs to the aryl thioalkanoic acid class. This structural motif is critical in modern drug design. For instance, the related compound (S)-3-(thiophen-2-ylthio)butanoic acid is a pivotal intermediate in the synthesis of Dorzolamide, a potent carbonic anhydrase inhibitor used to treat glaucoma. This highlights the potential of the thiophenethio-alkanoic acid scaffold to produce highly specific enzyme inhibitors.

Figure 1. Chemical structures of 2-thiopheneacetic acid (left) and 2-(thiophen-2-ylthio)acetic acid (right).

Comparative Physicochemical Properties

The physicochemical differences between these two molecules are critical for predicting their pharmacokinetic and pharmacodynamic profiles. The thioether linkage increases the molecular weight and alters key descriptors like lipophilicity (LogP) and acidity (pKa).

Property	2-Thiopheneacetic Acid	2-(Thiophen-2-ylthio)acetic Acid	Rationale for Difference
CAS Number	1918-77-0[2]	7342-42-9[3]	Different chemical entities.
Molecular Formula	C₆H₆O₂S[4]	C₆H₆O₂S₂	Addition of a second sulfur atom.
Molecular Weight	142.18 g/mol [4]	174.24 g/mol	Increased atomic mass from the thioether sulfur.
Appearance	White to light brown crystalline powder[2]	Data not widely available; predicted to be a solid.	---
Melting Point	63-64 °C[2]	Data not widely available.	The larger, more polarizable thioether may alter crystal packing.
pKa (Predicted)	~4.23[2]	Predicted to be slightly lower (~3.5-4.0)	The electron-withdrawing nature of the thioether can increase the acidity of the carboxylic acid.
Solubility	Soluble in water, ethanol, ether[2]	Data not widely available; likely soluble in polar organic solvents.	The additional sulfur may slightly decrease water solubility but maintain organic solubility.

Synthesis and Chemical Reactivity

The synthetic routes to these compounds are distinct, reflecting their structural differences. 2-Thiopheneacetic acid is typically synthesized from thiophene or its derivatives, while 2-(thiophen-2-ylthio)acetic acid is formed by creating a new carbon-sulfur bond.

Synthesis of 2-Thiopheneacetic Acid

Multiple scalable routes exist. A common laboratory and industrial method involves the Friedel-Crafts acylation of thiophene with 2-chloroacetyl chloride, followed by a Favorskii rearrangement under basic conditions to yield the final product.[5] Another approach is the direct oxidation of 2-thiophene ethanol.[6]

Synthesis of 2-(Thiophen-2-ylthio)acetic Acid

A representative synthesis involves the nucleophilic substitution reaction between a thiophenethiol and a haloacetic acid. Specifically, 2-thiophenethiol can be deprotonated with a base (e.g., sodium hydroxide) to form the thiolate anion, which then acts as a nucleophile to displace the halide from a salt of a haloacetic acid, such as sodium chloroacetate. This S-alkylation reaction is a standard and efficient method for forming thioether bonds.[7]

Caption: Comparative synthetic pathways for the two thiophene derivatives.

Comparative Biological Activity and Potential Mechanisms

The structural divergence strongly implies different biological targets and activities.

2-Thiopheneacetic Acid: The primary application of this scaffold is in the development of antimicrobial and anti-inflammatory agents.

• Antimicrobial: As a precursor to cephalosporins, its role is well-established.[1] Furthermore, novel amide derivatives of 2-thiopheneacetic acid have demonstrated significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria.

• Anti-inflammatory/Anticancer: Recent research has identified derivatives of 2-thiopheneacetic acid as potent and selective inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1). This enzyme is a key player in the inflammatory cascade and is overexpressed in several cancers. Inhibition of mPGES-1 reduces the production of pro-inflammatory prostaglandin E₂, making this scaffold highly attractive for developing next-generation anti-inflammatory drugs and cancer therapeutics.

2-(Thiophen-2-ylthio)acetic Acid: While direct biological data is sparse, the thioether linkage is a key feature in many potent enzyme inhibitors.

• Enzyme Inhibition: The thioether moiety can act as a hydrogen bond acceptor and its flexibility allows it to adapt to the contours of an enzyme's active site. As noted, a closely related structure is an intermediate for the carbonic anhydrase inhibitor Dorzolamide. This suggests that 2-(thiophen-2-ylthio)acetic acid could be a valuable starting point for inhibitors of other enzymes, particularly metalloenzymes where the sulfur atom can coordinate with a metal cofactor.

• General Activities: Thiol-containing compounds are often explored for their antioxidant, anti-inflammatory, and antimicrobial properties, presenting a broad field for future investigation.

Caption: Mechanism of action for 2-thiopheneacetic acid derivatives as mPGES-1 inhibitors.

Experimental Protocol: Comparative Antimicrobial Screening

To provide actionable data for drug development professionals, a robust, head-to-head comparison is essential. The following protocol outlines a standard Minimum Inhibitory Concentration (MIC) assay to evaluate and compare the antibacterial potential of both compounds.

Objective: To determine the MIC of 2-thiopheneacetic acid and 2-(thiophen-2-ylthio)acetic acid against representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria.

Methodology:

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve each test compound in dimethyl sulfoxide (DMSO) to a final concentration of 10 mg/mL.

  • Prepare a stock solution of a reference antibiotic (e.g., amoxicillin) in the same manner.

• Bacterial Culture Preparation:

  • Inoculate Mueller-Hinton Broth (MHB) with a single colony of S. aureus and E. coli.

  • Incubate at 37°C until the culture reaches the logarithmic growth phase (turbidity equivalent to a 0.5 McFarland standard).

  • Dilute the bacterial suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Microdilution Assay:

  • Dispense 100 µL of MHB into all wells of a 96-well microtiter plate.

  • Add 100 µL of the compound stock solution to the first well of a row and perform a 2-fold serial dilution across the plate.

  • Inoculate each well with 10 µL of the prepared bacterial suspension.

  • Include a positive control (bacteria, no compound) and a negative control (broth only) for each plate.

• Incubation and Analysis:

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the MIC, defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Rationale: This direct comparison provides clear, quantitative data on the relative antibacterial potency of the two scaffolds, informing which may be a more promising starting point for developing novel antibiotics.

Caption: Experimental workflow for the Minimum Inhibitory Concentration (MIC) assay.

Conclusion and Future Outlook

This comparative guide demonstrates that while 2-thiopheneacetic acid and 2-(thiophen-2-ylthio)acetic acid are structurally related, the insertion of a thioether bridge creates a chemically and biologically distinct entity.

• 2-Thiopheneacetic Acid remains a highly valuable, well-understood scaffold, particularly for developing new anti-inflammatory and anticancer agents through the inhibition of targets like mPGES-1. Its rigid framework is ideal for creating specific pharmacophores.

• 2-(Thiophen-2-ylthio)acetic Acid represents a less-explored but promising scaffold. Its inherent flexibility and the electronic properties of the thioether linkage suggest significant potential in the design of novel enzyme inhibitors.

For drug development professionals, the choice between these scaffolds depends on the therapeutic target. For established pathways where rigid analogues have shown promise, 2-thiopheneacetic acid is a logical choice. For novel enzyme targets, particularly those requiring flexible ligands or interaction with sulfur, 2-(thiophen-2-ylthio)acetic acid offers an exciting and underexplored starting point for a fragment-based or lead discovery campaign. Further investigation into its biological activities is strongly warranted.

References

• Google Patents. (2013). Method for synthesizing 2-thiophene acetic acid through 2-thiophene alcohol. (CN102977073A). (URL: )

• Shah, B. A., et al. (2024). Harnessing radical mediated reactions of thioacids for organic synthesis. RSC Chemical Communications. (URL: [Link])

• Wikipedia. (n.d.). Thioacetic acid. (URL: [Link])

• Patsnap Eureka. (n.d.). Method for preparing 2- acetylthiophene. (URL: [Link])

• Angene Chemical. (n.d.). 2-(Thiophen-2-yl)acetic acid (CAS# 1918-77-0). (URL: [Link])

• Science of Synthesis. (n.d.). Product Class 8: Thiocarboxylic S-Acids, Selenocarboxylic Se-Acids, Tellurocarboxylic Te-Acids, and Derivatives. (URL: [Link])

• PubChem. (n.d.). 2-Thiopheneacetic acid. (URL: [Link])

• Indian Academy of Sciences. (n.d.). Synthetic access to thiols: A review. (URL: [Link])

• ResearchGate. (2012). Improved synthesis of thiophene-2-acetic acid. (URL: [Link])

• Google Patents. (2020). Synthetic method of 2-thiopheneacetic acid. (CN111205266A). (URL: )

• Wikipedia. (n.d.). Thiophene-2-acetic acid. (URL: [Link])

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• 2. 2-Thiopheneacetic acid | 1918-77-0 [chemicalbook.com]
• 3. 7342-42-9|2-(Thiophen-2-ylthio)acetic acid|BLD Pharm [bldpharm.com]
• 4. 2-Thiopheneacetic acid | C6H6O2S | CID 15970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN111205266A - Synthetic method of 2-thiopheneacetic acid - Google Patents [patents.google.com]
• 6. CN102977073A - Method for synthesizing 2-thiophene acetic acid through 2-thiophene alcohol - Google Patents [patents.google.com]
• 7. Harnessing radical mediated reactions of thioacids for organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00123D [pubs.rsc.org]

A Comparative Guide to the Biological Activity of Thiophene, Furan, and Thiazole Analogs

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a pivotal decision that profoundly shapes the pharmacological profile of a potential drug candidate. Among the five-membered aromatic heterocycles, thiophene, furan, and thiazole are frequently employed as foundational building blocks.[1] Their structural similarities, juxtaposed with distinct electronic and physicochemical properties, render them classic examples of bioisosteres—substituents or groups with analogous physical or chemical characteristics that can impart similar biological properties to a compound.[2] This guide presents an objective, data-driven comparison of thiophene, furan, and thiazole analogs across key biological activities, offering insights to inform the rational design and optimization of these critical pharmacophores in drug discovery.

The Tale of Three Heterocycles: Physicochemical Properties at a Glance

The fundamental differences between furan, thiophene, and thiazole analogs originate from the nature of their respective heteroatoms. The substitution of oxygen in furan with sulfur in thiophene, or the inclusion of a nitrogen atom in the thiazole ring, imparts distinct electronic and physicochemical properties that significantly influence their biological activities and metabolic stability.[3]

Feature	Furan	Thiophene	Thiazole	Significance in Drug Design
Heteroatom(s)	Oxygen	Sulfur	Sulfur and Nitrogen	Influences electronegativity, hydrogen bonding capacity, and metabolic stability.
Electronegativity of Heteroatom(s)	Higher (Oxygen)	Lower (Sulfur)	Nitrogen is highly electronegative.	The higher electronegativity of oxygen in furan makes it a better hydrogen bond acceptor, which can be crucial for receptor binding.[3]
Aromaticity	Lower	Higher	Intermediate	Aromaticity influences reactivity and interactions with biological targets (e.g., π-π stacking). The order is generally Benzene > Thiophene > Pyrrole > Furan.[3]
Polarity	More Polar	Less Polar	Polar	Affects solubility and the ability to cross biological membranes.
Hydrogen Bonding Capability	Oxygen can act as a hydrogen bond acceptor.	Sulfur is a weaker hydrogen bond acceptor.[2]	The nitrogen atom can act as a hydrogen bond acceptor.	Crucial for drug-receptor interactions.
Metabolic Stability	Generally considered less stable and can be metabolized to reactive intermediates.	Generally considered more metabolically stable.[2]	Stability is variable depending on the substitution pattern.	Influences the half-life and potential toxicity of a drug.

Comparative Biological Activities: A Data-Driven Analysis

Thiophene, furan, and thiazole moieties are integral components of numerous compounds with demonstrated anticancer, antimicrobial, and anti-inflammatory effects.[4][5][6] The choice of a specific heterocycle can significantly modulate the potency and selectivity of a drug candidate.

Anticancer Activity: A Context-Dependent Superiority

Both furan and thiophene moieties have been incorporated into a multitude of compounds exhibiting cytotoxic effects against various cancer cell lines.[2] Similarly, thiazole derivatives have emerged as a well-explored scaffold for generating molecules with potential anticancer properties.[7] Studies indicate that thiophene analogs can bind to various cancer-specific protein targets, with the nature and location of substitutions influencing their interactions.[7] The essential anticancer mechanisms for thiophene derivatives include the inhibition of topoisomerase and tyrosine kinase, tubulin interaction, and apoptosis induction through the activation of reactive oxygen species.[4]

The presented data suggests that the superiority of one heterocycle over another in anticancer activity is highly context-dependent, influenced by other substituents and the specific cancer cell line being targeted.[2] For instance, in a series of chalcone derivatives, the furan-containing compound showed slightly better activity against A549 and HepG2 cell lines compared to its thiophene counterpart.[2] Conversely, in a pyrazole series, the thiophene analog demonstrated superior potency against the A549 cell line.[2] Thiazole derivatives have also shown significant anticancer activity, with some compounds being more active against human lung adenocarcinoma (A549) and rat glioma (C6) cell lines when the thiazole ring is incorporated.[8]

Table 2: Comparative In Vitro Anticancer Activity (IC50 in µM)

Compound Series	Furan Analog	Thiophene Analog	Thiazole Analog	Cancer Cell Line	Reference
Carboxamide Derivatives	15.2 ± 1.1	5.46 ± 0.45	-	Hep3B	[9]
Chalcone Derivatives	8.5 ± 0.7	10.2 ± 0.9	-	A549	[2]
Pyrazole Derivatives	25.1 ± 2.3	12.8 ± 1.1	-	A549	[2]
Phenyl-Thiazole Derivatives	-	-	1.25 ± 0.11	MCF-7	[10]

Note: The data presented is a compilation from multiple sources and is intended for comparative purposes. The specific molecular structures of the analogs within each series differ.

Antimicrobial Activity: Thiophene and Thiazole Often Take the Lead

In comparative studies of antimicrobial activity, thiophene and thiazole analogs have often demonstrated superior performance.[3][6] For example, certain thiophene derivatives have shown potent activity as antibiotics.[3] Thiazole derivatives are also known for their wide range of antimicrobial effects, including antibacterial and antifungal properties.[6][11] Furan is a key component in drugs like Nitrofurantoin, an antibiotic used for urinary tract infections, where the furan ring is central to the drug's mechanism of action.[3][12]

The antimicrobial activity of these compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents visible growth of a microorganism.[12]

Table 3: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound/Derivative	Furan Analog	Thiophene Analog	Thiazole Analog	Microorganism	Reference
Nitro-substituted	1.5625	-	-	Staphylococcus aureus	[12]
Rhodanine derivative	2-4	-	-	MRSA	[12]
Carboxamide derivative	-	0.9-7.0	-	E. coli, S. aureus, C. albicans	[13]
Pyrazolyl-thiazole derivative	-	12.5	6.25	Escherichia coli	[14]
Biphenylthiazole analog	-	-	6.25	MRSA	[6]

Note: This table provides examples and is not an exhaustive list. Direct comparison is challenging due to variations in compound structures and testing methodologies.

Anti-inflammatory Activity: A Race for Selectivity

Furan, thiophene, and thiazole scaffolds have all been successfully utilized to develop potent anti-inflammatory agents, often targeting cyclooxygenase (COX) enzymes.[2][15] The furanone derivative Rofecoxib, although withdrawn from the market, demonstrated exceptionally high selectivity for COX-2.[2] Thiophene-based compounds have also been shown to be potent and selective COX-2 inhibitors.[2] Thiazole derivatives have been investigated as anti-inflammatory agents targeting both acute and chronic inflammation, with some showing potent inhibition of lipoxygenase (LOX) and COX enzymes.[15][16]

The choice between these heterocycles for designing anti-inflammatory agents often depends on the desired level of selectivity and the overall physicochemical properties of the target molecule.[2]

Table 4: Comparative Anti-inflammatory Activity

Compound Series	Furan Analog	Thiophene Analog	Thiazole Analog	Target/Model	Key Finding	Reference
Diaryl Heterocycles	High COX-2 Selectivity	Potent COX-2 Inhibition	-	COX-1/COX-2 Enzymes	Both scaffolds can yield potent and selective inhibitors.	[2]
Thiazolyl-carbonyl-thiosemicarbazides	-	-	Potent Inhibition	Turpentine oil-induced inflammation	Lowered bone marrow acute phase response and oxidative stress.	[17]
Amino-aryl thiazoles	-	-	Potent 5-LOX Inhibition	5-LOX enzyme	Some derivatives showed higher inhibitory effect than the standard drug Zileuton.	[16]

Experimental Protocols for Biological Evaluation

To ensure the reproducibility and validity of experimental findings, detailed methodologies are crucial. Below are generalized protocols for key experiments used to assess the biological activities of thiophene, furan, and thiazole analogs.

In Vitro Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method for assessing cell metabolic activity, which reflects the number of viable cells.[2]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.[12]

Step-by-Step Methodology:

• Compound Preparation: Prepare a series of twofold dilutions of the test compounds in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate.

• Bacterial Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to each well containing the diluted compounds. Include a growth control (broth + inoculum) and a sterility control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema Model

This is a widely used preclinical model to evaluate the acute anti-inflammatory activity of new substances.[18]

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate rodents (e.g., Wistar rats) for at least one week before the experiment.

• Compound Administration: Administer the test compound or vehicle control orally or intraperitoneally to the animals. A standard anti-inflammatory drug (e.g., Indomethacin) is used as a positive control.

• Induction of Inflammation: After a specific time (e.g., 1 hour) post-compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Visualizing the Concepts

To further illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: The fundamental relationship between chemical structure and biological activity.

Conclusion: A Strategic Choice in Drug Design

The bioisosteric replacement of a furan with a thiophene or thiazole ring, or vice versa, is a well-established strategy in medicinal chemistry to modulate the biological activity and pharmacokinetic properties of a lead compound. [2]This guide has provided a comparative overview of these three important heterocycles in anticancer, antimicrobial, and anti-inflammatory assays. The data presented indicates that no single heterocycle is universally superior.

The choice between a furan, thiophene, or thiazole core should be made on a case-by-case basis, considering the specific biological target, the desired activity profile, and the overall molecular context. Thiophene analogs, in some instances, have demonstrated enhanced metabolic stability and antimicrobial potency. [2]Conversely, furan-containing compounds have shown excellent efficacy as anticancer and highly selective anti-inflammatory agents. [2]Thiazole-containing compounds have shown broad and potent antimicrobial and anti-inflammatory activities. [6][17]Ultimately, a thorough understanding of the structure-activity relationships and the application of robust experimental validation are paramount to successfully harnessing the therapeutic potential of these versatile heterocyclic scaffolds.

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A Comparative Guide to Validated HPLC Methods for the Quantification of 2-(thiophen-2-ylthio)acetic acid

In the landscape of pharmaceutical development and chemical analysis, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 2-(thiophen-2-ylthio)acetic acid, a molecule of interest due to its thiophene moiety—a common scaffold in medicinal chemistry—requires robust analytical methods for its determination in various matrices.[1][][3][4] This guide provides an in-depth comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-(thiophen-2-ylthio)acetic acid against other analytical techniques, supported by experimental data and procedural rationale.

The Analytical Imperative for 2-(thiophen-2-ylthio)acetic acid

The structural features of 2-(thiophen-2-ylthio)acetic acid, namely the UV-active thiophene ring and the acidic carboxylic group, guide the selection of an appropriate analytical methodology. HPLC with UV detection emerges as a primary candidate due to its specificity, sensitivity, and the widespread availability of the instrumentation in quality control and research laboratories.[5][6]

A Validated Reversed-Phase HPLC-UV Method: The Gold Standard

A dedicated reversed-phase HPLC method with UV detection stands as a reliable and validated approach for the quantification of 2-(thiophen-2-ylthio)acetic acid. The selection of each parameter in this method is a deliberate choice to ensure accuracy, precision, and robustness, in line with the International Council for Harmonisation (ICH) guidelines.[7][8]

Method Parameters and Rationale

Parameter	Specification	Rationale
Column	C18 (250 mm x 4.6 mm, 5 µm)	The non-polar C18 stationary phase provides excellent retention for the moderately non-polar 2-(thiophen-2-ylthio)acetic acid through hydrophobic interactions.
Mobile Phase	Acetonitrile:Water (with 0.1% Phosphoric Acid), Gradient Elution	Acetonitrile is a common organic modifier providing good peak shape. Phosphoric acid is added to suppress the ionization of the carboxylic acid group, leading to better retention and symmetrical peaks. A gradient elution ensures the timely elution of the analyte while maintaining good resolution from any potential impurities.[9]
Flow Rate	1.0 mL/min	A standard flow rate that provides a balance between analysis time and chromatographic efficiency.
Detection	UV at 240 nm	The thiophene ring exhibits strong UV absorbance, and 240 nm is a common wavelength for detecting such structures, offering high sensitivity.[10]
Injection Volume	10 µL	A small injection volume minimizes potential band broadening.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.

Method Validation: A Pillar of Trustworthiness

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[6][11] The validation of the proposed HPLC method for 2-(thiophen-2-ylthio)acetic acid would encompass the following parameters as stipulated by ICH guidelines:[5][7][8]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products. This is typically demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank and placebo samples.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. For this method, a linear range of 10-150 µg/mL is expected, with a correlation coefficient (r²) of ≥ 0.999.[11]

• Accuracy: The closeness of test results to the true value. This is assessed by spike-recovery studies at multiple concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with an acceptance criterion of 98-102% recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at two levels:

  • Repeatability (Intra-day precision): The precision over a short interval of time with the same analyst and equipment.

  • Intermediate Precision (Inter-day precision): The precision within the same laboratory but on different days, with different analysts, and/or different equipment. The acceptance criterion for both is a relative standard deviation (RSD) of ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy. These are often determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[6]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Comparative Analysis with Alternative Techniques

While HPLC-UV is a robust and accessible method, other techniques can be employed for the quantification of 2-(thiophen-2-ylthio)acetic acid, each with its own set of advantages and disadvantages.

Analytical Technique	Principle	Advantages	Disadvantages
HPLC-MS	Separation by HPLC followed by detection using mass spectrometry.	Higher sensitivity and selectivity, provides structural information for impurity identification.[12]	Higher cost of instrumentation and maintenance, can be susceptible to matrix effects.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass spectrometry detection.	Excellent for volatile and thermally stable compounds, provides high sensitivity and structural information.[13]	Requires derivatization for non-volatile compounds like 2-(thiophen-2-ylthio)acetic acid, which adds a step to the sample preparation and can introduce variability.
Capillary Zone Electrophoresis (CZE)	Separation based on the differential migration of ions in an electric field.	High separation efficiency, small sample volume requirements.[14]	Can have lower reproducibility compared to HPLC, lower sensitivity for some analytes.
UV-Vis Spectrophotometry	Direct measurement of UV absorbance of the analyte in a solution.	Simple, rapid, and inexpensive.	Lacks specificity; can be prone to interference from other UV-absorbing compounds in the sample matrix.

Experimental Protocols

Protocol 1: Validated HPLC-UV Method for Quantification of 2-(thiophen-2-ylthio)acetic acid

• Preparation of Standard Solution (100 µg/mL): Accurately weigh 10 mg of 2-(thiophen-2-ylthio)acetic acid reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Preparation of Sample Solution: Prepare the sample to obtain a final concentration of approximately 100 µg/mL of 2-(thiophen-2-ylthio)acetic acid in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 (250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: Acetonitrile:Water (with 0.1% Phosphoric Acid) in a gradient program.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 240 nm

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

• Procedure: Inject the standard and sample solutions into the chromatograph and record the peak areas.

• Calculation: Calculate the concentration of 2-(thiophen-2-ylthio)acetic acid in the sample using the following formula:

  Concentration (µg/mL) = (Areasample / Areastandard) * Concentrationstandard

Protocol 2: Linearity Study

• Preparation of Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the reference standard and dissolve in 100 mL of the mobile phase.

• Preparation of Calibration Standards: Prepare a series of calibration standards ranging from 10 to 150 µg/mL by diluting the stock solution with the mobile phase.

• Procedure: Inject each calibration standard in triplicate and record the peak areas.

• Analysis: Plot a graph of the mean peak area versus concentration and perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Visualizing the Workflow

Caption: Workflow for the validation of an HPLC method.

Conclusion

The validated reversed-phase HPLC-UV method presented herein offers a robust, reliable, and accessible approach for the routine quantification of 2-(thiophen-2-ylthio)acetic acid. Its performance, benchmarked against ICH guidelines, ensures data of high quality and integrity. While alternative methods like HPLC-MS and GC-MS provide higher sensitivity and structural information, their complexity and cost may not be justifiable for routine quality control. The choice of analytical method should always be guided by the specific requirements of the analysis, including the nature of the sample, the required sensitivity, and the available resources.

References

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• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines. Retrieved from [Link]

• Shimadzu. (n.d.). Various Analysis Techniques for Organic Acids and Examples of Their Application. Retrieved from [Link]

• Frontiers in Chemistry. (2020). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Retrieved from [Link]

• ResearchGate. (2014). Development and validation of analytical methodologies for measurement of a tiophene derivative in microemulsion systems. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 2-Thiopheneacetic acid. Retrieved from [Link]

• Heyen, S., Scholz-Böttcher, B. M., Rabus, R., & Wilkes, H. (2020). Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. PMC. Retrieved from [Link]

• Soria, A. C., Sanz, J., & Martínez-Castro, I. (n.d.). COMPARISON OF THREE METHODS TO ANALYZE NON- AROMATIC ORGANIC ACIDS IN HONEY. Retrieved from [Link]

• Zhao, X., et al. (2019). Quantification of the Organic Acids in Hawthorn Wine: A Comparison of Two HPLC Methods. Molecules. Retrieved from [Link]

• Pawar, A., et al. (2025, August 8). Analytical method validation: ICH and USP perspectives. International Journal of Research and Review. Retrieved from [Link]

• Journal of Quality System Compliance. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Retrieved from [Link]

• Google Patents. (n.d.). CN105906604B - A kind of synthetic method of 2 thiophene acetic acid.

• World Journal of Advanced Research and Reviews. (2025, June 1). Synthesis, Characterization of thiophene derivatives and its biological applications. Retrieved from [Link]

• ResearchGate. (n.d.). A validated HPLC method for estimation of contents of free acetic acid in drug substances. Retrieved from [Link]

• Research & Reviews: Journal of Medicinal & Organic Chemistry. (2022, October 27). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Retrieved from [Link]

• Journal of Pharmaceutical Analysis. (2024, November 15). A Quantitative Reliable RP-HPLC Method Development and Validation for the Monitoring of Acetic Acid in Lacosamide Anti Epilepsy Drug. Retrieved from [Link]

• MDPI. (2021). A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma. Retrieved from [Link]

• PubMed. (2021, September 8). A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Referencing NMR Data with Predicted Spectra for Thiophene Compounds

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of novel thiophene-containing molecules is a critical step in the discovery pipeline. Thiophene and its derivatives are privileged scaffolds in a vast array of pharmaceuticals and functional materials. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for determining the precise atomic connectivity and stereochemistry of these compounds. However, the increasing complexity of molecular architectures necessitates a robust validation strategy. This guide provides an in-depth, experience-driven comparison of experimentally acquired NMR data with computationally predicted spectra, using 2-acetylthiophene as a practical example. We will explore not just the "how" but the critical "why" behind the experimental and computational choices, ensuring a self-validating workflow that enhances confidence in structural assignments.

The Indispensable Role of NMR in Thiophene Chemistry

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, presents a unique electronic environment. The positions of substituents dramatically influence the ¹H and ¹³C chemical shifts (δ) and proton-proton coupling constants (J), providing a rich dataset for structural analysis.[1] Accurate interpretation of these NMR parameters is paramount for distinguishing between isomers and confirming the outcomes of synthetic transformations.

However, manual spectral interpretation can be challenging, especially for complex substitution patterns or in the presence of overlapping signals. This is where NMR prediction software becomes an invaluable complementary tool. By generating a theoretical spectrum based on a proposed structure, chemists can rapidly assess the plausibility of their hypothesis. This guide will compare the performance of two distinct prediction approaches: a freely available, database-driven tool (NMRDB.org) and a more sophisticated, commercially available software package that often integrates multiple prediction algorithms (e.g., Mnova).

Acquiring High-Fidelity Experimental NMR Data: A Validated Protocol

The quality of the experimental data is the bedrock upon which any meaningful comparison with predicted spectra is built. Garbage in, garbage out is a particularly unforgiving maxim in spectroscopy. The following protocol for acquiring ¹H and ¹³C NMR spectra of 2-acetylthiophene is designed to yield high-resolution, unambiguous data.

Experimental Protocol: NMR Sample Preparation and Data Acquisition

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of 2-acetylthiophene. The precise amount is less critical than ensuring sufficient signal-to-noise for the ¹³C spectrum in a reasonable timeframe.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its excellent solubilizing power for a wide range of organic compounds and its relatively simple residual solvent signal.[2] It's crucial to use a high-purity solvent to avoid interfering impurity peaks.[3]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Spectrometer Setup and ¹H NMR Acquisition:

  • Insert the sample into a high-field NMR spectrometer (e.g., 400 MHz or higher). Higher field strengths provide better signal dispersion, which is critical for resolving complex coupling patterns.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, characterized by a sharp, symmetrical TMS peak.

  • Acquire a standard one-dimensional ¹H NMR spectrum with the following key parameters:

    • Pulse Angle: 30-45 degrees (to ensure a faster relaxation time and allow for a shorter experimental duration without saturating the signals).

    • Spectral Width: A range that encompasses all expected proton signals (e.g., 0-10 ppm).

    • Acquisition Time: ~2-3 seconds (to ensure good digital resolution).

    • Relaxation Delay: 1-2 seconds (to allow for sufficient relaxation of the protons between scans).

    • Number of Scans: 8-16 scans (to achieve a good signal-to-noise ratio).

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C nucleus frequency.

  • Acquire a proton-decoupled ¹³C NMR spectrum. This simplifies the spectrum to single lines for each unique carbon atom.

  • Key parameters:

    • Spectral Width: 0-200 ppm.

    • Acquisition Time: ~1-2 seconds.

    • Relaxation Delay: 2 seconds.

    • Number of Scans: 1024 or more, depending on the sample concentration, to achieve adequate signal-to-noise.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

  • Phase the spectra to obtain pure absorption lineshapes.

  • Calibrate the chemical shift axis using the TMS signal at 0.00 ppm for both ¹H and ¹³C spectra.

  • Integrate the ¹H signals to determine the relative number of protons.

  • Analyze the multiplicity and coupling constants (J-values) in the ¹H spectrum.

The Computational Counterpart: Predicting NMR Spectra

NMR prediction software employs various methodologies, ranging from empirical database lookups (HOSE codes) and increment-based methods to more computationally intensive quantum mechanical calculations (Density Functional Theory, DFT).[4][5][6] For this guide, we will utilize two accessible approaches.

Workflow for NMR Prediction

The general workflow for predicting an NMR spectrum is straightforward and can be visualized with the following diagram:

Caption: Workflow for NMR spectra prediction and cross-referencing.

Protocol 1: Prediction using NMRDB.org

• Navigate to the NMRDB.org website.[7]

• Use the provided chemical structure editor to draw 2-acetylthiophene.

• Click "Calculate spectrum."

• The platform will display the predicted ¹H and ¹³C NMR spectra, including tables of chemical shifts and coupling constants.

Protocol 2: Prediction using Mnova

• Open the Mnova software.[4]

• Draw the 2-acetylthiophene structure in the molecular editor.

• Navigate to the "Prediction" menu and select "Predict ¹H and ¹³C."

• The software will generate the predicted spectra, often allowing for the selection of different prediction algorithms (e.g., HOSE-based, machine learning).[4]

The Moment of Truth: Comparing Experimental and Predicted Data

The core of this guide lies in the objective comparison of the data. The following tables summarize the experimental ¹H and ¹³C NMR data for 2-acetylthiophene in CDCl₃ and the corresponding predicted values from NMRDB.org and Mnova.

Table 1: ¹H NMR Data Comparison for 2-Acetylthiophene

Proton	Experimental δ (ppm)	Experimental J (Hz)	NMRDB.org Predicted δ (ppm)	Mnova Predicted δ (ppm)	Δδ (NMRDB.org)	Δδ (Mnova)
H3	~7.69	dd, J = 3.8, 1.1	7.65	7.72	0.04	-0.03
H4	~7.12	dd, J = 4.9, 3.8	7.10	7.15	0.02	-0.03
H5	~7.67	dd, J = 4.9, 1.1	7.61	7.69	0.06	-0.02
-COCH₃	~2.56	s	2.50	2.55	0.06	0.01

Note: Experimental data sourced from multiple spectral databases.[2]

Table 2: ¹³C NMR Data Comparison for 2-Acetylthiophene

Carbon	Experimental δ (ppm)	NMRDB.org Predicted δ (ppm)	Mnova Predicted δ (ppm)	Δδ (NMRDB.org)	Δδ (Mnova)
C2	~144.5	143.8	144.2	0.7	0.3
C3	~133.8	132.5	133.5	1.3	0.3
C4	~128.2	128.0	128.1	0.2	0.1
C5	~132.6	131.9	132.4	0.7	0.2
-COCH₃	~190.8	190.1	190.5	0.7	0.3
-COCH₃	~26.8	26.5	26.7	0.3	0.1

Note: Experimental data sourced from multiple spectral databases.[2]

Interpreting the Discrepancies: A Scientist's Perspective

From the tables, it is evident that both prediction tools provide a remarkably good approximation of the experimental data. The advanced algorithms in Mnova generally show a slightly higher accuracy, with smaller deviations (Δδ) from the experimental values. This is likely due to the use of more sophisticated models, including machine learning approaches trained on vast spectral libraries.[4]

However, it is crucial to understand the potential sources of error and not treat predicted spectra as infallible.

• Solvent Effects: Prediction algorithms may not fully account for the specific interactions between the solute and the solvent, which can influence chemical shifts.[8][9] While some advanced software allows for the selection of a solvent, the accuracy of this correction can vary.

• Conformational Flexibility: For molecules with rotatable bonds, the experimental spectrum represents a population-weighted average of all conformers. Basic prediction tools often calculate the spectrum for a single, low-energy conformation, which can lead to inaccuracies. More advanced computational methods can perform a conformational search and provide a Boltzmann-averaged spectrum, which is more representative of the experimental reality.[10]

• Limitations of Empirical Databases: Database-driven predictors are only as good as the data they are trained on. For highly novel or unusual substitution patterns on the thiophene ring, the algorithm may struggle to find close analogues, leading to less accurate predictions.[5][11] This is a known limitation for heteroaromatic compounds containing elements like sulfur, where the available database may be less extensive.[11]

• Through-Space Effects: Proximity of certain groups in three-dimensional space can lead to shielding or deshielding effects that are not always perfectly captured by simpler prediction models.

Best Practices for a Self-Validating Workflow

To ensure the trustworthiness of your structural assignments, integrate the following practices into your workflow:

• Always Prioritize High-Quality Experimental Data: No amount of computational prowess can compensate for a poorly acquired spectrum.

• Use Multiple Prediction Tools: Cross-referencing the results from different algorithms can provide a better sense of the likely chemical shift ranges and highlight potential areas of uncertainty.

• Scrutinize Large Deviations: If a particular proton or carbon shows a significant discrepancy between the experimental and predicted values, it warrants a closer look. This could indicate an incorrect structural assignment or an unusual electronic or conformational effect.

• Leverage 2D NMR: When in doubt, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) provide definitive evidence of proton-proton and proton-carbon connectivities, serving as the ultimate arbiter in structural elucidation.[12]

Conclusion

The cross-referencing of experimental NMR data with predicted spectra is a powerful strategy for accelerating and increasing confidence in the structural elucidation of thiophene compounds. While prediction software has become impressively accurate, it should be used as a confirmatory and hypothesis-testing tool, not a replacement for rigorous experimental work and critical scientific judgment. By understanding the principles behind both the experimental acquisition and the computational prediction, and by being mindful of the potential limitations, researchers can establish a self-validating system that upholds the highest standards of scientific integrity.

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• Mestrelab Research. Mnova NMRPredict. [Link]

• NMRium - The next-generation NMR software. [Link]

• Wagen, C. Computational NMR Prediction: A Microreview. Corin Wagen2023 . [Link]

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• Srivastava, A. M., et al. Vibrational spectroscopic, NMR parameters and electronic properties of three 3-phenylthiophene derivatives via density functional theory. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy2014 , 122, 5-15. [Link]

• Kanekar, C. R., et al. Solvent effects on proton chemical shifts in thiophenes. Proceedings of the Indian Academy of Sciences - Section A1967 , 65(3), 195-202. [Link]

• Gottlieb, H. E., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry1997 , 62(21), 7512-7515. [Link]

• Lin, Y., et al. Solvents Influence 1H NMR Chemical Shifts and Complete 1H and 13C NMR Spectral Assignments for Florfenicol. Molecules2023 , 28(23), 7891. [Link]

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A Comparative Guide to the Selectivity Profile of 2-(Thiophen-2-ylthio)acetic Acid Derivatives

Introduction: The Therapeutic Potential and Selectivity Challenge

The 2-(thiophen-2-ylthio)acetic acid scaffold is a privileged structure in medicinal chemistry, serving as a foundational template for the development of potent inhibitors against various enzymatic targets. These derivatives have garnered significant attention for their therapeutic potential in conditions ranging from diabetic complications to inflammation and cancer.[1][2] The core structure, featuring a thiophene ring linked to an acetic acid moiety via a thioether bridge, provides a versatile platform for chemical modification to achieve high affinity and, crucially, high selectivity for the intended biological target.

Selectivity is the cornerstone of modern drug development. An ideal inhibitor will potently modulate the activity of its target enzyme while exhibiting minimal interaction with other related enzymes or proteins, particularly those within the same family (isoforms). Poor selectivity can lead to off-target effects, resulting in undesirable side effects and a narrow therapeutic window. This guide provides an in-depth, comparative analysis of the selectivity profiles of various 2-(thiophen-2-ylthio)acetic acid derivatives, with a focus on two key enzyme targets: Aldose Reductase and Carbonic Anhydrase. We will dissect the structure-activity relationships (SAR) that govern selectivity and provide detailed, field-proven protocols for assessing these profiles in a research setting.

Comparative Selectivity Analysis

The inhibitory activity and selectivity of these derivatives are highly dependent on the nature and position of substituents on the thiophene ring. Below, we compare their profiles against two distinct enzyme families.

Aldose Reductase (AR) Inhibition

Aldose reductase (AR, ALR2) is a critical enzyme in the polyol pathway, which becomes overactive during hyperglycemic conditions.[3] By converting excess glucose to sorbitol, AR activity contributes to osmotic stress and the pathogenesis of diabetic complications like neuropathy, nephropathy, and cataracts.[4] Therefore, selective inhibition of AR is a major therapeutic goal. However, a significant challenge is avoiding the inhibition of the closely related aldehyde reductase (ALR1), which plays a vital role in detoxifying reactive aldehydes.[5]

Derivatives of 2-(thiophen-2-ylthio)acetic acid have been explored as AR inhibitors (ARIs). The acetic acid moiety is crucial as it mimics the carboxylate group of the substrate, anchoring the inhibitor to the enzyme's active site. Selectivity for AR over ALR1 is often achieved by modifications that exploit subtle differences in the active site pockets of the two enzymes.

Table 1: Comparative Inhibitory Activity of Acetic Acid Derivatives against Aldose and Aldehyde Reductases

Compound ID	Modification	Target IC50 (µM)	Selectivity Index (ALR1 IC50 / ALR2 IC50)
Epalrestat	Reference Drug	~0.2 µM (ALR2)	~17.4[5]
Compound 7l	(5-Hydroxy-4-oxo-2-styryl-4H-pyridin-1-yl)-acetic acid derivative	0.789 µM (ALR2)	25.23 [5]
Thiopyrimidinone 6a	2-[(5-Cyano-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio]acetic acid	Data Not Available	Data Not Available[6]
Thiopyrimidinone 6b	2-[(5-Cyano-6-oxo-4-(p-tolyl)-1,6-dihydropyrimidin-2-yl)thio]acetic acid	Data Not Available	Data Not Available[6]

Note: Data for direct 2-(thiophen-2-ylthio)acetic acid derivatives against ALR1/ALR2 is limited in the provided search results. The table includes other acetic acid derivatives to illustrate the concept of selectivity.

Expertise & Experience: As demonstrated by compound 7l, a hydroxypyridinone-based acetic acid derivative, significant gains in selectivity can be achieved.[5] The addition of bulky, hydrogen-bonding capable substituents allows the molecule to form specific interactions within the larger, more accommodating active site of ALR2, while sterically clashing with the more constrained active site of ALR1. This highlights a key strategy in rational drug design: exploiting isoform-specific pockets to enhance selectivity.

Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[7] They are involved in numerous physiological processes, and different isoforms are expressed in various tissues.[7][8] For instance, hCA II is abundant in the eye, and its inhibition is a primary mechanism for treating glaucoma, while hCA I is found in red blood cells.[9] Other isoforms like hCA IX are overexpressed in tumors and are targets for anticancer therapies. Therefore, isoform-selective inhibition is paramount to achieving targeted therapy and avoiding side effects.

Thiophene-based sulfonamides are well-known CA inhibitors. While the core topic is on acetic acid derivatives, related thiophene compounds provide a strong proxy for understanding how the thiophene scaffold interacts with CA isozymes. The primary binding motif involves the coordination of a sulfonamide group to the catalytic zinc ion. Selectivity is driven by interactions between the thiophene ring and its substituents with amino acid residues lining the active site cavity, which vary between isoforms.

Table 2: Comparative Inhibitory Activity of Thiophene Derivatives against Human Carbonic Anhydrase Isoforms

Compound ID	Target	Kᵢ (nM)
Substituted Thiophene Derivative (Generic)	hCA I	447.28 - 1004.65[9]
Substituted Thiophene Derivative (Generic)	hCA II	309.44 - 935.93[9]
Acetazolamide (Reference Drug)	hCA (General)	IC50 = 16.3 ± 2 nM[10]

Expertise & Experience: The data shows that novel substituted thiophene derivatives can inhibit both hCA I and hCA II in the nanomolar range.[9] The slightly lower Kᵢ values for hCA II suggest a preference for this isoform, though the selectivity is modest. To develop highly selective inhibitors, medicinal chemists often extend substituents from the thiophene ring to interact with unique residues at the rim of the active site. For example, targeting the hydrophilic or hydrophobic pockets that differ between isoforms like CA I and CA II can dramatically improve the selectivity profile.

Experimental Methodologies: A Self-Validating System

To ensure the trustworthiness and reproducibility of selectivity data, robust and well-controlled experimental protocols are essential. Here, we detail standardized, field-proven methods for assessing inhibition of Aldose Reductase and Carbonic Anhydrase.

Workflow for Assessing Inhibitor Selectivity

The overall process follows a logical progression from initial screening to detailed kinetic analysis, ensuring that resources are focused on the most promising candidates.

Caption: Standardized protocol steps for in vitro enzyme inhibition assays.

Conclusion and Future Directions

The 2-(thiophen-2-ylthio)acetic acid scaffold represents a promising starting point for the design of selective enzyme inhibitors. As demonstrated, achieving high selectivity against closely related isoforms like ALR1/ALR2 or among the various CAs is a significant but achievable challenge. The key lies in the rational design of derivatives whose substituents can exploit the unique topographical and electrostatic features of the target enzyme's active site.

Future research should focus on obtaining high-resolution co-crystal structures of these inhibitors bound to their targets. This structural information is invaluable for understanding the molecular basis of selectivity and for guiding the next cycle of structure-based drug design. Furthermore, promising candidates identified through these in vitro selectivity profiles must be advanced into cell-based and in vivo models to confirm their efficacy and safety, bringing them one step closer to potential therapeutic applications.

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• Application Notes and Protocols for the Enzymatic Assay of L-Threose with Aldose Reductase. BenchChem.
• Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Assay Genie.
• Application Notes and Protocols for Studying Enzyme Inhibition Kinetics of Aldose Reductase-IN-4. BenchChem.
• Del-Corso A, et al. (2013) A New Approach to Control the Enigmatic Activity of Aldose Reductase. PLOS One.
• Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. AVESIS.
• A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. MDPI.
• Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric). Sigma-Aldrich.
• Aldose Reductase Inhibitor Screening Kit (Colorimetric). Abcam.
• Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry.
• Evaluation of In-Vitro Aldose Reductase and Anti-Diabetic Activities of Murraya koenigii Seeds.
• Some known acetic acid derivatives as aldose reductase inhibitors.
• 2-Thiopheneacetic acid synthesis. ChemicalBook.
• (5-Hydroxy-4-oxo-2-styryl-4 H-pyridin-1-yl)-acetic Acid Derivatives as Multifunctional Aldose Reductase Inhibitors. PubMed.
• Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects. PubMed.
• Synthesis and Reactivity of 2-Acetylthiophenes Deriv
• Discovery of Thiopyrimidinone Derivatives as a New Class of Human Aldose Reductase Inhibitors. SciELO.

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Navigating the Labyrinth of Bioassays: A Guide to Reproducible Thiophene Compound Evaluation

A Senior Application Scientist's Perspective on Ensuring Robust and Reliable Data

For researchers, scientists, and drug development professionals vested in the therapeutic potential of thiophene compounds, the journey from a promising molecule to a viable drug candidate is paved with rigorous biological testing. The reproducibility of these assays is not merely a matter of scientific best practice; it is the bedrock upon which sound decisions are made, resources are allocated, and ultimately, new medicines are built. This guide offers an in-depth comparison of common biological assays for thiophene compounds, focusing on the critical factors that govern their reproducibility and providing actionable protocols to enhance the reliability of your findings.

The Challenge of Reproducibility in Thiophene Bioassays

Thiophene and its derivatives represent a "privileged scaffold" in medicinal chemistry, exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. However, the very chemical nature of thiophenes can present unique challenges in biological assays. Their aromatic and lipophilic character can lead to issues with solubility, non-specific binding, and even interference with assay readouts, all of which can contribute to variability and a lack of reproducibility.

A multi-center study on the reproducibility of in vitro drug-response studies highlighted that factors influencing the measurement of drug response can vary substantially with the compound being analyzed.[1] This underscores the need for a nuanced, compound-specific approach to assay selection and validation.

A Comparative Overview of Key Biological Assays for Thiophene Compounds

The selection of a biological assay is a critical first step that dictates the nature and quality of the data obtained. For thiophene compounds, the choice often revolves around their intended therapeutic application. Here, we compare three of the most common assay types: cytotoxicity, antimicrobial susceptibility, and anti-inflammatory assays.

Table 1: Comparative Analysis of Common Biological Assays for Thiophene Compounds

Assay Type	Common Assays	Principle	Typical Readout	Potential for Variability	Key Considerations for Thiophenes
Cytotoxicity	MTT, WST-1, CellTiter-Glo®, Neutral Red Uptake	Measurement of metabolic activity or cell membrane integrity as an indicator of cell viability.	Colorimetric, Fluorometric, or Luminescent signal	High (sensitive to cell density, reagent concentration, incubation time, compound interference).	Potential for thiophene compounds to interfere with tetrazolium salt reduction or have intrinsic color.
Antimicrobial	Broth Microdilution, Disk Diffusion	Determination of the minimum concentration of a compound that inhibits microbial growth.	Visual turbidity, Zone of inhibition diameter	Moderate (influenced by inoculum size, media composition, incubation conditions).	Compound solubility and stability in broth are critical.
Anti-inflammatory	COX/LOX enzyme inhibition, Cytokine quantification (ELISA)	Measurement of the inhibition of pro-inflammatory enzymes or the reduction of inflammatory cytokine production.	Spectrophotometric, Chemiluminescent	Moderate to High (dependent on enzyme purity, cell-based assay variability).	Potential for non-specific enzyme inhibition or interference with antibody-based detection.

The Causality Behind Experimental Choices: Why Assay Selection Matters

The choice between seemingly similar assays can have profound implications for the reproducibility and interpretation of your results. For instance, in cytotoxicity testing, the MTT assay relies on the mitochondrial reduction of a tetrazolium salt. A thiophene compound that affects mitochondrial function, independent of causing cell death, could lead to misleading results. In such cases, an alternative assay that measures a different aspect of cell health, like membrane integrity (e.g., LDH release assay) or ATP levels (e.g., CellTiter-Glo®), would provide a more accurate assessment.

A comparative study of MTT and WST-1 assays, while not specific to thiophenes, demonstrated that different cytotoxicity assays can yield different viability results for the same compound, underscoring the importance of selecting an assay that is not susceptible to interference from the test compound's specific properties.

Ensuring Trustworthiness: Self-Validating Systems and Best Practices

To build a foundation of trust in your data, every protocol should be designed as a self-validating system. This involves incorporating rigorous controls, understanding the sources of variability, and adhering to established best practices.

Key Pillars of Reproducible Assays:

• Standard Operating Procedures (SOPs): Detailed, step-by-step protocols are non-negotiable. They ensure consistency within and between experiments.

• Positive and Negative Controls: These are essential for validating that the assay is performing as expected.

• Assay Validation: Before screening a library of thiophene compounds, the chosen assay must be validated for robustness, precision, and accuracy.

• Understanding Compound-Specific Effects: Be aware of the physicochemical properties of your thiophene compounds. Their solubility, potential to aggregate, and intrinsic fluorescence or color can all interfere with assay results.

Experimental Protocols: A Step-by-Step Guide to Robust Assays

Here, we provide detailed protocols for two fundamental assays used in the evaluation of thiophene compounds, emphasizing the steps critical for ensuring reproducibility.

Protocol 1: MTT Cytotoxicity Assay

This protocol is a widely used method for assessing the in vitro cytotoxic effects of thiophene derivatives on cancer cell lines.

Materials:

• Thiophene derivative stock solution (in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiophene derivative in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a blank (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24-72 hours) at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Protocol 2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is a gold standard for determining the antimicrobial efficacy of thiophene derivatives.

Materials:

• Thiophene derivative stock solution (in DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Bacterial and/or fungal strains

• Sterile 96-well microtiter plates

• Positive control (standard antibiotic)

• Negative control (broth with inoculum and DMSO)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Microtiter Plates: Add 50 µL of sterile broth to all wells of a 96-well plate.

• Serial Dilution: Add 50 µL of the thiophene derivative stock solution to the first well of each row. Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 50 µL of the diluted microbial suspension to each well, resulting in a final volume of 100 µL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed. This can be assessed visually or by measuring the absorbance at 600 nm.

Visualizing Workflows for Enhanced Reproducibility

To further clarify the experimental process and decision-making, the following diagrams, created using Graphviz, illustrate key workflows.

Diagram 1: Workflow for Selecting a Reproducible Cytotoxicity Assay

Caption: Decision workflow for selecting a suitable and reproducible cytotoxicity assay for thiophene compounds.

Diagram 2: Standardized Workflow for Antimicrobial Susceptibility Testing

Sources

• 1. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(Thiophen-2-ylthio)acetic acid

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-(Thiophen-2-ylthio)acetic acid. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, including their final disposition. Adherence to these protocols is essential for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, fostering a culture of safety and deep operational understanding.

Part 1: Hazard Profile and Core Safety Principles

Before any handling or disposal, a thorough understanding of the compound's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 2-(Thiophen-2-ylthio)acetic acid may not always be readily available, a reliable hazard assessment can be constructed by analyzing its constituent functional groups: the carboxylic acid, the thioether linkage, and the thiophene ring.

• Carboxylic Acid Moiety: This group confers acidic and corrosive properties. Similar to other organic acids, it can cause severe skin burns and eye damage upon contact.[1] Therefore, it must be handled with appropriate personal protective equipment (PPE) and segregated from bases and reactive metals.[2][3]

• Thiophene Ring: Thiophene and its derivatives are known irritants and can be harmful if swallowed.[4][5] Their presence necessitates careful handling to avoid ingestion and skin contact. Environmentally, while some thiophene-based compounds show potential for biodegradation, many are considered pollutants, making proper disposal crucial to prevent their release into ecosystems.[6][7]

• Thioether Linkage (-S-): The sulfur atom in the thioether group is susceptible to oxidation. This makes the compound incompatible with strong oxidizing agents, as their mixture could lead to a vigorous and potentially dangerous reaction.

Based on this analysis, 2-(Thiophen-2-ylthio)acetic acid must be classified and handled as Hazardous Chemical Waste .

Table 1: Hazard Profile Summary

Hazard Classification	Description	Recommended Precautions
Skin Corrosion/Irritation	The carboxylic acid group makes the compound corrosive, capable of causing severe skin burns and damage.[1]	Always wear double-layered nitrile gloves and a lab coat. Handle in a fume hood.
Serious Eye Damage	Direct contact can cause serious, potentially irreversible eye damage.[1]	Chemical safety goggles or a face shield are mandatory.
Acute Toxicity (Oral)	Thiophene derivatives can be harmful if swallowed.[5]	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.
Chemical Incompatibility	Reacts with bases, strong oxidizers, and certain metals.[2]	Segregate waste streams strictly. Never mix with incompatible chemicals.

Part 2: Waste Segregation and Management Workflow

Proper segregation at the point of generation is the most critical step in a compliant disposal process. Mixing incompatible waste streams is a common cause of laboratory accidents.[3] The following workflow diagram outlines the decision-making process for segregating waste containing 2-(Thiophen-2-ylthio)acetic acid.

Caption: Waste Disposal Decision Workflow.

Part 3: Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for handling and preparing the waste for final disposal.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Double-layered nitrile gloves.

• Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes.

Step 2: Waste Collection and Containment

• Solid Waste:

  • Collect unadulterated 2-(Thiophen-2-ylthio)acetic acid powder, contaminated weigh boats, and spatulas in a dedicated hazardous waste container.

  • The container must be made of a compatible material, such as high-density polyethylene (HDPE), and have a secure, screw-top lid.[4]

• Liquid Waste:

  • Collect all solutions containing 2-(Thiophen-2-ylthio)acetic acid in a designated, leak-proof hazardous liquid waste container.

  • Glass or a compatible plastic container is acceptable, but ensure compatibility with any solvents used.[8]

  • Crucially, never fill liquid waste containers to more than 90% capacity to allow for vapor expansion.[9]

• Contaminated Labware and PPE:

  • Glassware: Triple-rinse contaminated glassware with a suitable solvent. Collect the first two rinsates as hazardous liquid waste. The third rinsate can often be disposed of down the drain, but check institutional policy.

  • PPE and Consumables: Disposable gloves, bench liners, and wipes must be collected in a sturdy plastic bag, sealed, and then placed inside the designated solid hazardous waste container.[10]

Step 3: Proper Labeling

All waste containers must be labeled immediately upon the first addition of waste. The label must be complete and legible.

• Affix a "Hazardous Waste" label from your institution.[3]

• Write the full chemical name: "2-(Thiophen-2-ylthio)acetic acid ".

• List all components of the waste stream, including solvents, with approximate percentages.

• Indicate the relevant hazards (e.g., "Corrosive," "Irritant").

• Record the accumulation start date.

Step 4: Temporary On-Site Storage

• Store sealed hazardous waste containers in a designated and secure waste accumulation area, such as a satellite accumulation area in your lab.[4]

• This area should be well-ventilated, away from heat or ignition sources, and clearly marked with a "Hazardous Waste Storage Area" sign.[8]

• Ensure secondary containment is used, especially for liquids, to contain potential leaks.

• Crucially, store this waste away from the incompatible materials listed in the table below.

Step 5: Final Disposal

• Never discharge 2-(Thiophen-2-ylthio)acetic acid or its solutions down the drain. [10]

• Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][4]

Part 4: Critical Chemical Incompatibilities

To prevent dangerous reactions, the waste generated from 2-(Thiophen-2-ylthio)acetic acid must not be mixed with the following substances.

Table 2: Incompatibility Chart

Class of Compound	Examples	Rationale for Segregation
Strong Bases	Sodium hydroxide, potassium hydroxide, amines	A vigorous, exothermic acid-base neutralization reaction can occur, potentially causing boiling and splashing of corrosive material.
Strong Oxidizing Agents	Nitric acid, perchlorates, permanganates	The thioether linkage can be oxidized, leading to a potentially violent and unpredictable exothermic reaction.
Cyanide and Sulfide Salts	Sodium cyanide, iron sulfide	The acidic nature of the waste can react with these salts to generate highly toxic hydrogen cyanide or hydrogen sulfide gas.[2]
Reactive Metals	Steel (containers), alkali metals, powdered aluminum	As an acid, it can corrode metals, potentially leading to container failure and the generation of flammable hydrogen gas.[2][3]

Part 5: Emergency Spill Protocol

In the event of a small, manageable spill within a fume hood:

• Alert & Evacuate: Alert personnel in the immediate area. Ensure the fume hood sash is lowered.

• Don PPE: Wear the appropriate PPE as described in Part 3, including respiratory protection if necessary.

• Contain: Cover the spill with an inert absorbent material such as vermiculite, sand, or a chemical spill pillow.[4] Do not use combustible materials like paper towels.

• Collect: Carefully scoop the absorbed material and any broken glassware into a designated hazardous waste container.

• Decontaminate: Wipe down the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, as per institutional policy.

For large spills or spills outside of a containment area, evacuate the lab immediately and call your institution's emergency number.

References

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• Green Design and Life Cycle Assessment of Novel Thiophene-Based Surfactants to Balance Their Synthesis Performance and Environmental Impact. (n.d.). PubMed. Retrieved from [Link]

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• Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University. Retrieved from [Link]

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• Common thiophene derivatives and their application in pharmaceutical chemistry. (n.d.). ResearchGate. Retrieved from [Link]

• Hazardous Waste Guide. (n.d.). UTIA Safety Office. Retrieved from [Link]

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• Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. (2024, September 10). ACS Publications. Retrieved from [Link]

• Acyl-CoA thioesters as chemically-reactive intermediates of carboxylic acid-containing drugs. (2023, August 17). ResearchGate. Retrieved from [Link]

• Thioester. (n.d.). Wikipedia. Retrieved from [Link]

• 21.8: Chemistry of Thioesters and Acyl Phosphates - Biological Carboxylic Acid Derivatives. (2022, September 24). LibreTexts Chemistry. Retrieved from [Link]

• Conversion of Esters to Thioesters under Mild Conditions. (2021, March 15). RSC Publishing. Retrieved from [Link]

• Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. (n.d.). MDPI. Retrieved from [Link]

• Thio-mediated two-component coupling reaction of carboxylic acids and isonitriles under mild conditions. (2009, April 8). PubMed. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of 2-(Thiophen-2-ylthio)acetic acid

As drug development professionals, our work necessitates the handling of novel chemical entities. 2-(Thiophen-2-ylthio)acetic acid, a compound with potential applications in various research domains, requires careful and informed handling to ensure laboratory safety and experimental integrity. This guide provides essential safety and logistical information, including operational and disposal plans, to empower researchers with the knowledge to work with this compound confidently and securely.

Understanding the Hazard Profile

The thiophene moiety suggests potential for skin, eye, and respiratory irritation.[1][2] Thiophene and its derivatives can be harmful if inhaled or swallowed, potentially affecting the nervous system, liver, and kidneys.[1][3] The thioacetic acid component indicates a risk of flammability and potential for releasing toxic sulfur compounds upon decomposition.[4][5] Furthermore, acetic acid derivatives can be corrosive and cause severe skin and eye damage.[6][7]

Primary Hazards:

• Corrosive: May cause severe skin burns and eye damage.[6]

• Irritant: Can cause skin, eye, and respiratory system irritation.[1][7]

• Acute Toxicity: Harmful if swallowed or inhaled.[1][4]

• Flammability: As with many organic thio-compounds, it may be flammable.[3][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling 2-(Thiophen-2-ylthio)acetic acid. The following table summarizes the minimum required PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes and vapors that can cause serious eye damage.[4][8]
Skin Protection	Nitrile or neoprene gloves (double-gloving recommended), and a chemically resistant lab coat.	To prevent skin contact, which can cause burns and irritation.[8][9][10]
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges.	To prevent inhalation of harmful vapors, especially when working outside of a fume hood or with heated solutions.[8][9]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount to minimizing exposure and ensuring a safe working environment.

1. Preparation and Engineering Controls:

• Work Area: All work with 2-(Thiophen-2-ylthio)acetic acid must be conducted in a well-ventilated chemical fume hood.[9]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order.[9]

• Spill Kit: Have a spill kit specifically designed for chemical spills readily available. This should include an absorbent material like vermiculite or sand.

2. Handling the Compound:

• Weighing: If weighing the solid compound, do so in the fume hood to avoid inhalation of any dust particles.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Heating: If heating is required, use a well-controlled heating mantle and ensure the setup is secure within the fume hood. Avoid open flames.[4][11]

• Transfers: Use appropriate tools such as spatulas and glassware designed for chemical transfers to minimize the risk of spills.

3. Post-Experiment Procedures:

• Decontamination: Thoroughly decontaminate all glassware and equipment that has come into contact with the compound. A suitable decontamination solution would be a high-pH detergent wash followed by thorough rinsing.

• Personal Hygiene: Immediately after handling, remove gloves using the proper technique and wash hands thoroughly with soap and water.[4] Remove the lab coat before leaving the laboratory.

Disposal Plan: Responsible Waste Management

Proper disposal of 2-(Thiophen-2-ylthio)acetic acid and associated waste is a critical component of laboratory safety and environmental responsibility.

• Chemical Waste:

  • Solid Waste: Unused or expired 2-(Thiophen-2-ylthio)acetic acid should be collected in a clearly labeled, sealed container for hazardous chemical waste.

  • Liquid Waste: Solutions containing the compound should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated Materials:

  • PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a designated hazardous waste bag and disposed of according to your institution's guidelines.

  • Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

  • Glassware: Disposable glassware should be treated as contaminated waste. Reusable glassware must be decontaminated as described above before being returned to general use.

Always consult and adhere to your institution's specific waste disposal protocols.[7][10]

By understanding the potential hazards, diligently using personal protective equipment, and adhering to strict operational and disposal plans, researchers can safely handle 2-(Thiophen-2-ylthio)acetic acid and continue their vital work in drug discovery and development.

References

• Oxford Lab Fine Chem LLP. Material Safety Data Sheet Thiophene. [Link]

• PubChem. 2-Thiopheneacetic acid. [Link]

• PubChem. Thioacetic acid. [Link]

• Food and Chemical Toxicology. Safety evaluation of substituted thiophenes used as flavoring ingredients. [Link]

• Cole-Parmer. Material Safety Data Sheet - Thioacetic Acid, 96% (GC). [Link]

• LookChem. Thioacetic acid: storage conditions and safety precautions. [Link]

• Sdfine. Thioacetic Acid Safety Data Sheet. [Link]

• PubChem. Thiophene. [Link]

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